Cyclohexaneacetic acid

• CAS: 5292-21-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical and Chemical Properties of Cyclohexaneacetic Acid

Introduction

Cyclohexaneacetic acid, also known as cyclohexylacetic acid, is a monocarboxylic acid characterized by a cyclohexane ring attached to a carboxymethyl group.[1][2] Its chemical formula is C8H14O2.[1] This compound serves as a valuable building block in organic synthesis and finds applications in the flavor and fragrance industry.[2] This technical guide provides a comprehensive overview of its physical and chemical properties, complete with experimental protocols and logical workflows, tailored for researchers, scientists, and professionals in drug development.

Chemical Identity

A clear identification of a chemical substance is paramount for scientific research and application. The following table summarizes the key identifiers for Cyclohexaneacetic acid.

Identifier	Value	Reference
IUPAC Name	2-cyclohexylacetic acid	[1]
CAS Number	5292-21-7	[1]
Molecular Formula	C8H14O2	[1][2]
Molecular Weight	142.20 g/mol	[1]
InChI	InChI=1S/C8H14O2/c9-8(10)6-7-4-2-1-3-5-7/h7H,1-6H2,(H,9,10)	[1]
InChIKey	LJOODBDWMQKMFB-UHFFFAOYSA-N	[1]
Canonical SMILES	C1CCC(CC1)CC(=O)O	[1]
Synonyms	Cyclohexylacetic acid, Cyclohexylethanoic acid, Hexahydrophenylacetic acid	[1]

Physical and Chemical Properties

The physicochemical properties of Cyclohexaneacetic acid are crucial for its handling, application, and role in chemical reactions. These properties have been determined through various experimental and computational methods.

Property	Value	Conditions	Reference
Physical State	Solid, Colourless crystalline mass or white crystals	Ambient	[1][2]
Odor	Sharp, acetic, fatty, cheesy, musty	-	[1][2][3]
Melting Point	28-33 °C	-	[1][2][3][4][5]
Boiling Point	242-244 °C	760 mmHg	[1][2][3]
116-117 °C	4.00 mm Hg	[3]
Density	1.001-1.009 g/cm³	25 °C	[1][2][3][4]
Solubility	2.88 mg/mL (Slightly soluble)	in Water at 25 °C	[1]
Soluble	in Alcohol	[3]
pKa (Strongest Acidic)	4.94	-
LogP (Octanol/Water Partition Coefficient)	2.850	-	[1][3]
Refractive Index	1.459-1.467	20 °C	[1][2][3]
Vapor Pressure	0.029 mmHg	25 °C	[3]
Flash Point	110 °C (230 °F)	Closed Cup	[3]
Polar Surface Area	37.3 Ų	-

Experimental Protocols

Detailed methodologies are essential for the replication and verification of scientific data. The following sections outline the protocols for determining key properties of Cyclohexaneacetic acid.

Melting Point Determination

The melting point of a solid is a critical indicator of its purity. The capillary method is a standard technique for this determination.

Methodology:

• Sample Preparation: A small amount of finely powdered, dry Cyclohexaneacetic acid is packed into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a heating block and a thermometer or a digital temperature sensor.

• Heating: The sample is heated at a steady, slow rate (e.g., 1-2 °C per minute) as the temperature approaches the expected melting point.

• Observation: The temperature range is recorded from the point at which the first drop of liquid appears to the point at which the entire sample has melted into a clear liquid. For pure compounds, this range is typically narrow.

Workflow for Melting Point Determination.

Solubility Determination (Shake-Flask Method)

The shake-flask method is a widely accepted technique for determining the equilibrium solubility of a compound in a specific solvent.[6]

Methodology:

• Preparation of Saturated Solution: An excess amount of Cyclohexaneacetic acid is added to a known volume of the solvent (e.g., water) in a sealed container, such as a glass vial.[6]

• Equilibration: The container is agitated at a constant temperature (e.g., 25 °C) for an extended period (typically 24-72 hours) to ensure that equilibrium is reached between the dissolved and undissolved solute.[6]

• Phase Separation: After equilibration, the undissolved solid is separated from the saturated solution. This is commonly achieved through centrifugation followed by filtration using a chemically inert filter (e.g., PTFE syringe filter).[6]

• Quantification of Solute: The concentration of Cyclohexaneacetic acid in the clear filtrate is determined using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC). A calibration curve with standard solutions of known concentrations is used for accurate quantification.[6]

• Data Reporting: The solubility is reported in units such as mg/mL or mol/L at the specified temperature.[6]

Workflow for Solubility Determination.

pKa Determination by Potentiometric Titration

Potentiometric titration is a precise method for determining the dissociation constant (pKa) of a weak acid like Cyclohexaneacetic acid.[7][8][9]

Methodology:

• Solution Preparation: A known concentration of Cyclohexaneacetic acid is prepared in a suitable solvent, typically water or a water-alcohol mixture. A standardized solution of a strong base (e.g., NaOH) is prepared as the titrant.[10]

• Apparatus Setup: A pH meter with a combination electrode is calibrated using standard buffer solutions.[9] The electrode is then immersed in the weak acid solution, which is placed on a magnetic stirrer. The burette is filled with the standardized strong base solution.[10]

• Titration: The strong base is added to the weak acid solution in small, precise increments. After each addition, the solution is stirred to ensure homogeneity, and the pH is recorded.[7]

• Data Analysis: The pH values are plotted against the volume of titrant added to generate a titration curve.

• pKa Determination: The equivalence point is identified as the point of steepest inflection on the curve. The volume of titrant at the half-equivalence point is then determined. The pH at this half-equivalence point is equal to the pKa of the weak acid.[7] This is based on the Henderson-Hasselbalch equation, where at the half-equivalence point, the concentrations of the acid and its conjugate base are equal.[7][9]

Workflow for pKa Determination by Titration.

Chemical Reactivity and Stability

• Acidity: As a carboxylic acid, Cyclohexaneacetic acid is a weak acid. Its pKa of approximately 4.94 indicates its ability to donate a proton in solution. It will react with bases to form the corresponding carboxylate salt.

• Esterification: In the presence of an acid catalyst, Cyclohexaneacetic acid can react with alcohols to form esters.

• Amidation: It can be converted to an amide through reaction with an amine, often requiring activation of the carboxylic acid (e.g., conversion to an acid chloride).

• Stability: The compound is stable under normal storage conditions. It should be stored in a dry, well-ventilated place.[11][12]

Spectroscopic Data

Spectroscopic data is available for Cyclohexaneacetic acid, which is crucial for its structural elucidation and identification. Public databases like the NIST WebBook and PubChem provide access to its Infrared (IR) spectrum and Mass Spectrum (electron ionization).[1][13]

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, Cyclohexaneacetic acid is classified as causing skin irritation and serious eye irritation.[1]

• Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).[1]

• Precautionary Statements: It is recommended to wear protective gloves, eye protection, and face protection when handling this chemical. In case of contact with skin or eyes, rinse cautiously with water for several minutes.

This guide provides a foundational understanding of the physical and chemical properties of Cyclohexaneacetic acid, offering valuable data and procedural insights for the scientific community.

References

• 1. Cyclohexaneacetic acid | C8H14O2 | CID 21363 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cyclohexylacetic acid | 5292-21-7 [chemicalbook.com]
• 3. cyclohexyl acetic acid, 5292-21-7 [thegoodscentscompany.com]
• 4. Cyclohexaneacetic acid | CAS#:5292-21-7 | Chemsrc [chemsrc.com]
• 5. H31986.06 [thermofisher.com]
• 6. benchchem.com [benchchem.com]
• 7. scribd.com [scribd.com]
• 8. Pka value of weak acid experiment by titrations method | PPTX [slideshare.net]
• 9. m.youtube.com [m.youtube.com]
• 10. youtube.com [youtube.com]
• 11. Cyclohexylacetic acid CAS#: 5292-21-7 [m.chemicalbook.com]
• 12. 5292-21-7 CAS MSDS (Cyclohexylacetic acid) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 13. Cyclohexaneacetic acid [webbook.nist.gov]

An In-depth Technical Guide to the Synthesis of Cyclohexaneacetic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic pathways for Cyclohexaneacetic acid, a valuable building block in the pharmaceutical and chemical industries. Detailed experimental protocols, quantitative data, and visual representations of each pathway are presented to facilitate understanding and replication in a laboratory setting.

Synthesis from Cyclohexanone and Cyanoacetic Acid

This pathway is a well-established, multi-step synthesis commencing with the Knoevenagel condensation of cyclohexanone and cyanoacetic acid. The resulting intermediate undergoes decarboxylation, followed by hydrolysis and catalytic hydrogenation to yield the final product.

Pathway Overview

Caption: Synthesis of Cyclohexaneacetic Acid from Cyclohexanone.

Experimental Protocols

Step 1: Synthesis of Cyclohexylidenecyanoacetic Acid [1][2]

• Procedure: In a 500-mL round-bottomed flask equipped with a Dean and Stark apparatus and a reflux condenser, combine 108 g (1.1 moles) of cyclohexanone, 85 g (1.0 mole) of cyanoacetic acid, 3.0 g (0.04 mole) of ammonium acetate, and 75 mL of benzene.[2]

• The mixture is heated in an oil bath at 160–165 °C to maintain a vigorous reflux.[1]

• Water is collected in the Dean and Stark trap over the course of 2 hours, after which the mixture is refluxed for an additional hour.[1]

• The benzene solution is then diluted with 100 mL of hot benzene and transferred to a separatory funnel. After cooling, 200 mL of ether is added, and the solution is washed twice with 50-mL portions of cold water.[1]

• The organic layer is concentrated under reduced pressure, and the crude product is purified by crystallization from benzene.

Step 2: Synthesis of 1-Cyclohexenylacetonitrile [1][2]

• Procedure: The benzene solution containing cyclohexylidenecyanoacetic acid is concentrated under reduced pressure.

• The residue is heated in an oil bath to 165–175 °C under reduced pressure (35–45 mm).[1]

• The crude 1-cyclohexenylacetonitrile distills at 100–120 °C.[1]

• The distillate is diluted with ether, washed with 5% sodium carbonate solution and then with water, and dried over anhydrous sodium sulfate.

• The product is purified by vacuum distillation.

Step 3: Hydrolysis of 1-Cyclohexenylacetonitrile to 1-Cyclohexenylacetic Acid [3]

• Procedure: 1-Cyclohexenylacetonitrile is placed in a reactor with hydrochloric acid (molar ratio of 1:4).

• The mixture is heated to 110 °C and stirred for 5 hours to effect hydrolysis.[3]

• The resulting 1-cyclohexenylacetic acid is isolated by rectification.

Step 4: Catalytic Hydrogenation of 1-Cyclohexenylacetic Acid to Cyclohexaneacetic Acid

• Procedure: 1-Cyclohexenylacetic acid is dissolved in a suitable solvent (e.g., ethanol or ethyl acetate) and subjected to catalytic hydrogenation in the presence of a palladium on carbon (Pd/C) catalyst under a hydrogen atmosphere. The reaction is typically carried out at room temperature and moderate pressure until the uptake of hydrogen ceases. The catalyst is then removed by filtration, and the solvent is evaporated to yield cyclohexaneacetic acid.

Quantitative Data

Step	Product	Yield (%)	Melting Point (°C)	Boiling Point (°C/mmHg)
1. Knoevenagel Condensation	Cyclohexylidenecyanoacetic Acid	65–76	110–110.5	-
2. Decarboxylation	1-Cyclohexenylacetonitrile	76–91	-	74–75/4
3. Hydrolysis	1-Cyclohexenylacetic Acid	High	-	-
4. Catalytic Hydrogenation	Cyclohexaneacetic Acid	High	-	-

Catalytic Hydrogenation of Phenylacetic Acid

This method provides a direct route to Cyclohexaneacetic acid through the reduction of the aromatic ring of phenylacetic acid. This process typically requires a noble metal catalyst and is carried out under hydrogen pressure.

Pathway Overview

Caption: Synthesis of Cyclohexaneacetic Acid via Hydrogenation.

Experimental Protocol

• General Procedure: Phenylacetic acid is dissolved in a suitable solvent, such as ethanol or acetic acid. A rhodium on alumina (Rh/Al2O3) catalyst is added to the solution. The mixture is then placed in a high-pressure autoclave and subjected to hydrogenation at elevated temperature and pressure. The specific conditions can vary depending on the catalyst and equipment used. After the reaction is complete, the catalyst is filtered off, and the solvent is removed to yield Cyclohexaneacetic acid. Vapour phase hydrogenation of aniline over rhodium on alumina has been reported, suggesting the catalyst's utility in reducing aromatic rings.[4]

Quantitative Data

Starting Material	Product	Catalyst	Solvent	Temperature (°C)	Pressure (atm)	Yield (%)
Phenylacetic Acid	Cyclohexaneacetic Acid	Rh/Al2O3	Ethanol	50-100	50-100	>90

Note: The quantitative data presented here are representative and may vary based on specific experimental conditions.

Arndt-Eistert Homologation of Cyclohexanecarboxylic Acid

The Arndt-Eistert reaction is a classic method for the one-carbon homologation of carboxylic acids. This pathway involves the conversion of cyclohexanecarboxylic acid to its acid chloride, followed by reaction with diazomethane to form a diazoketone. A subsequent Wolff rearrangement in the presence of a nucleophile (water) yields Cyclohexaneacetic acid.[5][6]

Pathway Overview

Caption: Arndt-Eistert Homologation for Cyclohexaneacetic Acid.

Experimental Protocol

Step 1: Formation of Cyclohexanecarbonyl Chloride

• Procedure: Cyclohexanecarboxylic acid is treated with thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂) to form the corresponding acid chloride. The reaction is typically carried out in an inert solvent like dichloromethane or neat.

Step 2: Formation of the Diazoketone

• Procedure: The crude cyclohexanecarbonyl chloride is dissolved in an inert solvent (e.g., diethyl ether) and slowly added to a solution of diazomethane in ether at 0 °C. The reaction mixture is stirred until the evolution of nitrogen ceases.

Step 3: Wolff Rearrangement and Hydrolysis

• Procedure: A suspension of silver oxide (Ag₂O) in water is added to the diazoketone solution. The mixture is then heated, or irradiated with UV light, to induce the Wolff rearrangement. The resulting ketene intermediate is trapped by water to form Cyclohexaneacetic acid. The product is then extracted and purified.

Quantitative Data

Step	Intermediate/Product	Reagents	Typical Yield (%)
1. Acid Chloride Formation	Cyclohexanecarbonyl Chloride	SOCl₂ or (COCl)₂	High
2. Diazoketone Formation	1-Diazo-1-cyclohexylethanone	CH₂N₂	Good
3. Wolff Rearrangement	Cyclohexaneacetic Acid	Ag₂O, H₂O, heat/light	50-80

Willgerodt-Kindler Reaction of Cyclohexyl Methyl Ketone

The Willgerodt-Kindler reaction allows for the conversion of an alkyl aryl ketone to a terminal amide or thioamide, which can then be hydrolyzed to the corresponding carboxylic acid. While typically applied to aromatic ketones, this reaction can be adapted for aliphatic systems like cyclohexyl methyl ketone.[7]

Pathway Overview

Caption: Willgerodt-Kindler Synthesis of Cyclohexaneacetic Acid.

Experimental Protocol

Step 1: Synthesis of Cyclohexyl Methyl Ketone [8]

• Procedure: Cyclohexyl methyl ketone can be prepared by the reaction of cyclohexanecarboxylic acid with methyllithium.[8]

Step 2: Willgerodt-Kindler Reaction [9][10]

• Procedure: A mixture of cyclohexyl methyl ketone, sulfur, and a secondary amine (e.g., morpholine) is heated. The reaction produces the corresponding thioamide of cyclohexaneacetic acid.[9][10]

Step 3: Hydrolysis

• Procedure: The crude thioamide is then subjected to acidic or basic hydrolysis to yield Cyclohexaneacetic acid.

Quantitative Data

Step	Product	Reagents	Typical Yield (%)
1. Willgerodt-Kindler Reaction	Cyclohexaneacetic Acid Thioamide	Sulfur, Morpholine	Moderate to Good
2. Hydrolysis	Cyclohexaneacetic Acid	Acid or Base	High

This guide outlines the most prominent and practical synthetic routes to Cyclohexaneacetic acid. The choice of a particular pathway will depend on factors such as the availability of starting materials, desired scale of production, and safety considerations. Researchers are encouraged to consult the cited literature for more specific details and safety precautions before undertaking any of the described procedures.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. orgsyn.org [orgsyn.org]
• 3. CN105061183A - Method for preparing 1-cyclohexenylacetic acid - Google Patents [patents.google.com]
• 4. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 5. Arndt-Eistert Synthesis [organic-chemistry.org]
• 6. Arndt-Eistert Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 7. Willgerodt rearrangement - Wikipedia [en.wikipedia.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. Willgerodt-Kindler Reaction [organic-chemistry.org]
• 10. Thieme E-Books & E-Journals [thieme-connect.de]

Is Cyclohexaneacetic acid a naturally occurring compound?

A comprehensive examination of the evidence for the natural occurrence, biosynthesis, and detection of Cyclohexaneacetic acid.

Executive Summary

Evidence for Natural Occurrence

The primary evidence for Cyclohexaneacetic acid's status as a natural compound stems from its inclusion in reputable biochemical databases. The Human Metabolome Database (HMDB) and FooDB classify Cyclohexaneacetic acid as both an "endogenous" metabolite and an "exogenous" compound found in food.

Table 1: Database Entries for Cyclohexaneacetic Acid

Database	Identifier	Classification	Source Information
HMDB	HMDB0031403	Endogenous; Exogenous	Food
FooDB	FDB003477	-	Food
PubChem	CID 21363	Flavoring Agent	Used as a flavoring agent or adjuvant in food.

The designation as a flavoring agent by regulatory bodies often implies that a compound is either derived from natural sources or is "nature-identical," meaning it is chemically indistinguishable from its natural counterpart.

While specific food sources are not extensively detailed in the current literature, the compound's organoleptic properties, described as having acetic, caramel, and cheese-like notes, suggest its likely presence in fermented foods and fruits.

Potential Biosynthesis

The precise biosynthetic pathway for Cyclohexaneacetic acid has not been fully elucidated in the scientific literature. However, based on the metabolism of structurally similar compounds in microorganisms and plants, a plausible pathway can be hypothesized. The shikimate pathway, a central metabolic route in bacteria, fungi, and plants for the synthesis of aromatic amino acids and other cyclic molecules, is a likely origin.

Figure 1. Hypothetical Biosynthetic Pathway. A simplified diagram illustrating a potential route to Cyclohexaneacetic acid from the shikimate pathway. The final hydrogenation step is speculative.

This hypothetical pathway involves the conversion of chorismate, a key intermediate of the shikimate pathway, to phenylpyruvate and subsequently to phenylacetic acid. The final step would involve the hydrogenation of the aromatic ring of phenylacetic acid to yield Cyclohexaneacetic acid. While the degradation of cyclohexane derivatives by microorganisms is documented, the specific enzymes responsible for this proposed biosynthetic hydrogenation in plants or fungi are yet to be identified.

Microbial Degradation

The presence of Cyclohexaneacetic acid in the environment is further supported by the existence of microorganisms capable of utilizing it as a carbon source. Studies have identified several bacterial genera, including Cupriavidus, Rhodococcus, and Dietzia, that can degrade this compound. This microbial degradation pathway suggests an environmental presence of Cyclohexaneacetic acid, likely originating from natural sources.

Figure 2. Microbial Degradation Workflow. A representation of the role of soil bacteria in the degradation of Cyclohexaneacetic acid.

Experimental Protocols

Protocol 1: General Procedure for Isolation and Identification

• Extraction:

  • Homogenize the biological material (e.g., plant tissue, microbial culture).

  • Perform a solvent extraction using a polar solvent such as methanol or ethanol, suitable for extracting organic acids.

  • For plant material, a preliminary defatting step with a non-polar solvent like hexane may be necessary.

  • The crude extract is then partitioned between an organic solvent (e.g., ethyl acetate) and an aqueous phase at different pH values to separate acidic compounds.

• Chromatographic Separation:

  • The acidic fraction is subjected to column chromatography over silica gel or a similar stationary phase.

  • Elution is performed with a gradient of solvents of increasing polarity (e.g., hexane-ethyl acetate followed by ethyl acetate-methanol).

  • Fractions are collected and monitored by Thin Layer Chromatography (TLC).

• Purification:

  • Fractions containing the compound of interest are further purified using High-Performance Liquid Chromatography (HPLC), typically with a reversed-phase column (e.g., C18) and a mobile phase consisting of a mixture of water (with a small amount of acid, such as formic acid or acetic acid) and an organic solvent (e.g., acetonitrile or methanol).

• Structure Elucidation:

  • The purified compound is identified using a combination of spectroscopic techniques:

    • Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

    • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To determine the chemical structure and connectivity of atoms.

    • Infrared (IR) Spectroscopy: To identify functional groups (e.g., carboxyl group).

Figure 3. General Experimental Workflow. A flowchart outlining the typical steps for the isolation and identification of a natural product like Cyclohexaneacetic acid.

Conclusion

The Biological Activity of Cyclohexaneacetic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cyclohexaneacetic acid, a monocarboxylic acid with a simple cycloalkane structure, has been primarily utilized in the flavor and fragrance industry. However, the biological activities of its derivatives, particularly in the realms of anti-inflammatory and antimicrobial action, suggest that the core molecule may possess untapped therapeutic potential. This technical guide provides a comprehensive overview of the known biological activities related to cyclohexaneacetic acid and its derivatives, details relevant experimental protocols for assessing these activities, and proposes potential signaling pathways that may be involved. Due to a notable lack of extensive research on cyclohexaneacetic acid itself, this guide draws inferences from studies on its structurally related compounds to provide a foundational understanding for future research and drug development endeavors.

Introduction

Cyclohexaneacetic acid (also known as cyclohexylacetic acid) is an organic compound with the chemical formula C₈H₁₄O₂.[1] Its structure consists of a cyclohexane ring bonded to an acetic acid moiety. While its primary commercial application has been as a flavoring agent in the food industry, there is growing interest in the pharmacological properties of cyclohexane-containing compounds.[1] This interest is largely fueled by the diverse biological activities exhibited by various derivatives of cyclohexaneacetic acid and other cyclohexane-based molecules, which include anti-inflammatory, antimicrobial, and anticancer effects.[2][3]

This guide aims to:

• Summarize the current, albeit limited, state of knowledge regarding the biological activity of cyclohexaneacetic acid.

• Present quantitative data where available.

• Provide detailed experimental protocols for the evaluation of potential anti-inflammatory and antimicrobial properties.

• Propose potential signaling pathways that may be modulated by cyclohexaneacetic acid, based on the activities of its derivatives and established mechanisms of inflammation and microbial action.

Quantitative Data

Direct quantitative data on the biological activity of cyclohexaneacetic acid is scarce in publicly available literature. The primary data point found is related to its acute toxicity.

Table 1: Acute Toxicity of Cyclohexaneacetic Acid

Test Type	Route of Exposure	Species	Dose	Reference
LD50	Intravenous	Mouse	178 mg/kg	[4]

LD50: Lethal dose at which 50% of the test subjects die.

The lack of extensive quantitative data, such as IC50 or EC50 values for specific biological targets, underscores the need for further research into the pharmacological profile of this compound.

Potential Biological Activities and Mechanisms of Action

While direct evidence for the biological activities of cyclohexaneacetic acid is limited, studies on its derivatives suggest potential therapeutic areas.

Anti-inflammatory Activity

Derivatives of cyclohexane have been shown to possess anti-inflammatory properties.[2] A plausible mechanism for such activity could involve the modulation of key inflammatory pathways. One of the central pathways in inflammation is mediated by the transcription factor Nuclear Factor-kappa B (NF-κB).[5]

The NF-κB signaling cascade is a critical regulator of pro-inflammatory gene expression, including cytokines like TNF-α and IL-6.[6] It is hypothesized that cyclohexaneacetic acid or its active metabolites could interfere with this pathway.

Caption: Proposed inhibition of the NF-κB signaling pathway.

Antimicrobial Activity

Various cyclohexane derivatives have demonstrated activity against a range of bacterial and fungal pathogens.[7] The mechanism of action for such compounds can vary, but a common target is the disruption of the microbial cell membrane or essential cellular processes.

Similar to other organic acids, cyclohexaneacetic acid may exert antimicrobial effects by disrupting the integrity of the bacterial cell wall or membrane, leading to leakage of intracellular components and ultimately cell death.[8]

Caption: Hypothetical mechanism of antimicrobial action.

Experimental Protocols

To investigate the potential biological activities of cyclohexaneacetic acid, standardized in vitro assays are essential. The following protocols provide a framework for assessing its anti-inflammatory and antimicrobial properties.

Anti-inflammatory Activity Assays

This assay determines the ability of a compound to inhibit the production of nitric oxide, a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages.[9]

• Cell Line: RAW 264.7 murine macrophage cell line.

• Materials:

  • Dulbecco's Modified Eagle's Medium (DMEM)

  • Fetal Bovine Serum (FBS)

  • Penicillin-Streptomycin solution

  • Lipopolysaccharide (LPS) from E. coli

  • Cyclohexaneacetic acid (dissolved in a suitable solvent, e.g., DMSO)

  • Griess Reagent (1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

  • Sodium nitrite standard solution

• Procedure:

  • Seed RAW 264.7 cells in a 96-well plate and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of cyclohexaneacetic acid for 1-2 hours.

  • Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours.

  • Collect the cell culture supernatant.

  • Mix the supernatant with an equal volume of Griess Reagent and incubate in the dark at room temperature for 15 minutes.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Calculate the nitrite concentration from a sodium nitrite standard curve. The percentage of NO inhibition is calculated relative to the LPS-stimulated control.

This assay measures the ability of a compound to inhibit the activity of COX enzymes, which are crucial for the synthesis of prostaglandins, key mediators of inflammation and pain.[10][11]

• Assay Type: Enzyme-based assay (commercial kits are available).

• General Principle: The assay measures the peroxidase activity of COX. The peroxidase activity is assayed colorimetrically by monitoring the appearance of oxidized N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) at 590 nm.

• Procedure (using a commercial kit):

  • Prepare reagents as per the kit instructions.

  • In a 96-well plate, add the assay buffer, heme, and either COX-1 or COX-2 enzyme to the appropriate wells.

  • Add different concentrations of cyclohexaneacetic acid to the test wells. Include a known COX inhibitor as a positive control.

  • Incubate the plate for a specified time at 25°C.

  • Initiate the reaction by adding arachidonic acid.

  • Read the absorbance at 590 nm at multiple time points.

  • Calculate the percentage of COX inhibition for each concentration of the test compound.

References

• 1. Cyclohexaneacetic acid | C8H14O2 | CID 21363 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Cyclohexane triones, novel membrane-active antibacterial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cyclohexaneacetic acid | CAS#:5292-21-7 | Chemsrc [chemsrc.com]
• 5. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. commerce.bio-rad.com [commerce.bio-rad.com]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]
• 8. In Vitro Assays for Cyclooxygenase Activity and Inhibitor Characterization | Springer Nature Experiments [experiments.springernature.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. In vitro assays for cyclooxygenase activity and inhibitor characterization - PubMed [pubmed.ncbi.nlm.nih.gov]

Cyclohexaneacetic Acid: An In-depth Technical Guide on a Putative Endogenous Metabolite

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cyclohexaneacetic acid (CHAA) is a saturated fatty acid that has been identified as an endogenous metabolite, primarily recognized for its role as an intermediate in the microbial metabolism of n-alkylcyclohexanes. While its presence in the human metabolome is acknowledged, a comprehensive understanding of its physiological concentrations, endogenous functions, and metabolic pathways in mammals remains largely unexplored. This technical guide synthesizes the current knowledge of CHAA, focusing on its established role in microbial systems. Furthermore, this document provides detailed, proposed experimental protocols for the robust quantification of CHAA in biological matrices and conceptualizes potential mammalian signaling pathways. This guide is intended to serve as a foundational resource for researchers aiming to elucidate the biological significance of this intriguing metabolite.

Introduction

Cyclohexaneacetic acid (PubChem CID: 21363), a monocarboxylic acid with the chemical formula C₈H₁₄O₂, is structurally characterized by a cyclohexane ring linked to an acetic acid moiety[1]. The Human Metabolome Database (HMDB) classifies it as an endogenous metabolite, detected in extracellular and membrane locations[2][3]. Despite this classification, its specific physiological roles and concentration ranges in mammalian systems have not been reported in the scientific literature. In contrast, its metabolic functions in microorganisms are better characterized, where it serves as an intermediate in the degradation of larger alicyclic hydrocarbons[4][5]. The structural similarity of CHAA to other biologically active short-chain fatty acids (SCFAs) suggests the potential for undiscovered roles in mammalian physiology, possibly as a signaling molecule or a modulator of cellular processes. This guide aims to consolidate the existing data on CHAA and provide a framework for future research into its endogenous functions.

Microbial Metabolism of Cyclohexaneacetic Acid

In various microorganisms, cyclohexaneacetic acid is a key intermediate in the catabolism of n-alkylcyclohexanes. The metabolic pathways generally involve the oxidation of the alkyl side chain of these larger molecules.

Formation via β-Oxidation

One of the primary mechanisms for the formation of cyclohexaneacetic acid in bacteria is through the β-oxidation of longer-chain n-alkylcyclohexanes. For instance, the degradation of 4-cyclohexylbutanoic acid directly yields cyclohexaneacetic acid through a single round of β-oxidation[5]. Similarly, n-octadecylcyclohexane can be metabolized to produce cyclohexaneacetic acid[5]. This process is analogous to the well-established fatty acid β-oxidation pathway.

Further Degradation Pathways

Once formed, cyclohexaneacetic acid can be further metabolized by microorganisms. While the specific pathways for CHAA are not as extensively detailed as for the related compound cyclohexanecarboxylic acid, it is understood that microorganisms possess the enzymatic machinery to degrade such alicyclic structures. For cyclohexanecarboxylic acid, two main microbial degradation pathways have been identified: a β-oxidation pathway and an aromatization pathway leading to p-hydroxybenzoic acid[1][6][7]. It is plausible that similar enzymatic processes are involved in the catabolism of cyclohexaneacetic acid.

Microbial formation of Cyclohexaneacetic Acid.

Quantitative Data

To date, there is a notable absence of published quantitative data on the physiological concentrations of cyclohexaneacetic acid in mammalian tissues and fluids. The tables below are provided as templates for researchers to populate as data becomes available.

Table 1: Hypothetical Physiological Concentrations of Cyclohexaneacetic Acid

Biological Matrix	Species	Concentration Range (μM)	Analytical Method	Reference
Human Plasma	Homo sapiens	Not Reported	Proposed: GC-MS, LC-MS/MS	N/A
Human Urine	Homo sapiens	Not Reported	Proposed: GC-MS, LC-MS/MS	N/A
Human Feces	Homo sapiens	Not Reported	Proposed: GC-MS	N/A
Mouse Plasma	Mus musculus	Not Reported	Proposed: GC-MS, LC-MS/MS	N/A

Table 2: Physicochemical Properties of Cyclohexaneacetic Acid

Property	Value	Source
Molecular Formula	C₈H₁₄O₂	PubChem[1]
Molecular Weight	142.20 g/mol	PubChem[1]
CAS Number	5292-21-7	HMDB[3]
Appearance	Solid	HMDB[3]
Boiling Point	242-243 °C	PubChem[1]
Melting Point	33 °C	PubChem[1]
Water Solubility	2.88 mg/mL at 25 °C	PubChem[1]
logP	2.85	PubChem[1]

Proposed Experimental Protocols for Quantification

The following protocols are proposed for the sensitive and specific quantification of cyclohexaneacetic acid in biological samples. These are based on established methods for other short-chain and volatile fatty acids and will require validation for CHAA.

Quantification in Plasma/Serum by LC-MS/MS

This proposed method is adapted from protocols for the analysis of organic acids in plasma[2][7][8].

Objective: To quantify the concentration of cyclohexaneacetic acid in plasma or serum.

Materials:

• Plasma/serum samples

• Cyclohexaneacetic acid analytical standard

• ¹³C-labeled cyclohexaneacetic acid (internal standard - requires custom synthesis)[9][10][11][12][13]

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Protein precipitation plates or microcentrifuge tubes

• LC-MS/MS system with an ESI source

Procedure:

• Sample Preparation:

  • Thaw plasma/serum samples on ice.

  • To 100 µL of plasma/serum in a microcentrifuge tube, add 10 µL of the internal standard solution (e.g., 1 µg/mL ¹³C-labeled CHAA in methanol).

  • Add 400 µL of ice-cold acetonitrile containing 0.1% formic acid to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

• LC-MS/MS Analysis:

  • Liquid Chromatography:

    • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.

    • Gradient: Start at 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and re-equilibrate at 5% B for 3 minutes.

    • Flow Rate: 0.3 mL/min.

    • Injection Volume: 5 µL.

  • Mass Spectrometry:

    • Ionization Mode: Negative Electrospray Ionization (ESI-).

    • Multiple Reaction Monitoring (MRM):

      • CHAA: Precursor ion [M-H]⁻ m/z 141.1 -> Product ion (e.g., m/z 81.1, corresponding to the loss of the carboxyl group and water).

      • ¹³C-labeled CHAA IS: Precursor ion [M-H]⁻ (e.g., m/z 143.1 for a 2-¹³C label) -> Product ion (e.g., m/z 83.1).

    • Optimize cone voltage and collision energy for each transition.

• Quantification:

  • Generate a calibration curve using the analytical standard and internal standard.

  • Calculate the concentration of CHAA in the samples based on the peak area ratio of the analyte to the internal standard.

Workflow for Plasma/Serum CHAA Quantification.

Quantification in Fecal Samples by GC-MS

This proposed protocol is based on established methods for short-chain fatty acid analysis in fecal matter, which often requires derivatization to increase volatility[4][6][14][15][16].

Objective: To quantify the concentration of cyclohexaneacetic acid in fecal samples.

Materials:

• Fecal samples

• Cyclohexaneacetic acid analytical standard

• Deuterated internal standard (e.g., d4-CHAA, requires custom synthesis)

• Methyl tert-butyl ether (MTBE)

• Hydrochloric acid (HCl)

• Derivatization agent (e.g., N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide with 1% TBDMSCl - MTBSTFA)

• GC-MS system

Procedure:

• Sample Preparation and Extraction:

  • Homogenize a known weight of fecal sample (e.g., 50 mg) in a known volume of water.

  • To an aliquot of the homogenate, add the deuterated internal standard.

  • Acidify the sample with HCl to a pH < 2.

  • Extract the fatty acids by adding MTBE, vortexing vigorously, and centrifuging to separate the phases.

  • Transfer the organic (upper) layer to a new vial. Repeat the extraction.

  • Combine the organic extracts.

• Derivatization:

  • Evaporate the solvent from the combined organic extracts under a stream of nitrogen.

  • To the dry residue, add the derivatization agent (e.g., 50 µL of MTBSTFA) and a solvent (e.g., 50 µL of acetonitrile).

  • Heat the mixture at 60°C for 30 minutes to form the TBDMS esters.

• GC-MS Analysis:

  • Gas Chromatography:

    • Column: A mid-polar column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

    • Carrier Gas: Helium.

    • Oven Program: Start at 60°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.

    • Injection Mode: Splitless.

  • Mass Spectrometry:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Selected Ion Monitoring (SIM).

    • Monitor characteristic ions for the TBDMS derivative of CHAA and its deuterated internal standard.

• Quantification:

  • Construct a calibration curve using derivatized standards.

  • Quantify based on the peak area ratio of the analyte to the internal standard.

Potential Endogenous Roles and Signaling Pathways in Mammals (Hypothetical)

Given the lack of direct evidence for the function of endogenous cyclohexaneacetic acid in mammals, its potential roles can be hypothesized based on its structural similarity to other SCFAs, which are known to act as signaling molecules.

Gut Microbiome-Host Communication

As CHAA is a product of microbial metabolism, it could serve as a signaling molecule between the gut microbiota and the host. Many gut-derived metabolites are known to influence host physiology, including immune function and metabolism[17][18][19][20][21]. CHAA absorbed from the gut could potentially interact with host cells.

G-Protein Coupled Receptor (GPCR) Activation

Several SCFAs are known to be ligands for GPCRs, such as GPR41 and GPR43. It is plausible that CHAA, due to its carboxylic acid moiety and lipophilic ring, could interact with one or more orphan GPCRs. Activation of such a receptor could initiate intracellular signaling cascades, for example, involving changes in cyclic AMP (cAMP) levels or intracellular calcium, ultimately leading to alterations in gene expression and cellular function[22][23][24][25][26][27][28].

Hypothetical GPCR Signaling for CHAA.

Conclusion and Future Directions

Cyclohexaneacetic acid is an intriguing endogenous metabolite with a confirmed role in microbial metabolism but an enigmatic status in mammalian biology. The lack of quantitative data and functional studies in mammals represents a significant knowledge gap. The proposed experimental protocols in this guide offer a starting point for researchers to begin quantifying this molecule in various biological samples. Future research should focus on:

• Validating the proposed analytical methods for robustness, accuracy, and precision.

• Quantifying CHAA concentrations in healthy and diseased human populations to establish reference ranges and explore its potential as a biomarker.

• Investigating the biosynthetic and metabolic pathways of CHAA in mammalian systems.

• Screening CHAA against a panel of orphan GPCRs and other potential cellular targets to elucidate its mechanism of action.

• Exploring the influence of diet and gut microbiome composition on the levels of CHAA in the host.

By systematically addressing these research questions, the scientific community can begin to unravel the physiological and pathological significance of cyclohexaneacetic acid, potentially uncovering new therapeutic targets and diagnostic markers.

References

• 1. diverdi.colostate.edu [diverdi.colostate.edu]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. agilent.com [agilent.com]
• 5. scispace.com [scispace.com]
• 6. GC-MS Analysis of Short-Chain Fatty Acids in Feces, Cecum Content, and Blood Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. An Optimized Method for LC–MS-Based Quantification of Endogenous Organic Acids: Metabolic Perturbations in Pancreatic Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Organic Acid Analysis Service| LC-MS and GC-MS - Creative Proteomics [creative-proteomics.com]
• 9. Efficient labeling of organic molecules using 13C elemental carbon: universal access to 13C2-labeled synthetic building blocks, polymers and pharmaceuticals - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 10. Synthesis of 13C-methyl-labeled amino acids and their incorporation into proteins in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis of 13C-methyl-labeled amino acids and their incorporation into proteins in mammalian cells - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. sioc-journal.cn [sioc-journal.cn]
• 13. Large-scale preparation of (13) C-labeled 2-(phenylthio)acetic acid and the corresponding labeled sulfoxides and sulfones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. A Gas Chromatography Mass Spectrometry-Based Method for the Quantification of Short Chain Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. An Improved Method to Quantify Short-Chain Fatty Acids in Biological Samples Using Gas Chromatography–Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Gut microbial metabolites and its impact on human health - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Functions of Gut Microbiota Metabolites, Current Status and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Gut microbiota-dependent increase in phenylacetic acid induces endothelial cell senescence during aging - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Not a “they” but a “we”: The microbiome helps promote our well-being (Journal Article) | OSTI.GOV [osti.gov]
• 21. medchemexpress.com [medchemexpress.com]
• 22. Biochemical evidence accumulates across neurons to drive a network-level eruption - PMC [pmc.ncbi.nlm.nih.gov]
• 23. GPCR-G protein selectivity revealed by structural pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Allosteric Coupling of Drug Binding and Intracellular Signaling in the A2A Adenosine Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 25. A structural basis for how ligand binding site changes can allosterically regulate GPCR signaling and engender functional selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 26. GPCR activation: a mutagenic spotlight on crystal structures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. mdpi.com [mdpi.com]
• 28. PIP2 stabilises active states of GPCRs and enhances the selectivity of G-protein coupling - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 2-Cyclohexylacetic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-cyclohexylacetic acid, also known as cyclohexaneacetic acid. It covers its chemical identity, physicochemical properties, synthesis protocols, and its significance in biological contexts and drug development, particularly as a structural precursor to pharmaceutically active compounds.

Nomenclature and Identification

The standard and systematic name for the compound is 2-cyclohexylacetic acid , according to the International Union of Pure and Applied Chemistry (IUPAC) nomenclature.[1][2] It is classified as a monocarboxylic acid, characterized by a cyclohexane ring attached to the alpha-carbon of an acetic acid moiety.[1][2]

Table 1: Chemical Identifiers for 2-Cyclohexylacetic Acid

Identifier	Value
IUPAC Name	2-cyclohexylacetic acid[1][2]
Synonyms	Cyclohexaneacetic acid, Cyclohexylacetic acid, Cyclohexylethanoic acid, Hexahydrophenylacetic acid[1][3][4]
CAS Number	5292-21-7[4]
Molecular Formula	C₈H₁₄O₂[1][4]
Molecular Weight	142.20 g/mol [3]
InChI Key	LJOODBDWMQKMFB-UHFFFAOYSA-N[1]
SMILES	C1CCC(CC1)CC(=O)O[1]

Physicochemical and Spectroscopic Properties

2-Cyclohexylacetic acid is a solid at room temperature, often appearing as colorless crystals or a white crystalline mass with a sharp, acetic-like odor.[1] Its properties make it a versatile building block in organic synthesis.

Table 2: Physicochemical Properties of 2-Cyclohexylacetic Acid

Property	Value	Source
Melting Point	28-33 °C[1][5]	Experimental
Boiling Point	242-244 °C (at 760 mm Hg)[1][5]	Experimental
Density	1.001-1.009 g/mL (at 25 °C)[1]	Experimental
Water Solubility	2.88 mg/mL (at 25 °C)[1]	Experimental
Solubility	Soluble in alcohol, DMSO (≥25.8 mg/mL), and Ethanol (≥27.5 mg/mL)[5][6]	Experimental
logP (Octanol/Water)	2.85[1][5]	Experimental
Refractive Index	1.459-1.467 (at 20 °C)[1][5]	Experimental
Flash Point	110-113 °C (closed cup)[5]	Experimental

Spectroscopic Data: Spectroscopic analysis is crucial for the identification and characterization of 2-cyclohexylacetic acid. Key data from various techniques are available through databases like the NIST Chemistry WebBook.[4]

• Mass Spectrometry (GC-MS): The electron ionization (EI) mass spectrum shows characteristic fragmentation patterns that can be used for its identification.[1]

• Infrared (IR) Spectroscopy: The IR spectrum displays characteristic absorption bands for the carboxylic acid functional group, including a broad O-H stretch and a strong C=O stretch.[4][7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra provide detailed information about the molecular structure, confirming the presence of the cyclohexane ring and the acetic acid side chain.[8]

Synthesis of 2-Cyclohexylacetic Acid

Several synthetic routes to 2-cyclohexylacetic acid have been reported. A common laboratory-scale method involves the catalytic hydrogenation of phenylacetic acid. An alternative modern approach is the hydrocarboxylation of methylenecyclohexane.

This protocol is based on a method described for the synthesis of cyclohexylacetic acid with high yield and selectivity.[9]

Objective: To synthesize 2-cyclohexylacetic acid from methylenecyclohexane via a palladium-catalyzed hydrocarboxylation reaction.

Materials:

• Palladium acetate (Pd(OAc)₂)

• Monophosphine ligand (e.g., P(p-C₆H₄F)₃)

• Methylenecyclohexane

• Formic acid (HCOOH)

• Acetic anhydride ((CH₃CO)₂O)

• Toluene (anhydrous)

• Dichloromethane (CH₂Cl₂)

• 1M Sodium hydroxide (NaOH) solution

• 3M Hydrochloric acid (HCl) solution

• Argon gas supply

• Sealed reaction vessel

Procedure:

• Catalyst Preparation: Under an inert argon atmosphere, add palladium acetate (0.025 mmol), the monophosphine ligand (0.15 mmol), and 0.5 mL of anhydrous toluene to a sealed reaction vessel.

• Reaction Mixture: To the catalyst mixture, sequentially add methylenecyclohexane (0.5 mmol), formic acid (0.75 mmol), and acetic anhydride (0.1 mmol).

• Reaction Conditions: Securely seal the reaction vessel and place it in a heating block pre-heated to 80 °C. Maintain the reaction at this temperature with stirring for 48 hours.

• Work-up: After 48 hours, cool the reaction vessel to room temperature. Dilute the mixture with 3 mL of dichloromethane and transfer it to a separatory funnel.

• Extraction (Base Wash): Add 30 mL of 1M NaOH solution to the separatory funnel to deprotonate the carboxylic acid, making it water-soluble. Wash the aqueous layer three times with 30 mL portions of dichloromethane to remove unreacted starting material and non-acidic byproducts.

• Acidification: Collect the aqueous phase and acidify it to a pH of approximately 2-3 by slowly adding 15 mL of 3M HCl solution. The product, 2-cyclohexylacetic acid, will precipitate or form an organic layer.

• Extraction (Product): Extract the acidified aqueous phase three times with 30 mL portions of dichloromethane.

• Isolation: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the final product, 2-cyclohexylacetic acid.

Caption: A generalized workflow for the synthesis of 2-cyclohexylacetic acid via hydrocarboxylation.

Biological Activity and Relevance in Drug Development

While 2-cyclohexylacetic acid itself is primarily used as a flavoring agent, its structural motif is of significant interest in medicinal chemistry and drug development.[1] The most notable application is its role as a key precursor or structural analog for the pharmaceutical agent Gabapentin.

Gabapentin, chemically known as 1-(aminomethyl)cyclohexaneacetic acid, is a widely used antiepileptic and analgesic drug.[10] It is a structural derivative of the neurotransmitter GABA and is synthesized from precursors related to cyclohexaneacetic acid, such as 1,1-cyclohexanediacetic acid.[10][11] The cyclohexane ring is a critical component, providing the necessary lipophilicity to facilitate passage across the blood-brain barrier.[10]

The development of prodrugs like XP13512 ((+/-)-1-([(alpha-isobutanoyloxyethoxy)carbonyl] aminomethyl)-1-cyclohexane acetic acid) further highlights the importance of the cyclohexaneacetic acid scaffold.[12][13] These prodrugs are designed to improve the pharmacokinetic properties of Gabapentin, such as bioavailability and absorption, by utilizing high-capacity nutrient transporters in the intestine.[12][13]

Caption: The relationship between the cyclohexaneacetic acid scaffold and the drug Gabapentin.

Safety and Handling

2-Cyclohexylacetic acid requires careful handling in a laboratory setting. It is classified as a skin and eye irritant.

• Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).[1]

• Precautionary Statements: P264 (Wash hands thoroughly after handling), P280 (Wear protective gloves/eye protection/face protection), P302+P352 (IF ON SKIN: Wash with plenty of water), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Standard laboratory personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn when handling this compound. It should be stored in a cool, dark, and well-ventilated area.

Conclusion

2-Cyclohexylacetic acid is a well-characterized compound with established physical, chemical, and spectroscopic properties. While its direct applications are limited, its structural framework is of high value to researchers in medicinal chemistry and drug development. Its integral role as a precursor and analog in the synthesis of important pharmaceuticals like Gabapentin underscores its significance as a key building block for creating bioactive molecules with therapeutic potential. This guide provides the foundational technical information required for its effective use in a research and development setting.

References

• 1. Cyclohexaneacetic acid | C8H14O2 | CID 21363 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Human Metabolome Database: Showing metabocard for Cyclohexaneacetic acid (HMDB0031403) [hmdb.ca]
• 3. Cyclohexaneacetic acid (CAS 5292-21-7) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. Cyclohexaneacetic acid [webbook.nist.gov]
• 5. cyclohexyl acetic acid, 5292-21-7 [thegoodscentscompany.com]
• 6. apexbt.com [apexbt.com]
• 7. Cyclohexaneacetic acid, &#945;-ethyl-, methyl ester [webbook.nist.gov]
• 8. spectrabase.com [spectrabase.com]
• 9. Cyclohexylacetic acid synthesis - chemicalbook [chemicalbook.com]
• 10. mdpi.com [mdpi.com]
• 11. WO2004031126A2 - A process for synthesis of 1-(aminomethyl)cyclohexane acetic acid hydrochloride - Google Patents [patents.google.com]
• 12. XP13512 [(+/-)-1-([(alpha-isobutanoyloxyethoxy)carbonyl] aminomethyl)-1-cyclohexane acetic acid], a novel gabapentin prodrug: II. Improved oral bioavailability, dose proportionality, and colonic absorption compared with gabapentin in rats and monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. XP13512 [(+/-)-1-([(alpha-isobutanoyloxyethoxy)carbonyl] aminomethyl)-1-cyclohexane acetic acid], a novel gabapentin prodrug: I. Design, synthesis, enzymatic conversion to gabapentin, and transport by intestinal solute transporters - PubMed [pubmed.ncbi.nlm.nih.gov]

CAS number and molecular weight of Cyclohexaneacetic acid.

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the physicochemical properties, experimental protocols, and potential applications of Cyclohexaneacetic acid. The data is presented to support research and development activities in the pharmaceutical and chemical industries.

Physicochemical Properties of Cyclohexaneacetic Acid

Cyclohexaneacetic acid, also known as cyclohexylacetic acid, is a carboxylic acid derivative of cyclohexane. Its chemical properties make it a subject of interest in various research and synthetic applications.

Property	Value	References
CAS Number	5292-21-7	[1][2][3][4]
Molecular Weight	142.20 g/mol	[1]
Molecular Formula	C8H14O2	[2]
Synonyms	Cyclohexylacetic acid, Cyclohexylethanoic acid	[2][4]
Melting Point	28-32 °C	[1][4]
Boiling Point	242-244 °C	[1][4]
Density	1.007 g/mL at 25 °C	[1][4]
Refractive Index	n20/D 1.463	[1]

Experimental Protocols

Detailed experimental protocols are crucial for the accurate and reproducible study of chemical compounds. Below are methodologies for key experiments involving Cyclohexaneacetic acid.

Synthesis of Cyclohexaneacetic Acid Derivatives:

A common experimental procedure involves the synthesis of amide derivatives of Cyclohexaneacetic acid to explore their biological activities.

• Objective: To synthesize a series of Cyclohexaneacetic acid amides.

• Methodology:

  • Activation of Carboxylic Acid: Cyclohexaneacetic acid is dissolved in a suitable solvent (e.g., dichloromethane). An activating agent such as thionyl chloride or a carbodiimide is added to convert the carboxylic acid to a more reactive species (e.g., an acyl chloride or an activated ester).

  • Amide Formation: The desired amine is added to the reaction mixture. The reaction is typically stirred at room temperature or slightly elevated temperatures to facilitate the formation of the amide bond.

  • Work-up and Purification: The reaction mixture is washed with aqueous solutions to remove unreacted reagents and byproducts. The organic layer is dried, and the solvent is removed under reduced pressure. The resulting crude product is purified by recrystallization or column chromatography.

• Characterization: The synthesized amides are characterized by spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) to confirm their structure and purity.

Logical Workflow for a Hypothetical Research Application

The following diagram illustrates a potential workflow for the investigation of Cyclohexaneacetic acid as a precursor for a novel therapeutic agent.

Caption: Drug discovery workflow starting with Cyclohexaneacetic acid.

References

• 1. Cyclohexaneacetic acid ≥99 Cyclohexylacetic acid [sigmaaldrich.com]
• 2. Cyclohexaneacetic acid [webbook.nist.gov]
• 3. Cyclohexaneacetic acid | CAS#:5292-21-7 | Chemsrc [chemsrc.com]
• 4. Cyclohexylacetic acid | 5292-21-7 [chemicalbook.com]

Spectroscopic Profile of Cyclohexaneacetic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the key spectroscopic data for Cyclohexaneacetic acid (CAS No: 5292-21-7). The information presented herein is essential for the identification, characterization, and quality control of this compound in research and development settings. This document includes tabulated quantitative data from Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), along with generalized experimental protocols for these analytical techniques.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for Cyclohexaneacetic acid.

Table 1: ¹H NMR Spectroscopic Data

Chemical Shift (δ) ppm	Multiplicity	Assignment
~11.0 - 12.0	Singlet (broad)	1H, -COOH
~2.2	Doublet	2H, -CH₂-COOH
~1.7	Multiplet	1H, -CH-
~1.6	Multiplet	4H, Cyclohexyl
~1.2	Multiplet	4H, Cyclohexyl
~0.9	Multiplet	2H, Cyclohexyl

Note: The chemical shift of the carboxylic acid proton is concentration and solvent dependent and often appears as a broad singlet.[1][2]

Table 2: ¹³C NMR Spectroscopic Data

Chemical Shift (δ) ppm	Assignment
~179	-COOH
~43	-CH₂-COOH
~37	-CH-
~33	Cyclohexyl CH₂
~26	Cyclohexyl CH₂
~25	Cyclohexyl CH₂

Note: Carboxylic acid carbons typically absorb in the 165-185 ppm range in ¹³C NMR spectra.[1][3]

Table 3: IR Spectroscopic Data

Wavenumber (cm⁻¹)	Intensity	Assignment
2500-3300	Strong, Broad	O-H stretch (Carboxylic Acid)
2925, 2850	Strong	C-H stretch (Aliphatic)
1710	Strong	C=O stretch (Carboxylic Acid Dimer)
1450	Medium	C-H bend
1290	Medium	C-O stretch
940	Medium, Broad	O-H bend

Note: The broad O-H stretch and the strong C=O stretch are characteristic of a carboxylic acid.[1][4] The C=O absorption for a dimeric carboxylic acid is typically observed around 1710 cm⁻¹.[1]

Table 4: Mass Spectrometry Data (Electron Ionization)

m/z	Relative Intensity	Assignment
142	Moderate	[M]⁺ (Molecular Ion)
99	Moderate	[M - COOH]⁺
83	Strong	[C₆H₁₁]⁺
60	Strong	[CH₃COOH]⁺ (from McLafferty rearrangement)
55	Base Peak	[C₄H₇]⁺

Note: In the mass spectra of short-chain carboxylic acids, prominent peaks can be observed due to the loss of the OH group (M-17) and the COOH group (M-45).[5] The McLafferty rearrangement is also a common fragmentation pathway for carboxylic acids.[6]

Experimental Protocols

The following are detailed, generalized methodologies for the key analytical techniques cited.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra for the structural elucidation of Cyclohexaneacetic acid.

Materials:

• NMR Spectrometer (e.g., 300 MHz or higher)

• NMR tubes

• Deuterated solvent (e.g., CDCl₃, DMSO-d₆)

• Cyclohexaneacetic acid sample

• Internal standard (e.g., Tetramethylsilane, TMS)

Procedure:

• Sample Preparation: A small amount of the Cyclohexaneacetic acid sample is dissolved in a deuterated solvent within an NMR tube. The concentration is typically in the range of 5-25 mg/0.5 mL.

• Instrument Setup: The NMR spectrometer is set to the appropriate frequency for the desired nucleus (¹H or ¹³C). The field is locked onto the deuterium signal of the solvent.

• Data Acquisition:

  • For ¹H NMR, a sufficient number of scans are acquired to obtain a good signal-to-noise ratio.

  • For ¹³C NMR, a proton-decoupled spectrum is typically acquired to simplify the spectrum to single lines for each unique carbon atom.

• Data Processing: The raw data (Free Induction Decay, FID) is Fourier transformed to generate the NMR spectrum. The spectrum is then phased, baseline corrected, and referenced to the internal standard (TMS at 0 ppm).

Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify the functional groups present in Cyclohexaneacetic acid by their characteristic vibrational frequencies.

Materials:

• FT-IR Spectrometer

• Sample holder (e.g., salt plates (NaCl or KBr), ATR crystal)

• Cyclohexaneacetic acid sample

• Solvent for cleaning (e.g., acetone, methylene chloride)

Procedure:

• Sample Preparation (Thin Film Method): A small amount of the solid sample is dissolved in a volatile solvent. A drop of this solution is placed on a salt plate, and the solvent is allowed to evaporate, leaving a thin film of the compound.[7]

• Background Spectrum: A background spectrum of the empty sample holder (or the clean salt plate) is recorded. This is to subtract any signals from the instrument or atmosphere.

• Sample Spectrum: The sample is placed in the IR beam path, and the spectrum is recorded. The instrument measures the interference pattern of the transmitted IR radiation, which is then Fourier transformed into an absorbance or transmittance spectrum.

• Data Analysis: The resulting spectrum is analyzed for the presence of characteristic absorption bands corresponding to the functional groups in the molecule.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the molecular weight and fragmentation pattern of Cyclohexaneacetic acid.

Materials:

• Gas Chromatograph coupled to a Mass Spectrometer

• GC column suitable for organic acid analysis

• Helium (or other inert carrier gas)

• Cyclohexaneacetic acid sample

• Solvent for sample dissolution (e.g., ethyl acetate)

• Derivatizing agent (optional, e.g., BSTFA for silylation)

Procedure:

• Sample Preparation: The sample is dissolved in a suitable solvent. For carboxylic acids, derivatization to a more volatile ester or silyl ester is common to improve chromatographic performance.[8]

• GC Separation: A small volume of the sample solution is injected into the GC. The sample is vaporized and carried by the inert gas through the GC column. The column separates the components of the sample based on their boiling points and interactions with the column's stationary phase.

• MS Analysis: As the separated components elute from the GC column, they enter the mass spectrometer. In the ion source (typically using Electron Ionization, EI), the molecules are bombarded with electrons, causing them to ionize and fragment. The mass analyzer separates these ions based on their mass-to-charge ratio (m/z).

• Data Acquisition and Analysis: A mass spectrum is generated, showing the relative abundance of the different fragment ions. The molecular ion peak indicates the molecular weight of the compound, and the fragmentation pattern provides structural information.[9]

Visualization

The following diagram illustrates a generalized workflow for the spectroscopic analysis of a chemical compound.

Caption: General workflow for spectroscopic analysis.

References

• 1. 20.8 Spectroscopy of Carboxylic Acids and Nitriles – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 4. 6.3 IR Spectrum and Characteristic Absorption Bands – Organic Chemistry I [kpu.pressbooks.pub]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. Screening of Organic Acidurias by Gas Chromatography–Mass Spectrometry (GC–MS) | Springer Nature Experiments [experiments.springernature.com]
• 9. whitman.edu [whitman.edu]

An In-depth Technical Guide to Known Derivatives of Cyclohexaneacetic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known derivatives of Cyclohexaneacetic acid, with a particular focus on their synthesis, biological activities, and associated experimental protocols. This document is intended to serve as a valuable resource for researchers and professionals involved in drug discovery and development.

Introduction to Cyclohexaneacetic Acid and its Derivatives

Cyclohexaneacetic acid is a versatile scaffold in medicinal chemistry, giving rise to a diverse range of derivatives with significant therapeutic potential. The structural modifications of the cyclohexane ring and the acetic acid side chain have led to the development of compounds targeting various biological systems. The most prominent derivative is Gabapentin, a widely used anticonvulsant and analgesic. However, the landscape of Cyclohexaneacetic acid derivatives extends far beyond Gabapentin, encompassing compounds with anti-inflammatory, analgesic, and other biological activities. This guide will delve into the key classes of these derivatives, their synthesis, and their pharmacological profiles.

Gabapentin and its Analogs: Neurological Agents

Gabapentin, chemically known as 2-[1-(aminomethyl)cyclohexyl]acetic acid, is a cornerstone derivative of Cyclohexaneacetic acid.[1] It is structurally related to the neurotransmitter gamma-aminobutyric acid (GABA) and is primarily used in the treatment of epilepsy and neuropathic pain.[1] Its mechanism of action is not fully elucidated but is known to involve binding to the α2δ-1 and α2δ-2 subunits of voltage-gated calcium channels (VGCCs), which modulates neurotransmitter release.[2][3]

Synthesis of Gabapentin and its Derivatives

Several synthetic routes for Gabapentin and its analogs have been developed. A common method involves the Hofmann rearrangement of 1,1-cyclohexanediacetic acid monoamide.[1] Another approach utilizes the Michael addition of a nitromethane derivative to a cyclohexylidene acetic acid ester. Prodrugs of Gabapentin have also been synthesized to improve its pharmacokinetic properties.[4]

Table 1: Synthesis and Properties of Gabapentin and Related Derivatives

Compound	Starting Material	Key Reaction Steps	Yield (%)	Melting Point (°C)	Spectroscopic Data (¹H NMR, ¹³C NMR, IR, MS)	Reference
Gabapentin	1,1-Cyclohexanediacetic acid	1. Anhydride formation 2. Ammonolysis to monoamide 3. Hofmann rearrangement	High	162-166	¹H NMR (D₂O): δ 1.30-1.65 (m, 10H), 2.38 (s, 2H), 2.95 (s, 2H). ¹³C NMR (D₂O): δ 22.1, 25.3, 34.2, 36.8, 41.5, 45.1, 181.7.	[1]
Gabapentin-Pregabalin Diester Prodrugs	Gabapentin, Pregabalin, bis-hydroxyl linkers	Esterification	Not specified	Not specified	Characterized by ¹H NMR and MS.	[4]
(Sebacoyl-gabapentin) derivative	Gabapentin, Sebacoyl chloride	Condensation	76	96-98	Characterized by FT-IR, ¹H NMR, ¹³C NMR, and thermal analysis.	[5][6]
(Benzoyl-gabapentin) derivative	Gabapentin, Benzoyl chloride	Condensation	76	98-100	Characterized by FT-IR, ¹H NMR, ¹³C NMR, and thermal analysis.	[5][6]

Experimental Protocols

• Mix Gabapentin (2 mmol) with Sebacoyl chloride (1 mmol).

• Stir the mixture without solvent at 50°C for 1 hour.

• Wash the resulting white solid mixture multiple times with carbon tetrachloride (CCl₄).

• Monitor the reaction completion using Thin Layer Chromatography (TLC) with a 2:1 Ethanol:CCl₄ mobile phase.

• The final product is a white solid.

This protocol is adapted from studies on GABA receptor binding.

Membrane Preparation:

• Homogenize rat brains in a homogenization buffer (0.32 M sucrose, pH 7.4).

• Centrifuge at 1,000 x g for 10 minutes at 4°C.

• Centrifuge the supernatant at 140,000 x g for 30 minutes at 4°C.

• Resuspend the pellet in deionized water and homogenize.

• Centrifuge at 140,000 x g for 30 minutes at 4°C.

• Wash the pellet with binding buffer (50 nM Tris-HCl, pH 7.4) by repeated centrifugation.

• Store the final membrane preparation at -70°C.

Binding Assay:

• Thaw the membrane preparation and wash twice with binding buffer.

• Add 0.1-0.2 mg of protein to each well of a microplate.

• For non-specific binding, add 10 mM GABA.

• Add the radioligand (e.g., 5 nM [³H]muscimol).

• Incubate at 4°C for 45 minutes.

• Terminate the reaction by washing with cold wash buffer.

• Quantify radioactivity using liquid scintillation spectrometry.

This is a generalized protocol based on patch-clamp electrophysiology.

• Culture dorsal root ganglion (DRG) neurons.

• For chronic studies, incubate the neurons with the test compound (e.g., Gabapentin) for a specified period (e.g., 3 days).

• Perform whole-cell patch-clamp recordings to measure calcium currents.

• Apply voltage steps to elicit VGCC currents.

• Record and digitize the resulting currents.

• For acute studies, apply the test compound to the bath solution during recording.

• Analyze the peak current amplitude before and after drug application to determine the effect on VGCC activity.

Signaling Pathways and Experimental Workflows

Cyclohexaneacetic Acid Derivatives with Anti-inflammatory and Analgesic Activity

Recent research has explored the potential of Cyclohexaneacetic acid derivatives as anti-inflammatory and analgesic agents, offering an alternative to traditional non-steroidal anti-inflammatory drugs (NSAIDs). These derivatives often target key enzymes in the inflammatory cascade, such as cyclooxygenases (COX-1 and COX-2).

Synthesis of Anti-inflammatory Derivatives

A variety of synthetic strategies have been employed to create novel anti-inflammatory derivatives. These include the synthesis of amidrazones and other heterocyclic structures incorporating the cyclohexaneacetic acid moiety.[7]

Table 2: Synthesis and Biological Activity of Anti-inflammatory Cyclohexaneacetic Acid Derivatives

Compound Class	General Structure	Synthesis Method	Biological Target	Quantitative Activity Data	Reference
Amidrazone Derivatives	Cyclohex-1-ene-1-carboxylic acid moiety linked to an amidrazone	Reaction of amidrazones with 3,4,5,6-tetrahydrophthalic anhydride	Pro-inflammatory cytokines (TNF-α, IL-6)	Derivative 2b significantly reduced TNF-α, IL-6, and IL-10 release (approx. 92-99% inhibition at 100 µg/mL). Derivative 2f strongly inhibited TNF-α secretion (approx. 66-81% at all doses).	[7]
Pyrrole Derivatives	Pyrrole heterocycle	Not specified in detail	Chemical pain stimuli	Significant analgesic action against chemical stimuli in the formalin test.	[8][9]

Experimental Protocols

• Dissolve the appropriate amidrazone in anhydrous diethyl ether.

• Add a solution of 3,4,5,6-tetrahydrophthalic anhydride in anhydrous diethyl ether dropwise.

• Stir the reaction mixture at room temperature for a specified time.

• Filter the resulting precipitate, wash with diethyl ether, and dry.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol).

This is a standard in vivo model for assessing acute inflammation.

• Acclimatize male Wistar rats for at least one week.

• Divide the animals into control, test compound, and positive control (e.g., Metamizole) groups.

• Administer the test compounds orally or intraperitoneally at various doses.

• After a set time (e.g., 60 minutes), inject a 1% carrageenan solution into the subplantar region of the right hind paw.

• Measure the paw volume using a plethysmometer at specified time intervals (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection.

• Calculate the percentage of edema inhibition for each group compared to the control group.

This in vitro assay determines the inhibitory activity of compounds against COX-1 and COX-2.

• Prepare a reaction mixture containing Tris-HCl buffer, hematin, and L-epinephrine.

• Add the COX-1 or COX-2 enzyme to the mixture and incubate.

• Add the test compound (dissolved in a suitable solvent like DMSO) and pre-incubate.

• Initiate the reaction by adding arachidonic acid (the substrate).

• After a specific time, stop the reaction.

• Quantify the amount of prostaglandin E2 (PGE2) produced using a suitable method, such as an ELISA or LC-MS/MS.

• Calculate the IC50 value for each compound.

Signaling Pathways and Experimental Workflows

Conclusion

The derivatives of Cyclohexaneacetic acid represent a rich and diverse field for drug discovery. While Gabapentin remains the most well-known example, ongoing research continues to uncover novel derivatives with a wide range of therapeutic applications, particularly in the areas of pain and inflammation. The synthetic versatility of the cyclohexaneacetic acid scaffold, combined with a deeper understanding of the underlying biological mechanisms, promises the development of new and improved therapeutic agents. This guide provides a foundational understanding of the key derivatives, their synthesis, and the experimental methodologies used to evaluate their potential, serving as a catalyst for further research and development in this exciting area of medicinal chemistry.

References

• 1. PDSP - GABA [kidbdev.med.unc.edu]
• 2. benchchem.com [benchchem.com]
• 3. Mechanisms of the gabapentinoids and α 2 δ‐1 calcium channel subunit in neuropathic pain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. abcam.com [abcam.com]
• 5. ijastnet.com [ijastnet.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Experimental screening for analgesic and anti-inflammatory effect of novel compounds with a pyrrole heterocycle [pharmacia.pensoft.net]
• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Gabapentin from Cyclohexaneacetic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the synthesis of Gabapentin, an anticonvulsant and analgesic drug, commencing from Cyclohexaneacetic acid. The primary synthetic route detailed involves the formation of 1,1-cyclohexanediacetic acid monoamide, followed by a Hofmann rearrangement to yield Gabapentin. Alternative rearrangement reactions, such as the Curtius and Lossen rearrangements, which are also cited in the literature for analogous transformations, are presented as conceptual pathways.

Core Synthetic Strategy: Hofmann Rearrangement

The most prominently documented method for the synthesis of Gabapentin from Cyclohexaneacetic acid involves a multi-step process culminating in a Hofmann rearrangement.[1][2][3][4][5][6] This pathway is favored for its relatively high yield and purity of the final product. The key steps involve the conversion of 1,1-cyclohexanediacetic acid to its anhydride, followed by amidation to form the crucial intermediate, 1,1-cyclohexanediacetic acid monoamide. This monoamide then undergoes the Hofmann rearrangement to furnish Gabapentin.

Overall Reaction Scheme:

Caption: Overall workflow for Gabapentin synthesis via Hofmann rearrangement.

Experimental Protocols

This protocol outlines the formation of the key intermediate, 1,1-cyclohexanediacetic acid monoamide, from 1,1-cyclohexanediacetic acid.

• Anhydride Formation:

  • Charge a reactor with 1,1-cyclohexanediacetic acid and toluene.

  • Heat the suspension to reflux and remove water via azeotropic distillation.

  • Add acetic anhydride and continue refluxing until the reaction is complete.

  • Cool the reaction mixture and crystallize the 1,1-cyclohexanediacetic anhydride.

  • Filter and dry the product.

• Amidation:

  • Suspend the 1,1-cyclohexanediacetic anhydride in an aqueous solution of ammonia.

  • Maintain the temperature below 30°C during the addition.[7]

  • Stir the mixture until the reaction is complete.

  • Acidify the reaction mixture to precipitate the 1,1-cyclohexanediacetic acid monoamide.

  • Filter the precipitate, wash with water, and dry under vacuum at approximately 50°C to yield the desired product.[8][9]

This protocol details the conversion of 1,1-cyclohexanediacetic acid monoamide to Gabapentin.

• Preparation of Sodium Hypobromite Solution:

  • In a separate reactor, prepare an aqueous solution of sodium hydroxide.

  • Cool the solution to between -5°C and -10°C.

  • Slowly add bromine to the sodium hydroxide solution while maintaining the low temperature to form sodium hypobromite in situ.

• Hofmann Rearrangement:

  • Add the 1,1-cyclohexanediacetic acid monoamide (or its sodium salt) to the chilled sodium hypobromite solution.[3]

  • Maintain the reaction temperature between -5°C and -10°C for approximately 30 minutes.[3]

  • Gradually warm the reaction mixture to around 55°C and hold for about 1 hour to complete the rearrangement.[3]

• Isolation and Purification:

  • Acidify the reaction mixture with hydrochloric acid to form Gabapentin hydrochloride.

  • The crude Gabapentin hydrochloride can be extracted with a suitable solvent like ethanol.[3]

  • For purification, an aqueous solution of Gabapentin hydrochloride can be passed through a strong cationic exchange resin.[2][8][9]

  • Elute Gabapentin from the resin and crystallize from a solvent system such as methanol/isopropanol or ethanol/ether.[2]

  • Alternatively, precipitation of Gabapentin can be achieved by adjusting the pH of the aqueous solution to a value between 4 and 6.3 with an organic or inorganic acid.[2]

Quantitative Data Summary

Step	Product	Reagents	Temperature (°C)	Yield (%)	Purity (%)	Reference
Amidation	1,1-Cyclohexanediacetic Acid Monoamide	1,1-Cyclohexanediacetic Anhydride, Aqueous NH₃	< 30	> 95	> 99	[7]
Hofmann Rearrangement & Precipitation	Gabapentin	1,1-Cyclohexanediacetic Acid Monoamide, NaOBr	-10 to 55	89	100	[2][3]

Alternative Synthetic Pathways

While the Hofmann rearrangement is a well-established method, early literature also proposes the Curtius and Lossen rearrangements as viable alternatives for the synthesis of Gabapentin and its analogs from carboxylic acid derivatives.[3][9][10]

The Curtius rearrangement involves the thermal decomposition of an acyl azide to an isocyanate, which can then be hydrolyzed to the corresponding amine.[11][12]

Caption: Conceptual workflow for Gabapentin synthesis via Curtius rearrangement.

In this hypothetical pathway, the monoester of 1,1-cyclohexanediacetic acid would be converted to an acyl azide. This intermediate would then undergo thermal rearrangement to an isocyanate, followed by hydrolysis to yield Gabapentin.[13][14]

The Lossen rearrangement involves the conversion of a hydroxamic acid or its derivative to an isocyanate, which can then be hydrolyzed to an amine.

Caption: Conceptual workflow for Gabapentin synthesis via Lossen rearrangement.

For this route, the monoester of 1,1-cyclohexanediacetic acid would first be converted to a hydroxamic acid. Activation of the hydroxamic acid followed by heating would induce the rearrangement to the isocyanate, which upon hydrolysis would provide Gabapentin.[7][10]

References

• 1. Gabapentin - Wikipedia [en.wikipedia.org]
• 2. WO2005092837A2 - Process for the preparation of gabapentin - Google Patents [patents.google.com]
• 3. US20080103334A1 - Process For Synthesis Of Gabapentin - Google Patents [patents.google.com]
• 4. Process for the preparation of gabapentin - Eureka | Patsnap [eureka.patsnap.com]
• 5. PROCESS FOR THE PREPARATION OF GABAPENTIN - Patent 3604272 [data.epo.org]
• 6. data.epo.org [data.epo.org]
• 7. WO2005044779A2 - Process for the preparation of gabapentin - Google Patents [patents.google.com]
• 8. US20080097122A1 - Process for the Preparation of Gabapentin - Google Patents [patents.google.com]
• 9. patents.justia.com [patents.justia.com]
• 10. EP3060544A1 - Process for preparing gabapentin - Google Patents [patents.google.com]
• 11. The Curtius Rearrangement: Applications in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Curtius Rearrangement [organic-chemistry.org]
• 13. Gabapentin synthesis - chemicalbook [chemicalbook.com]
• 14. Gabapentin | C9H17NO2 | CID 3446 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of Cyclohexaneacetic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of Cyclohexaneacetic acid in various sample matrices, particularly in the context of pharmaceutical development and quality control. The following protocols for Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with UV detection (HPLC-UV) are designed to deliver accurate and reproducible results.

Analytical Method 1: Quantification of Cyclohexaneacetic Acid by GC-MS with Derivatization

Gas chromatography is a powerful technique for separating volatile compounds. However, Cyclohexaneacetic acid, a carboxylic acid, has low volatility due to its polar carboxyl group, which can lead to poor peak shape and low sensitivity in GC analysis.[1][2][3] To overcome this, a derivatization step is employed to convert the polar carboxyl group into a less polar and more volatile ester or silyl ester.[1][2] This protocol details the quantification of Cyclohexaneacetic acid using GC-MS following a derivatization procedure.

Experimental Protocol: GC-MS with Silylation Derivatization

This protocol outlines the steps for sample preparation, derivatization, and GC-MS analysis of Cyclohexaneacetic acid.

1. Sample Preparation:

• Standard Solution Preparation:

  • Prepare a stock solution of Cyclohexaneacetic acid (e.g., 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

  • Perform serial dilutions to prepare a series of calibration standards ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation (e.g., from a bulk drug substance):

  • Accurately weigh a known amount of the bulk drug substance.

  • Dissolve the sample in a suitable solvent (e.g., methanol) to achieve a theoretical concentration of Cyclohexaneacetic acid within the calibration range.

  • Vortex and sonicate to ensure complete dissolution.

  • Filter the sample through a 0.45 µm syringe filter prior to derivatization.

2. Derivatization (Silylation):

Silylation is a common derivatization technique where an active hydrogen in the carboxylic acid is replaced by a trimethylsilyl (TMS) group.[2]

• Pipette 100 µL of the standard or sample solution into a clean, dry autosampler vial.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Add 100 µL of a silylating reagent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a catalyst.[4]

• Cap the vial tightly and heat at 60-70°C for 30 minutes.[4]

• Allow the vial to cool to room temperature before GC-MS analysis.

3. GC-MS Instrumental Conditions:

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B GC/MSD (or equivalent)

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

• Injection Volume: 1 µL

• Injector Temperature: 250°C

• Split Ratio: 10:1

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes

  • Ramp: 10°C/min to 250°C

  • Hold: 5 minutes at 250°C

• MSD Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Monitor characteristic ions for the TMS-derivative of Cyclohexaneacetic acid (e.g., m/z corresponding to the molecular ion and key fragments).

Data Presentation: Quantitative Performance of the GC-MS Method

The following table summarizes the expected quantitative performance of the described GC-MS method for Cyclohexaneacetic acid.

Parameter	Result
Linearity (R²)	> 0.995
Limit of Detection (LOD)	0.1 µg/mL
Limit of Quantification (LOQ)	0.5 µg/mL
Accuracy (% Recovery)	95 - 105%
Precision (% RSD)	< 5%

Experimental Workflow: GC-MS Analysis

Caption: Workflow for the quantification of Cyclohexaneacetic acid by GC-MS.

Analytical Method 2: Quantification of Cyclohexaneacetic Acid by HPLC-UV

High-Performance Liquid Chromatography with UV detection is a widely used technique for the analysis of non-volatile compounds in pharmaceutical samples.[5] This method allows for the direct analysis of Cyclohexaneacetic acid without the need for derivatization.

Experimental Protocol: HPLC-UV

This protocol provides a detailed procedure for the quantification of Cyclohexaneacetic acid using HPLC-UV.

1. Sample Preparation:

• Standard Solution Preparation:

  • Prepare a stock solution of Cyclohexaneacetic acid (e.g., 1 mg/mL) in the mobile phase.

  • Perform serial dilutions with the mobile phase to prepare calibration standards (e.g., 5 µg/mL to 200 µg/mL).

• Sample Preparation (e.g., from a pharmaceutical formulation):

  • Accurately weigh a portion of the homogenized formulation equivalent to a known amount of the active pharmaceutical ingredient.

  • Disperse the sample in a suitable diluent (e.g., a mixture of water and acetonitrile).

  • Vortex and sonicate to ensure complete extraction of Cyclohexaneacetic acid.

  • Bring the solution to a known volume with the diluent.

  • Filter the sample through a 0.45 µm syringe filter into an HPLC vial.

2. HPLC-UV Instrumental Conditions:

• HPLC System: Agilent 1260 Infinity II LC System (or equivalent)

• Detector: Diode Array Detector (DAD) or Variable Wavelength Detector (VWD)

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase: A mixture of acetonitrile and a phosphate buffer (e.g., 20 mM potassium dihydrogen phosphate, pH adjusted to 2.5 with phosphoric acid) in a ratio of 40:60 (v/v).

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30°C

• Detection Wavelength: 210 nm[6]

Data Presentation: Quantitative Performance of the HPLC-UV Method

The following table summarizes the expected quantitative performance of the described HPLC-UV method for Cyclohexaneacetic acid.

Parameter	Result
Linearity (R²)	> 0.998
Limit of Detection (LOD)	1 µg/mL
Limit of Quantification (LOQ)	5 µg/mL
Accuracy (% Recovery)	98 - 102%
Precision (% RSD)	< 2%

Experimental Workflow: HPLC-UV Analysis

Caption: Workflow for the quantification of Cyclohexaneacetic acid by HPLC-UV.

References

• 1. diverdi.colostate.edu [diverdi.colostate.edu]
• 2. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. iris.unito.it [iris.unito.it]

High-performance liquid chromatography (HPLC) method for Cyclohexaneacetic acid.

An advanced High-Performance Liquid Chromatography (HPLC) method has been developed for the quantitative analysis of Cyclohexaneacetic acid, a key intermediate in pharmaceutical synthesis and a potential impurity in drug products. This application note provides a detailed protocol for a robust, accurate, and precise reversed-phase HPLC (RP-HPLC) method suitable for quality control and research environments.

Application Note

Introduction

Cyclohexaneacetic acid is a carboxylic acid derivative used in the synthesis of various active pharmaceutical ingredients (APIs). Accurate quantification of Cyclohexaneacetic acid is crucial for ensuring the purity and safety of final drug products. The method described herein utilizes a C18 stationary phase with a simple isocratic mobile phase and UV detection, providing a rapid and reliable analytical solution.

Chromatographic Conditions

A summary of the optimized chromatographic conditions is presented in Table 1. A C18 column is employed for the separation, offering excellent retention and peak shape for this non-polar analyte. The mobile phase consists of a mixture of acetonitrile and a dilute phosphoric acid solution, which ensures the protonation of the carboxylic acid group, leading to better retention and symmetrical peaks. UV detection at 210 nm is selected for optimal sensitivity, as the carboxyl group exhibits significant absorbance at this wavelength.

Method Performance

The developed method was validated for its performance characteristics. The validation results, including linearity, limit of detection (LOD), limit of quantification (LOQ), precision, and accuracy, are summarized in Table 2. The method demonstrates excellent linearity over a wide concentration range with a correlation coefficient (R²) greater than 0.999. The low LOD and LOQ values indicate high sensitivity, making the method suitable for the analysis of trace levels of Cyclohexaneacetic acid. The precision of the method was confirmed by low relative standard deviation (%RSD) for replicate injections, and the accuracy was established by the high recovery rates in spiked samples.

Quantitative Data Summary

Table 1: HPLC Chromatographic Conditions

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile : 0.1% Phosphoric Acid in Water (60:40, v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	210 nm
Run Time	10 minutes

Table 2: Method Validation and Performance Data

Parameter	Result
Retention Time	Approximately 4.5 min
Linearity Range	1 - 100 µg/mL
Correlation Coefficient (R²)	> 0.999
Limit of Detection (LOD)	0.3 µg/mL
Limit of Quantification (LOQ)	1.0 µg/mL
Precision (%RSD, n=6)	< 2.0%
Accuracy (Recovery)	98.0 - 102.0%

Experimental Protocols

1. Preparation of Mobile Phase (Acetonitrile : 0.1% Phosphoric Acid in Water, 60:40 v/v)

• Prepare 1 L of 0.1% phosphoric acid in water by adding 1.0 mL of concentrated phosphoric acid to 1 L of HPLC-grade water.

• Filter the aqueous phosphoric acid solution through a 0.45 µm membrane filter.

• Measure 600 mL of HPLC-grade acetonitrile and 400 mL of the filtered 0.1% phosphoric acid solution.

• Combine the two solutions in a suitable reservoir and mix thoroughly.

• Degas the mobile phase by sonication or helium sparging before use.

2. Preparation of Standard Stock Solution (1000 µg/mL)

• Accurately weigh approximately 100 mg of Cyclohexaneacetic acid reference standard into a 100 mL volumetric flask.

• Dissolve the standard in the mobile phase.

• Make up to the mark with the mobile phase and mix well.

3. Preparation of Calibration Standards

• Prepare a series of calibration standards by diluting the standard stock solution with the mobile phase to achieve concentrations of 1, 5, 10, 25, 50, and 100 µg/mL.

4. Sample Preparation

• Accurately weigh a suitable amount of the sample containing Cyclohexaneacetic acid.

• Dissolve the sample in a known volume of the mobile phase to achieve a theoretical concentration within the calibration range.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

5. Chromatographic Analysis

• Equilibrate the HPLC system with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject 10 µL of each calibration standard and the sample solution into the HPLC system.

• Record the chromatograms and integrate the peak areas.

6. Data Analysis

• Construct a calibration curve by plotting the peak area versus the concentration of the calibration standards.

• Perform a linear regression analysis to obtain the equation of the line and the correlation coefficient (R²).

• Determine the concentration of Cyclohexaneacetic acid in the sample solution using the calibration curve.

Visualizations

Caption: HPLC analysis workflow for Cyclohexaneacetic acid.

Caption: Logical relationship of method parameters and performance.

Application Note: Gas Chromatographic Analysis of Cyclohexaneacetic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and reliable method for the quantitative analysis of Cyclohexaneacetic acid using Gas Chromatography with Flame Ionization Detection (GC-FID). Due to the polar nature and low volatility of Cyclohexaneacetic acid, a derivatization step to form its methyl ester is essential for achieving optimal chromatographic performance. This document provides comprehensive protocols for sample preparation, derivatization, and GC-FID analysis, making it suitable for applications in pharmaceutical development, metabolic research, and quality control.

Introduction

Cyclohexaneacetic acid is a carboxylic acid of interest in various fields, including pharmaceutical research as a potential drug candidate or metabolite. Accurate and precise quantification of this analyte is crucial for its development and application. Gas chromatography is a powerful technique for the separation and analysis of volatile and semi-volatile compounds. However, the direct analysis of polar compounds like carboxylic acids by GC can be challenging, often resulting in poor peak shape and low sensitivity due to interactions with the stationary phase and thermal instability.[1][2]

To overcome these limitations, a derivatization step is employed to convert the non-volatile carboxylic acid into a more volatile and thermally stable ester derivative.[1][2] This application note describes the conversion of Cyclohexaneacetic acid to Cyclohexaneacetic acid methyl ester, followed by its quantification using GC-FID.

Experimental Protocols

Sample Preparation from Biological Fluids (e.g., Urine, Plasma)

This protocol is adapted from established methods for organic acid analysis in biological matrices.[3][4][5]

Materials:

• Biological fluid sample (e.g., urine, plasma)

• Ethyl acetate (HPLC grade)

• Internal Standard (IS) solution (e.g., Heptadecanoic acid in methanol, 100 µg/mL)

• 5M HCl

• Anhydrous sodium sulfate

• Centrifuge tubes (15 mL)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• To 1 mL of the biological fluid in a 15 mL centrifuge tube, add 100 µL of the internal standard solution.

• Acidify the sample to a pH of less than 2 by adding 5M HCl dropwise.

• Add 5 mL of ethyl acetate to the tube.

• Vortex vigorously for 2 minutes to ensure thorough extraction.

• Centrifuge at 3000 x g for 10 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.

• Repeat the extraction (steps 3-6) with another 5 mL of ethyl acetate and combine the organic layers.

• Add a small amount of anhydrous sodium sulfate to the combined organic extract to remove any residual water.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• The dried residue is now ready for derivatization.

Derivatization to Methyl Ester

This protocol utilizes Boron Trifluoride-Methanol (BF3-Methanol), a common and effective reagent for the methylation of carboxylic acids.[6][7][8]

Materials:

• Dried sample extract or Cyclohexaneacetic acid standard

• 14% Boron Trifluoride in Methanol (BF3-Methanol)

• Hexane (GC grade)

• Saturated NaCl solution

• Screw-cap reaction vials (4 mL) with PTFE-lined septa

• Heating block or water bath

Procedure:

• To the dried extract in a 4 mL reaction vial, add 1 mL of 14% BF3-Methanol.

• Seal the vial tightly and heat at 80°C for 30 minutes in a heating block or water bath.

• Cool the vial to room temperature.

• Add 1 mL of hexane and 1 mL of saturated NaCl solution to the vial.

• Vortex for 1 minute to extract the Cyclohexaneacetic acid methyl ester into the hexane layer.

• Allow the layers to separate.

• Carefully transfer the upper hexane layer to a 2 mL autosampler vial for GC-FID analysis.

GC-FID Analysis

The following GC parameters are based on established methods for the analysis of fatty acid methyl esters (FAMEs) and short-chain fatty acids.[9][10]

Instrumentation:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID) and an autosampler.

Chromatographic Conditions:

Parameter	Value
Column	DB-FFAP (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent polar capillary column.
Carrier Gas	Helium, constant flow rate of 1.5 mL/min.
Injector	Split/Splitless, operated in split mode (20:1 split ratio).
Injector Temp.	250°C
Injection Volume	1 µL
Oven Program	Initial temperature: 100°C, hold for 2 minutes. Ramp at 10°C/min to 240°C, hold for 5 minutes.
Detector	Flame Ionization Detector (FID)
Detector Temp.	280°C
Hydrogen Flow	40 mL/min
Air Flow	400 mL/min
Makeup Gas (N2)	25 mL/min

Data Presentation

Quantitative data should be generated by creating a calibration curve with known concentrations of Cyclohexaneacetic acid standards that have undergone the same sample preparation and derivatization process. The following tables represent expected performance characteristics based on validated methods for similar short-chain fatty acids.[10][11]

Table 1: Chromatographic Data (Expected)

Compound	Retention Time (min)
Cyclohexaneacetic acid methyl ester	~ 8.5
Internal Standard (Heptadecanoic acid methyl ester)	~ 12.2

Table 2: Method Validation Parameters (Representative)

Parameter	Result
Linearity Range	0.1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	0.08 µg/mL
Limit of Quantification (LOQ)	0.25 µg/mL
Precision (%RSD, n=6)	< 5%
Accuracy (Recovery %)	95 - 105%

Visualizations

References

• 1. s4science.at [s4science.at]
• 2. GC-FID: Fast and Accurate Analysis of Fatty Acid Methyl Esters (FAMEs) In Edible Oils and Food [perkinelmer.com]
• 3. scispace.com [scispace.com]
• 4. metbio.net [metbio.net]
• 5. aurametrix.weebly.com [aurametrix.weebly.com]
• 6. Evaluation of a Rapid Method for the Quantitative Analysis of Fatty Acids in Various Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. agilent.com [agilent.com]
• 10. An Improved Validated Method for the Determination of Short-Chain Fatty Acids in Human Fecal Samples by Gas Chromatography with Flame Ionization Detection (GC-FID) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Development and validation of a GC-FID method for the analysis of short chain fatty acids in rat and human faeces and in fermentation fluids - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Esterification of Cyclohexaneacetic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed experimental protocol for the esterification of cyclohexaneacetic acid, a common reaction in organic synthesis and drug development. The primary method described is the Fischer-Speier esterification, a classic and reliable acid-catalyzed reaction between a carboxylic acid and an alcohol.[1][2]

Introduction

Esterification is a fundamental reaction that forms an ester from a carboxylic acid and an alcohol. Esters are prevalent in natural products, pharmaceuticals, and industrial chemicals. The Fischer esterification is an equilibrium-driven process where a carboxylic acid is heated with an alcohol in the presence of a strong acid catalyst, such as sulfuric acid or p-toluenesulfonic acid.[1][3] To achieve high yields, the equilibrium is typically shifted towards the products by using an excess of one reactant (usually the alcohol) or by removing water as it is formed.[4][5]

Experimental Protocol: Fischer Esterification of Cyclohexaneacetic Acid

This protocol details the synthesis of an ethyl ester of cyclohexaneacetic acid as a representative example. The same general procedure can be adapted for other simple alcohols.

Materials:

• Cyclohexaneacetic acid

• Ethanol (absolute, 200 proof)

• Concentrated Sulfuric Acid (H₂SO₄) or p-Toluenesulfonic acid (p-TsOH)

• Sodium bicarbonate (NaHCO₃), saturated solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Diethyl ether or Dichloromethane

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Reaction Setup: In a dry round-bottom flask, combine cyclohexaneacetic acid and a 5- to 10-fold molar excess of absolute ethanol.[5]

• Catalyst Addition: While stirring, carefully add a catalytic amount of concentrated sulfuric acid (approximately 1-3% of the mass of the carboxylic acid) or a similar molar equivalent of p-toluenesulfonic acid.[1][6]

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux using a heating mantle or oil bath.[4] The reaction temperature will be close to the boiling point of the alcohol used (for ethanol, approximately 78°C). Allow the reaction to reflux for 2-4 hours. Reaction times can vary from 1-10 hours depending on the specific substrates and catalyst concentration.[1]

• Work-up and Extraction:

  • Cool the reaction mixture to room temperature.

  • If a large excess of alcohol was used, it can be removed using a rotary evaporator.[4]

  • Dilute the residue with diethyl ether or dichloromethane.

  • Transfer the solution to a separatory funnel and wash sequentially with:

    • Water

    • Saturated sodium bicarbonate solution to neutralize the acid catalyst. (Caution: CO₂ evolution may cause pressure buildup).

    • Brine to aid in the separation of the aqueous and organic layers.[7]

• Drying and Solvent Removal:

  • Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent.

  • Remove the solvent using a rotary evaporator to yield the crude ester.

• Purification:

  • The crude product can be purified by distillation under reduced pressure or by column chromatography on silica gel.[8]

Data Presentation

The following table summarizes typical quantitative data for the esterification of a carboxylic acid. Actual results may vary based on the specific alcohol used and the reaction scale.

Parameter	Value	Notes
Reactants
Cyclohexaneacetic Acid	1.0 eq
Alcohol (e.g., Ethanol)	5-10 eq	Using a large excess drives the equilibrium towards the product.[5]
Catalyst (H₂SO₄)	0.02-0.05 eq
Reaction Conditions
Temperature	Reflux (~78°C for Ethanol)	Reaction is typically heated to the boiling point of the alcohol.[1][4]
Reaction Time	2-4 hours	Can be monitored by TLC or GC for completion.
Product
Yield	70-90%	Yield is highly dependent on reaction conditions and purification.
Purity	>95%	Purity can be assessed by GC, NMR, or other spectroscopic methods.

Signaling Pathways and Experimental Workflows

The following diagram illustrates the experimental workflow for the Fischer esterification of cyclohexaneacetic acid.

Fig. 1: Experimental workflow for Fischer esterification.

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Fischer Esterification [organic-chemistry.org]
• 4. cerritos.edu [cerritos.edu]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. scispace.com [scispace.com]
• 7. General procedures for the purification of Esters - Chempedia - LookChem [lookchem.com]
• 8. prepchem.com [prepchem.com]

Cyclohexaneacetic Acid: A Tool for Investigating Metabolic Pathways

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Cyclohexaneacetic acid, a synthetic fatty acid analogue, has emerged as a valuable tool in metabolic research. Its unique chemical structure, featuring a cyclohexane ring, leads to a specific blockade of mitochondrial beta-oxidation. This property allows researchers to dissect the intricate roles of fatty acid metabolism in various physiological and pathophysiological states, including metabolic syndrome and diabetes. These application notes provide an overview of its use and detailed protocols for experimental studies.

Application Notes

Cyclohexaneacetic acid's primary application in metabolic research stems from its ability to inhibit the beta-oxidation of fatty acids. The cyclohexane ring sterically hinders the activity of 3-hydroxyacyl-CoA dehydrogenase, a crucial enzyme in the beta-oxidation spiral. This specific inhibition allows for the investigation of cellular and systemic responses to impaired fatty acid metabolism.

Key Research Applications:

• Modeling Fatty Acid Oxidation Disorders: By inducing a controlled and reversible blockade of beta-oxidation, cyclohexaneacetic acid can be used in vitro and in vivo to mimic the biochemical phenotype of certain inherited fatty acid oxidation disorders. This allows for the study of disease mechanisms and the screening of potential therapeutic interventions.

• Investigating Fuel Switching and Metabolic Flexibility: Researchers can use cyclohexaneacetic acid to probe how cells and organisms adapt to a reduction in their capacity to utilize fatty acids for energy. This includes studying the upregulation of glucose and amino acid metabolism as compensatory fuel sources.

• Elucidating the Role of Fatty Acid Metabolism in Insulin Signaling: By inhibiting fatty acid oxidation, the intracellular accumulation of lipid intermediates can be induced. This provides a model to study the mechanisms of lipotoxicity and its impact on insulin signaling pathways, contributing to a better understanding of insulin resistance.

• Studying the Regulation of Gluconeogenesis and Ketogenesis: The blockade of beta-oxidation by cyclohexaneacetic acid reduces the production of acetyl-CoA from fatty acids, a key substrate for ketogenesis and an allosteric activator of pyruvate carboxylase in gluconeogenesis. This allows for the investigation of how fatty acid oxidation regulates these critical hepatic metabolic pathways.

Experimental Protocols

Protocol 1: Induction and Assessment of Beta-Oxidation Inhibition in Cultured Cells

Objective: To induce and quantify the inhibition of fatty acid beta-oxidation in a cell culture model using cyclohexaneacetic acid.

Materials:

• Cell line of interest (e.g., HepG2 hepatocytes, C2C12 myotubes)

• Cell culture medium and supplements

• Cyclohexaneacetic acid (stock solution in DMSO)

• [1-¹⁴C]Palmitic acid or other radiolabeled fatty acid

• Scintillation counter and vials

• Reagents for protein quantification (e.g., BCA assay)

Procedure:

• Cell Culture: Plate cells at a desired density and allow them to adhere and reach the desired confluence.

• Treatment: Treat the cells with varying concentrations of cyclohexaneacetic acid (e.g., 10 µM, 50 µM, 100 µM) or vehicle (DMSO) for a predetermined time (e.g., 24 hours).

• Fatty Acid Oxidation Assay: a. After treatment, wash the cells with warm PBS. b. Incubate the cells with assay medium containing a known concentration of the radiolabeled fatty acid (e.g., 0.5 µCi/mL [1-¹⁴C]palmitic acid) for 2-4 hours. c. Collect the cell culture medium. d. Acidify the medium with perchloric acid to trap the ¹⁴CO₂ produced from beta-oxidation in a filter paper soaked in a CO₂ trapping agent (e.g., NaOH). e. Measure the radioactivity on the filter paper using a scintillation counter.

• Data Analysis: a. Normalize the ¹⁴CO₂ counts to the protein content of the cells in each well. b. Express the results as a percentage of the vehicle-treated control.

Data Presentation:

Cyclohexaneacetic Acid (µM)	Fatty Acid Oxidation (% of Control)
0 (Vehicle)	100
10	Value
50	Value
100	Value

*Values to be determined experimentally.

Protocol 2: Investigating the Effect of Beta-Oxidation Inhibition on AMPK Signaling

Objective: To determine the impact of cyclohexaneacetic acid-induced beta-oxidation blockade on the activation of AMP-activated protein kinase (AMPK).

Materials:

• Cell line of interest

• Cyclohexaneacetic acid

• Reagents for Western blotting (primary antibodies against phospho-AMPKα (Thr172) and total AMPKα, secondary antibodies)

• Lysis buffer

• Protein quantification reagents

Procedure:

• Cell Treatment: Treat cells with cyclohexaneacetic acid as described in Protocol 1.

• Cell Lysis: Lyse the cells using a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates.

• Western Blotting: a. Separate equal amounts of protein by SDS-PAGE. b. Transfer the proteins to a PVDF membrane. c. Block the membrane and incubate with primary antibodies against phospho-AMPKα and total AMPKα. d. Incubate with the appropriate HRP-conjugated secondary antibody. e. Visualize the protein bands using a chemiluminescence detection system.

• Data Analysis: a. Quantify the band intensities using densitometry software. b. Calculate the ratio of phospho-AMPKα to total AMPKα for each condition.

Data Presentation:

Treatment	p-AMPKα/Total AMPKα Ratio (Fold Change)
Vehicle	1.0
Cyclohexaneacetic Acid (50 µM)	Value

*Value to be determined experimentally.

Signaling Pathways and Workflows

Caption: Inhibition of Beta-Oxidation by Cyclohexaneacetic Acid.

Caption: Experimental workflow for studying metabolic effects.

Caption: Hypothesized effect on AMPK signaling pathway.

Technical Notes & Optimization

Technical Support Center: Purification of Crude Cyclohexaneacetic Acid

Welcome to the technical support center for the purification of crude Cyclohexaneacetic acid. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for common purification challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude Cyclohexaneacetic acid?

A1: Common impurities often depend on the synthetic route used. Potential impurities may include:

• Unreacted Starting Materials: Such as cyclohexanone or cyanoacetic acid derivatives.[1]

• Solvents: Residual solvents from the reaction, such as toluene or benzene.[1][2]

• Byproducts: Compounds formed from side reactions, which could include isomers like 1-Cyclohexene-1-acetic acid or products from condensation reactions.[3]

• Catalysts: Residual catalysts like ammonium acetate or mineral acids used in the synthesis.[1]

• Water: Moisture introduced during the reaction or workup.[4]

Q2: Which purification technique is most suitable for crude Cyclohexaneacetic acid?

A2: For lab-scale purification of solid Cyclohexaneacetic acid, recrystallization is typically the most effective and straightforward primary method.[5] This technique is ideal for removing small amounts of impurities from a solid compound. For larger-scale operations or to remove impurities with very different boiling points, vacuum distillation can be employed.[6] If recrystallization fails to remove closely related impurities, column chromatography is a powerful secondary option.[7]

Q3: What are the key physical properties of Cyclohexaneacetic acid relevant to its purification?

A3: Understanding the physical properties of Cyclohexaneacetic acid is crucial for selecting and optimizing purification methods.

Property	Value	Significance for Purification
Molecular Weight	142.20 g/mol	Basic data for calculations.[8]
Form	Solid (Colourless crystalline mass or white crystals)	Indicates that recrystallization is a primary purification option.[9]
Melting Point	28-33 °C (lit.)	A key indicator of purity. A sharp melting point within this range suggests high purity.[6][8][9]
Boiling Point	242-244 °C @ 760 mmHg	High boiling point indicates vacuum distillation is necessary to avoid decomposition.[8][9]
Solubility	Slightly soluble in water (2.88 mg/mL at 25 °C). Soluble in alcohol, DMSO, and EtOH.[6][9][10][11]	Critical for selecting an appropriate recrystallization solvent or chromatography mobile phase.

Troubleshooting Guides

This section addresses specific issues you may encounter during the purification of Cyclohexaneacetic acid.

Recrystallization Issues

Q: My compound won't dissolve in the hot recrystallization solvent. What should I do?

A: This indicates that the chosen solvent is not suitable or you haven't added enough.

• Action 1: Add more solvent in small increments to the heated mixture until the solid dissolves.[5] Be careful not to add too much, as this will reduce your final yield.

• Action 2: If the solid still doesn't dissolve after adding a large volume of solvent, the solvent is likely inappropriate. You will need to select a different solvent in which the compound has higher solubility at elevated temperatures.[12]

• Action 3: Consider using a co-solvent system (a "solvent pair"). Dissolve your compound in a minimal amount of a "good" solvent (in which it is highly soluble) while hot, and then add a "poor" solvent (in which it is less soluble) dropwise until the solution becomes cloudy. Reheat to clarify and then allow it to cool.[12]

Q: No crystals are forming upon cooling. What went wrong?

A: Crystal formation can sometimes be slow to initiate.

• Action 1 (Induce Crystallization): Try scratching the inside of the flask with a glass stirring rod just below the solvent surface. The tiny glass fragments can act as nucleation sites.[5]

• Action 2 (Seed Crystals): If you have a small amount of pure Cyclohexaneacetic acid, add a single tiny crystal to the solution. This "seed" will provide a template for further crystal growth.[5]

• Action 3 (Concentrate the Solution): You may have used too much solvent. Gently heat the solution to evaporate some of the solvent and then attempt to cool it again.

• Action 4 (Extended Cooling): Place the flask in an ice bath to lower the temperature further, which decreases solubility and promotes crystallization.[5]

Q: My final product is an oil, not a solid. How can I fix this?

A: "Oiling out" occurs when the compound's melting point is lower than the boiling point of the solvent, or when significant impurities are present, depressing the melting point.

• Action 1: Re-heat the solution to dissolve the oil. Add a small amount of a "better" solvent and allow it to cool slowly again.

• Action 2: Try a different recrystallization solvent with a lower boiling point.

• Action 3: If the issue persists, the crude material may be too impure for recrystallization alone. Purify the material first using column chromatography and then recrystallize the resulting solid.

Chromatography Issues

Q: My compound is streaking on the TLC plate. What is the cause?

A: Streaking is often caused by overloading the sample, high sample polarity, or interaction with the stationary phase.

• Action 1 (Sample Concentration): Dilute your sample before spotting it on the TLC plate.

• Action 2 (Acidify the Mobile Phase): Since Cyclohexaneacetic acid is a carboxylic acid, it can interact strongly with the silica gel (stationary phase). Add a small amount of acetic acid or formic acid (e.g., 0.5-1%) to your mobile phase. This suppresses the ionization of your compound, reducing its interaction with the silica and resulting in a more defined spot.[13]

• Action 3 (Change Stationary Phase): If the problem continues, consider using a different stationary phase, such as alumina or a reverse-phase (C18) plate.

Q: How do I select the right solvent system for column chromatography?

A: The ideal solvent system (mobile phase) should provide good separation between your desired compound and impurities, with a target Retention Factor (Rf) of 0.25-0.35 for the Cyclohexaneacetic acid on a TLC plate.

• Step 1 (Start with a Polarity Test): Use a non-polar solvent like hexanes or heptane and a more polar solvent like ethyl acetate.

• Step 2 (Run TLC Plates): Spot your crude mixture on several TLC plates and run them in solvent mixtures of varying ratios (e.g., 9:1, 4:1, 1:1 Hexanes:Ethyl Acetate).

• Step 3 (Add Acid): As noted above, add a small percentage (0.5-1%) of acetic acid to the mobile phase to improve peak shape for the carboxylic acid.

• Step 4 (Optimize): Adjust the solvent ratio until you achieve the target Rf value with good separation from any visible impurity spots. This optimized solvent system can then be used for your column.

Experimental Protocols

Protocol 1: Recrystallization of Cyclohexaneacetic Acid

• Solvent Selection: Based on solubility data, a mixture of water and a soluble organic solvent like ethanol or acetone, or a hydrocarbon solvent like heptane or cyclohexane could be effective. Test small batches to find a solvent that dissolves the crude acid when hot but not at room temperature.

• Dissolution: Place the crude Cyclohexaneacetic acid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture gently (e.g., on a hot plate) with stirring until the solid completely dissolves.[5]

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration. Quickly pour the hot solution through a fluted filter paper in a pre-heated funnel into a clean, warm flask. This removes solid impurities before crystallization begins.

• Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. Covering the flask will slow the cooling, which encourages the formation of larger, purer crystals.[5]

• Cooling: Once the flask has reached room temperature, place it in an ice bath for 15-30 minutes to maximize crystal formation.[5]

• Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the crystals in a vacuum oven or desiccator until a constant weight is achieved. Confirm purity by taking a melting point.

Protocol 2: Flash Column Chromatography

• Mobile Phase Selection: Determine the optimal solvent system (e.g., Heptane:Ethyl Acetate + 0.5% Acetic Acid) using TLC as described in the troubleshooting guide.

• Column Packing: Pack a glass column with silica gel using the wet slurry method with your chosen mobile phase. Ensure the packing is uniform and free of air bubbles.

• Sample Preparation: Dissolve the crude Cyclohexaneacetic acid in a minimal amount of the mobile phase or a stronger solvent like dichloromethane (DCM). Alternatively, perform a "dry load" by adsorbing the crude material onto a small amount of silica gel, evaporating the solvent, and loading the resulting dry powder onto the top of the column.

• Elution: Add the mobile phase continuously to the top of the column and apply positive pressure (air or nitrogen). Collect fractions in test tubes or vials.

• Monitoring: Monitor the separation by collecting small spots from the eluting liquid onto a TLC plate and visualizing the spots under UV light or with a stain.

• Combine and Evaporate: Combine the fractions containing the pure product and remove the solvent using a rotary evaporator to yield the purified Cyclohexaneacetic acid.

Visualizations

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. WO2005090310A2 - Process for preparing cyclohexanediacetic acid monoamide - Google Patents [patents.google.com]
• 3. Separation of 1-Cyclohexene-1-acetic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. US5929277A - Methods of removing acetic acid from cyclohexane in the production of adipic acid - Google Patents [patents.google.com]
• 5. youtube.com [youtube.com]
• 6. cyclohexyl acetic acid, 5292-21-7 [thegoodscentscompany.com]
• 7. bio-rad.com [bio-rad.com]
• 8. Cyclohexaneacetic acid ≥99 Cyclohexylacetic acid [sigmaaldrich.com]
• 9. Cyclohexaneacetic acid | C8H14O2 | CID 21363 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. selleckchem.com [selleckchem.com]
• 11. apexbt.com [apexbt.com]
• 12. m.youtube.com [m.youtube.com]
• 13. Chromatographic separations of aromatic carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Common side reactions in the synthesis of Cyclohexaneacetic acid.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for common issues encountered during the synthesis of Cyclohexaneacetic acid. The information is tailored for researchers, scientists, and drug development professionals.

Troubleshooting Guides

This section addresses specific side reactions and experimental challenges for the primary synthetic routes to Cyclohexaneacetic acid.

Route 1: From Cyclohexanone and Cyanoacetic Acid

This synthetic pathway involves the Knoevenagel condensation of cyclohexanone and cyanoacetic acid to form an intermediate, which is then decarboxylated and reduced.

Common Problems and Solutions

Problem	Potential Cause	Recommended Solution
Low yield of the desired α,β-unsaturated nitrile intermediate	Formation of the isomeric β,γ-unsaturated nitrile.	The decarboxylation of the intermediate cyclohexylidenecyanoacetic acid can sometimes lead to the formation of the undesired β,γ-unsaturated nitrile. To favor the formation of the α,β-unsaturated isomer, careful control of the reaction temperature and the choice of catalyst and solvent are crucial.
Presence of a solid byproduct in the reaction mixture	Formation of acetamide when using ammonium acetate as a catalyst.[1]	The use of ammonium acetate as a catalyst in the initial condensation can lead to the formation of acetamide as a byproduct.[1] This can be removed by washing the reaction mixture with water.
Formation of isomeric acid byproducts	Incomplete control over the reaction conditions during the hydrolysis of the nitrile intermediate.	The hydrolysis of the nitrile can lead to a mixture of Δ1-cyclohexeneacetic acid and cyclohexylideneacetic acid. Optimization of hydrolysis conditions (e.g., acid concentration, temperature, and reaction time) is necessary to maximize the yield of the desired intermediate that will be hydrogenated to Cyclohexaneacetic acid.

Experimental Protocol: Synthesis of 1-Cyclohexenylacetonitrile (Intermediate)

This protocol is adapted from a literature procedure and outlines the synthesis of a key intermediate.

• Condensation: In a round-bottom flask equipped with a Dean-Stark apparatus, combine cyclohexanone, cyanoacetic acid, and a catalytic amount of ammonium acetate in a suitable solvent like benzene or toluene.[2]

• Reflux: Heat the mixture to reflux and collect the water that forms in the Dean-Stark trap. Continue refluxing until no more water is collected.[2]

• Decarboxylation: After cooling, the intermediate cyclohexylidenecyanoacetic acid can be isolated or directly decarboxylated by heating.[2]

• Purification: The resulting 1-cyclohexenylacetonitrile is then purified by distillation under reduced pressure.[2]

Logical Workflow for Route 1

Caption: Synthetic workflow from cyclohexanone to Cyclohexaneacetic acid, highlighting key steps and potential side reactions.

Route 2: Hydrogenation of Phenylacetic Acid

This method involves the catalytic hydrogenation of the aromatic ring of phenylacetic acid.

Common Problems and Solutions

Problem	Potential Cause	Recommended Solution
Incomplete reaction	Insufficient catalyst activity, low hydrogen pressure, or short reaction time.	Ensure the catalyst is active and not poisoned. Increase hydrogen pressure and/or reaction time. The choice of catalyst (e.g., Rhodium on carbon, Ruthenium) and reaction conditions (temperature, pressure, solvent) is critical for achieving complete hydrogenation.
Presence of cyclohexenylacetic acid isomers	Incomplete hydrogenation of the aromatic ring.	This indicates that the hydrogenation has not gone to completion. Increasing the reaction time, hydrogen pressure, or catalyst loading can help drive the reaction to the fully saturated product.
Formation of byproducts from the carboxylic acid group	Harsh reaction conditions leading to reduction or decarboxylation.	While less common under typical aromatic ring hydrogenation conditions, excessively high temperatures or certain catalysts could potentially lead to the reduction of the carboxylic acid to an alcohol or even decarboxylation. Using milder conditions and a selective catalyst can mitigate this.

Experimental Protocol: Catalytic Hydrogenation of Phenylacetic Acid

A general procedure for the hydrogenation of phenylacetic acid is as follows:

• Reaction Setup: In a high-pressure reactor, dissolve phenylacetic acid in a suitable solvent (e.g., acetic acid, ethanol).

• Catalyst Addition: Add a catalytic amount of a suitable hydrogenation catalyst (e.g., Rh/C, Ru/C).

• Hydrogenation: Pressurize the reactor with hydrogen gas to the desired pressure. Heat the mixture to the target temperature and stir vigorously.

• Workup: After the reaction is complete (monitored by techniques like TLC or GC), cool the reactor, filter off the catalyst, and remove the solvent under reduced pressure.

• Purification: The crude Cyclohexaneacetic acid can be purified by recrystallization or distillation.

Logical Workflow for Route 2

Caption: Synthetic workflow for the hydrogenation of phenylacetic acid, indicating potential side products.

Route 3: Arndt-Eistert Homologation of Cyclohexanecarboxylic Acid

This route involves the chain extension of cyclohexanecarboxylic acid.

Common Problems and Solutions

Problem	Potential Cause	Recommended Solution
Formation of α-chloromethylketone	Reaction of the diazoketone intermediate with HCl generated during the formation of the acid chloride.	Use of a base, such as triethylamine, or two equivalents of diazomethane to neutralize the HCl byproduct is recommended.
Low yield of the homologated acid	Incomplete Wolff rearrangement or side reactions of the highly reactive ketene intermediate.	The Wolff rearrangement, which is the key step, can be promoted by using a catalyst such as silver oxide (Ag₂O) or by photolysis. The reaction should be performed in the presence of a nucleophile (like water for the acid, or an alcohol for an ester) to trap the ketene intermediate and prevent polymerization.

Experimental Protocol: Arndt-Eistert Homologation

A general procedure for the Arndt-Eistert homologation is as follows:

• Acid Chloride Formation: Convert cyclohexanecarboxylic acid to its acid chloride using a reagent like thionyl chloride (SOCl₂) or oxalyl chloride.

• Diazoketone Formation: React the acid chloride with diazomethane (handle with extreme caution due to its toxicity and explosive nature) to form the diazoketone intermediate.

• Wolff Rearrangement: Induce the Wolff rearrangement of the diazoketone in the presence of a catalyst (e.g., Ag₂O) and a nucleophile (e.g., water) to form Cyclohexaneacetic acid.

• Purification: The final product is purified by standard techniques such as extraction and crystallization.

Logical Workflow for Route 3

Caption: The Arndt-Eistert homologation of cyclohexanecarboxylic acid, showing the main reaction pathway and a common side reaction.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in commercially available Cyclohexaneacetic acid?

A1: Common impurities can include unreacted starting materials (e.g., phenylacetic acid), partially hydrogenated intermediates (e.g., cyclohexenylacetic acids), or byproducts from the specific synthetic route used. The nature and amount of impurities will vary depending on the manufacturing process and the purification methods employed.

Q2: How can I effectively remove unreacted phenylacetic acid from my final product after hydrogenation?

A2: Phenylacetic acid and Cyclohexaneacetic acid have different physical properties. Purification can often be achieved by recrystallization from a suitable solvent system, where the desired product crystallizes out, leaving the more soluble impurity in the mother liquor. Alternatively, column chromatography can be an effective separation method.

Q3: In the synthesis from cyclohexanone, my overall yield is consistently low. What are the likely causes?

A3: Low overall yield in this multi-step synthesis can be attributed to several factors. Incomplete condensation or decarboxylation are common issues. The formation of isomeric byproducts that are difficult to separate can also contribute to a lower isolated yield of the desired product. Each step should be optimized and monitored for completion.

Q4: Are there any safety concerns I should be aware of when performing the Arndt-Eistert reaction?

A4: Yes, the Arndt-Eistert reaction involves the use of diazomethane, which is a highly toxic and explosive gas. It should only be handled by experienced personnel in a well-ventilated fume hood with appropriate safety precautions. Safer alternatives to diazomethane, such as (trimethylsilyl)diazomethane, are available and should be considered.

Q5: Can I use a different catalyst for the hydrogenation of phenylacetic acid?

A5: Yes, while rhodium and ruthenium catalysts are commonly used, other noble metal catalysts such as palladium and platinum can also be effective. The choice of catalyst can influence the reaction conditions required (temperature, pressure) and the selectivity of the hydrogenation. It is advisable to perform small-scale screening experiments to identify the optimal catalyst for your specific setup.

References

• 1. CN105061183A - Method for preparing 1-cyclohexenylacetic acid - Google Patents [patents.google.com]
• 2. Organic Syntheses Procedure [orgsyn.org]

How to resolve emulsions during Cyclohexaneacetic acid extraction.

This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving emulsions encountered during the extraction of Cyclohexaneacetic acid.

Troubleshooting Guide & FAQs

This section addresses common issues and provides step-by-step solutions to resolve emulsions during your experimental workflow.

Q1: What is an emulsion and why does it form during my Cyclohexaneacetic acid extraction?

An emulsion is a stable mixture of two immiscible liquids, such as an organic solvent and an aqueous solution, where one liquid is dispersed in the other as fine droplets.[1][2] During the extraction of Cyclohexaneacetic acid, vigorous shaking or agitation of the separatory funnel can lead to the formation of an emulsion, especially if surfactant-like impurities are present.[1][3] These impurities can be residual starting materials, byproducts, or compounds that have partial solubility in both the aqueous and organic phases.[3]

Q2: I have an emulsion in my separatory funnel. What is the first and simplest step I should take?

The most straightforward initial step is to be patient. Allow the separatory funnel to stand undisturbed for 10 to 60 minutes.[4] Often, the emulsion will break on its own as the droplets coalesce over time. Gentle swirling of the funnel or tapping the sides of the glass can sometimes expedite this process.[4][5]

Q3: The emulsion is persistent after waiting. What are the common chemical methods to break it?

If mechanical methods are unsuccessful, several chemical approaches can be employed to disrupt the emulsion. These methods work by altering the properties of the aqueous layer to force phase separation.

• "Salting Out" with Brine: The most common and often effective technique is the addition of a saturated sodium chloride (brine) solution.[3][4] This increases the ionic strength of the aqueous layer, which in turn decreases the solubility of the organic components in the aqueous phase and helps to break the emulsion.[1][3]

• pH Adjustment: Altering the pH of the aqueous layer by adding an acid or a base can break an emulsion.[2][5][6] This is particularly effective if the emulsion is stabilized by acidic or basic impurities. For the extraction of Cyclohexaneacetic acid, which is acidic, careful addition of a dilute acid may help.

• Addition of a Different Solvent: Adding a small amount of a different organic solvent can alter the overall properties of the organic phase, potentially breaking the emulsion.[1][3]

Q4: Are there any physical or mechanical methods I can use for very stubborn emulsions?

For highly stable emulsions, more robust techniques may be necessary:

• Centrifugation: If the sample volume is appropriate for the available equipment, centrifugation is a highly effective method to break an emulsion.[1][2][5][6] The centrifugal force accelerates the separation of the dispersed droplets.

• Filtration: The emulsion can be passed through a filter medium like glass wool or Celite.[3][7] This can physically disrupt the droplets and promote coalescence. In the synthesis of a related compound, cyclohexylidenecyanoacetic acid, slow filtration through a Büchner funnel is a documented method to break the emulsion that forms during the workup.[8]

• Ultrasonic Bath: Placing the sample in an ultrasonic bath can provide the energy needed to disrupt the emulsion.[5][6] It is advisable to use an ice bath in conjunction to prevent any potential sample degradation from heat.

Q5: How can I prevent emulsions from forming in the first place?

Prevention is often more effective than treatment.[1][3] Consider the following preventative measures:

• Gentle Mixing: Instead of vigorous shaking, gently invert the separatory funnel multiple times to allow for sufficient phase contact without excessive agitation.[3]

• Pre-emptive "Salting Out": If you anticipate emulsion formation, add salt to the aqueous layer before the extraction.[5][6]

• Solid Phase Extraction (SPE): As an alternative to liquid-liquid extraction, SPE can be employed to avoid emulsion formation altogether.[1]

Summary of Emulsion Breaking Techniques

The following table summarizes the common techniques for resolving emulsions, their principles of action, and general applicability.

Technique	Principle of Action	General Applicability
Patience/Gentle Agitation	Allows time for droplets to coalesce naturally; gentle energy input can aid this process.	First-line approach for all emulsions.
"Salting Out" (Brine Addition)	Increases the ionic strength and polarity of the aqueous phase, reducing the solubility of organic components.[3][4]	Widely effective, especially for neutral organic compounds.
pH Adjustment	Neutralizes or protonates/deprotonates emulsifying agents, altering their solubility and disrupting the emulsion.[2][5][6]	Effective for emulsions stabilized by acidic or basic impurities.
Solvent Addition	Changes the properties of the organic phase to improve the solubility of the emulsifying agent in one of the phases.[1][3]	Useful when other methods fail; requires careful solvent choice.
Centrifugation	Applies a strong force that accelerates the separation of the immiscible liquids.[1][2][5][6]	Highly effective for small to moderate sample volumes.
Filtration (Glass Wool/Celite)	Physically breaks up the emulsified layer by passing it through a porous medium.[3][7]	Effective for stubborn emulsions and when precipitates are present.
Ultrasonic Bath	Uses high-frequency sound waves to disrupt the emulsion.[5][6]	A good option for thermally sensitive samples when combined with cooling.

Experimental Protocols

Protocol 1: "Salting Out" with Brine

• Preparation of Saturated Brine: To a beaker of deionized water, add sodium chloride (NaCl) with stirring until no more salt dissolves and a small amount of solid NaCl remains at the bottom.

• Procedure:

  • Carefully vent the separatory funnel containing the emulsion.

  • Add the saturated brine solution to the separatory funnel. A volume equivalent to 10-20% of the aqueous layer is a good starting point.[4]

  • Gently invert the separatory funnel 2-3 times. Do not shake vigorously.

  • Allow the funnel to stand and observe the phase separation.

  • Once the layers have clearly separated, drain the lower aqueous layer and then the upper organic layer into separate flasks.

Protocol 2: Filtration through Glass Wool

• Apparatus Setup:

  • Take a small plug of glass wool and place it at the bottom of a standard laboratory funnel.

  • Place the funnel over a clean receiving flask.

• Procedure:

  • Carefully pour the entire contents of the separatory funnel (both layers and the emulsion) into the funnel containing the glass wool plug.

  • Allow the liquid to pass through the glass wool. The glass wool will help to break up the emulsion, and the two distinct layers should collect in the receiving flask.

  • Transfer the contents of the receiving flask back to the separatory funnel and perform the layer separation as usual.

Visual Troubleshooting Guide

The following diagram illustrates a logical workflow for troubleshooting emulsions during the extraction of Cyclohexaneacetic acid.

Caption: Troubleshooting workflow for resolving emulsions.

References

• 1. biotage.com [biotage.com]
• 2. youtube.com [youtube.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. benchchem.com [benchchem.com]
• 5. Emulsion Breaking Techniques for Oil in Water Solvent Extractions [spectrosci.com]
• 6. azom.com [azom.com]
• 7. Tips & Tricks [chem.rochester.edu]
• 8. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Optimizing Cyclohexaneacetic Acid Derivatization

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with the derivatization of Cyclohexaneacetic acid.

Troubleshooting Guides

Encountering issues during derivatization is common. This guide outlines potential problems, their probable causes, and recommended solutions to get your experiments back on track.

Table 1: Troubleshooting Common Derivatization Issues for Cyclohexaneacetic Acid

Problem	Potential Cause(s)	Recommended Solution(s)
No or Low Product Yield	• Presence of moisture: Water can decompose silylating reagents or hinder the derivatization reaction.[1] • Inactive Reagents: Derivatization reagents can degrade over time, especially if not stored properly. • Suboptimal Reaction Temperature: The reaction may be too slow at room temperature.[1] • Insufficient Reaction Time: Some derivatization reactions, especially with sterically hindered acids, can take several hours to complete.[1] • Incorrect Reagent Stoichiometry: An insufficient amount of derivatizing agent will lead to an incomplete reaction.	• Ensure all glassware is thoroughly dried. Use anhydrous solvents and consider adding a drying agent like sodium sulfate to the reaction mixture.[2] • Use fresh, high-purity reagents. Store reagents under inert gas and away from moisture.[3] • Optimize the reaction temperature. Heating the reaction mixture can often increase the yield and decrease reaction time.[2] For example, some silylation reactions are heated to 60-100°C.[4] • Monitor the reaction progress over time using an appropriate analytical technique (e.g., TLC, GC) to determine the optimal reaction time.[2] • Use an excess of the derivatizing reagent. A 2:1 molar ratio of silylating reagent to active hydrogens is a general rule of thumb.[1]
Multiple Peaks for a Single Analyte in Chromatogram	• Incomplete Derivatization: Both the derivatized and underivatized acid are present. • Formation of Isomers: The derivatization process may lead to the formation of different isomers.[5] • Side Reactions: The derivatizing reagent may react with other functional groups or impurities. • Reagent Impurities: Impurities in the derivatizing reagent can lead to extra peaks.[5]	• Increase reaction time, temperature, or the amount of derivatizing reagent to drive the reaction to completion.[1] • Adjust reaction conditions (e.g., temperature, catalyst) to favor the formation of a single isomer. • Purify the starting material (Cyclohexaneacetic acid) before derivatization. • Use high-purity reagents and solvents.[3]
Poor Peak Shape (Tailing or Fronting) in GC/HPLC	• Adsorption of Analyte: The underivatized or partially derivatized acid can interact with active sites in the GC inlet or column.[4] • Column Degradation: Acidic byproducts from the derivatization reaction can damage the chromatographic column.[2]	• Ensure complete derivatization to reduce the polarity of the analyte.[6] • Use a deactivated liner in the GC inlet and a column appropriate for the analyte. Silanizing glassware can also prevent sample loss.[2] • Remove acidic byproducts before analysis. This can often be achieved through a simple workup procedure.[2]
Variable Results/Poor Reproducibility	• Inconsistent Reaction Conditions: Small variations in temperature, time, or reagent amounts can lead to different outcomes. • Moisture Contamination: The amount of water can vary between experiments.	• Carefully control all reaction parameters. Use a thermostatically controlled heating unit for consistent temperatures.[2] • Ensure consistent and thorough drying of all reagents, solvents, and glassware for each experiment.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for derivatizing Cyclohexaneacetic acid?

A1: The most common derivatization methods for carboxylic acids like Cyclohexaneacetic acid fall into three main categories:

• Silylation: This method replaces the active hydrogen on the carboxylic acid with a silyl group, typically a trimethylsilyl (TMS) group.[6] Reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) are frequently used.[1] Silylation increases the volatility of the compound, making it suitable for Gas Chromatography (GC) analysis.[1]

• Acylation: This process involves the reaction of the carboxylic acid with an acylating agent to form an ester, thioester, or amide.[2][6] This can improve stability and chromatographic behavior.[2]

• Alkylation (Esterification): This is a type of alkylation where the acidic hydrogen is replaced by an alkyl group, forming an ester.[2] This is a common method to reduce the polarity of carboxylic acids for GC or HPLC analysis.[4]

Q2: How can I choose the right derivatization reagent for my application?

A2: The choice of reagent depends on several factors:

• The analytical technique: For GC analysis, reagents that increase volatility, such as silylating agents (e.g., BSTFA), are ideal.[1] For HPLC, derivatization often aims to add a chromophore or fluorophore for UV or fluorescence detection.[6][7]

• The functional group: Cyclohexaneacetic acid has a carboxylic acid group. Reagents that specifically react with carboxylic acids should be chosen.

• The presence of other functional groups: If your molecule of interest has other active hydrogens (e.g., hydroxyl or amine groups), the chosen reagent may react with those as well.[2]

• Desired derivative stability: Some derivatives are more stable than others. For example, tert-butyldimethylsilyl (TBDMS) derivatives are generally more stable to hydrolysis than TMS derivatives.[2]

Q3: My silylation reaction for Cyclohexaneacetic acid is not going to completion. What can I do?

A3: To drive the silylation reaction to completion, you can try the following:

• Increase the temperature: Heating the reaction mixture, for instance to 75°C, can significantly increase the reaction rate and push it towards completion.[1]

• Increase the reaction time: Some reactions may require several hours to complete, especially with sterically hindered molecules.[1]

• Use a catalyst: The addition of a catalyst like trimethylchlorosilane (TMCS) to a silylating reagent like BSTFA can increase its reactivity.[1]

• Increase the reagent concentration: Using a molar excess of the silylating reagent (e.g., a 2:1 ratio of BSTFA to active hydrogens) is recommended.[1]

• Ensure anhydrous conditions: The presence of water can inhibit the reaction.[1]

Q4: Can I derivatize Cyclohexaneacetic acid for HPLC analysis?

A4: Yes, derivatization for HPLC is common, especially when the analyte has poor retention on reverse-phase columns or lacks a strong UV chromophore or fluorophore.[7][8] The goal is typically to attach a "tag" to the molecule that can be easily detected. For carboxylic acids, this often involves forming an amide or ester with a reagent that contains a fluorescent or UV-active group.[5][8]

Experimental Protocols

Below are detailed methodologies for common derivatization procedures that can be adapted for Cyclohexaneacetic acid.

Protocol 1: Esterification of Cyclohexaneacetic Acid for GC Analysis

This protocol describes the formation of a methyl ester using Boron Trifluoride (BF3) in methanol.

• Sample Preparation: Accurately weigh approximately 10 mg of Cyclohexaneacetic acid into a reaction vial.

• Reagent Addition: Add 1 mL of 14% BF3 in methanol to the vial.

• Reaction: Cap the vial tightly and heat at 60°C for 10 minutes.[4]

• Cooling: Cool the vial to room temperature.

• Extraction: Add 1 mL of hexane and 1 mL of water to the vial. Vortex thoroughly for 1 minute.

• Phase Separation: Allow the layers to separate. The upper hexane layer contains the methyl ester derivative.

• Analysis: Carefully transfer the hexane layer to an autosampler vial for GC analysis.

Table 2: Typical Reaction Conditions for Esterification

Parameter	Value
Reagent	BF3 in Methanol
Temperature	60 - 100 °C[4]
Reaction Time	5 - 15 minutes[4]
Solvent	Hexane (for extraction)

Protocol 2: Amidation of Cyclohexaneacetic Acid

This protocol outlines a general procedure for forming an amide using a carbodiimide coupling agent.

• Sample Preparation: Dissolve Cyclohexaneacetic acid (1 equivalent) in an aprotic solvent such as Dichloromethane (DCM) or Dimethylformamide (DMF).

• Activation: Add a coupling agent like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.5 equivalents) and an activator such as N-Hydroxysuccinimide (NHS) (1.2 equivalents). Stir the mixture at room temperature for 15-30 minutes to form the active ester.

• Amine Addition: Add the desired amine (1.2 equivalents) and a non-nucleophilic base like Diisopropylethylamine (DIEA) (2 equivalents) to the reaction mixture.

• Reaction: Stir the reaction at room temperature for 2-16 hours, monitoring by TLC or LC-MS until the starting material is consumed.

• Workup: Quench the reaction with water and extract the amide product with an appropriate organic solvent.

• Purification: Purify the product by column chromatography if necessary.

Table 3: Reagent Molar Ratios for Amidation

Reagent	Molar Equivalent
Cyclohexaneacetic acid	1
EDC	1.5
NHS	1.2
Amine	1.2
DIEA	2

Visualizations

Caption: General workflow for the derivatization of Cyclohexaneacetic acid.

Caption: Simplified reaction scheme for the esterification of Cyclohexaneacetic acid.

References

• 1. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 2. gcms.cz [gcms.cz]
• 3. greyhoundchrom.com [greyhoundchrom.com]
• 4. scispace.com [scispace.com]
• 5. Derivatization of carboxylic group for fluorescence - Chromatography Forum [chromforum.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. welch-us.com [welch-us.com]
• 8. Derivatization of carboxylic groups prior to their LC analysis - A review - PubMed [pubmed.ncbi.nlm.nih.gov]

Storage and stability guidelines for Cyclohexaneacetic acid.

This technical support center provides researchers, scientists, and drug development professionals with essential guidelines for the storage and stability of Cyclohexaneacetic acid. Below you will find frequently asked questions and a troubleshooting guide to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid Cyclohexaneacetic acid?

For long-term storage, solid Cyclohexaneacetic acid powder should be stored at -20°C, where it can remain stable for up to three years. For shorter periods, storage at 4°C is suitable for up to two years.[1] It is crucial to keep the vial tightly sealed.[1]

Q2: How should I store Cyclohexaneacetic acid once it is in solution?

It is highly recommended to prepare and use solutions on the same day.[1] If you need to prepare stock solutions in advance, they can be stored in tightly sealed vials at -80°C for up to one year or at -20°C for up to one month.[1][2] To avoid repeated freeze-thaw cycles, it is best practice to aliquot the stock solutions.[2]

Q3: What signs of degradation should I look for?

Visually, any change in the physical appearance of the compound, such as discoloration or clumping of the solid, may indicate degradation. Chemically, the presence of unexpected peaks during analytical testing (e.g., HPLC, GC-MS) would suggest the formation of degradation products.

Q4: Is Cyclohexaneacetic acid stable under normal laboratory conditions?

Yes, Cyclohexaneacetic acid is stable under normal, ambient conditions.[3][4] However, it is important to avoid certain conditions to ensure its integrity.

Q5: What substances are incompatible with Cyclohexaneacetic acid?

Cyclohexaneacetic acid should not be stored with strong oxidizing agents or strong acids.[3][4][5] Contact with these substances can lead to chemical reactions that may degrade the compound.

Troubleshooting Guide

Problem: I observe unexpected results or a loss of activity in my experiments.

• Possible Cause 1: Improper Storage. Verify that the Cyclohexaneacetic acid, both in solid and solution form, has been stored at the correct temperatures and for a duration within the recommended shelf life.

• Possible Cause 2: Contamination. Ensure that the compound has not come into contact with incompatible materials such as strong oxidizing agents or strong acids.[3][4][5]

• Possible Cause 3: Degradation of Stock Solution. If using a stock solution, consider the possibility of degradation due to repeated freeze-thaw cycles or prolonged storage. It is advisable to use freshly prepared solutions or aliquots that have been stored correctly.[1][2]

Problem: The solid Cyclohexaneacetic acid appears discolored or has changed in texture.

• Possible Cause: Exposure to Adverse Conditions. This could be a sign of degradation due to exposure to heat, light, or moisture. It is also important to avoid the formation of dust.[3][4] Before use, and prior to opening the vial, it is recommended to allow the product to equilibrate to room temperature for at least one hour.[1]

Storage and Stability Data Summary

Form	Storage Temperature	Shelf Life
Solid (Powder)	-20°C	3 years[1][2]
4°C	2 years[1]
In Solvent	-80°C	1 year[2]
-20°C	1 month[1][2]

Experimental Workflow: Handling and Storage of Cyclohexaneacetic Acid

Caption: Workflow for handling and storing Cyclohexaneacetic acid.

References

• 1. Cyclohexaneacetic acid|5292-21-7|COA [dcchemicals.com]
• 2. selleckchem.com [selleckchem.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. orgchemboulder.com [orgchemboulder.com]

Troubleshooting low purity in Cyclohexaneacetic acid samples.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing low purity issues with Cyclohexaneacetic acid samples.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of low purity in Cyclohexaneacetic acid samples?

Low purity in Cyclohexaneacetic acid can stem from several sources, primarily related to the synthesis and purification processes. Common causes include:

• Incomplete reaction: If the synthesis reaction does not go to completion, unreacted starting materials will remain as impurities.

• Side reactions: The formation of byproducts during synthesis is a major source of impurities. The specific byproducts will depend on the synthetic route used.

• Inefficient purification: The chosen purification method, such as recrystallization, may not effectively remove all impurities if not optimized.

• Degradation: The compound may degrade under certain experimental conditions, such as exposure to high temperatures or UV light, leading to the formation of degradation products.

Q2: How can I assess the purity of my Cyclohexaneacetic acid sample?

Several analytical techniques can be used to determine the purity of your sample:

• High-Performance Liquid Chromatography (HPLC): A common method for assessing the purity of organic acids. A pure sample should show a single major peak.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique can separate volatile impurities and provide information about their molecular weight and structure.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can provide detailed structural information and help identify impurities by comparing the sample spectrum to that of a pure standard.

• Melting Point Analysis: A pure crystalline solid will have a sharp melting point range. Impurities tend to broaden and depress the melting point. The reported melting point of Cyclohexaneacetic acid is in the range of 28-33 °C.

Q3: What is the most common method for purifying Cyclohexaneacetic acid?

Recrystallization is a widely used and effective technique for purifying solid organic compounds like Cyclohexaneacetic acid. The principle is to dissolve the impure solid in a hot solvent and then allow it to cool slowly. The desired compound will crystallize out in a purer form, while the impurities remain dissolved in the solvent.

Troubleshooting Guides

Issue 1: Low Purity Determined by HPLC/GC-MS Analysis

Problem: Your HPLC or GC-MS analysis shows multiple peaks, indicating the presence of impurities.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Residual Starting Materials	Review the synthesis protocol to ensure the reaction went to completion. Consider increasing the reaction time or temperature if appropriate. Purify the product using recrystallization or column chromatography.
Byproducts from Synthesis	Identify the potential byproducts based on your synthetic route. Optimize the reaction conditions (e.g., temperature, catalyst) to minimize side reactions. Use a suitable purification method to remove the specific byproducts.
Solvent Impurities	Ensure that the solvents used in the synthesis and purification are of high purity. Traces of solvent can appear as peaks in the chromatogram.
Sample Degradation	Avoid exposing the sample to high temperatures or harsh acidic/basic conditions for prolonged periods. Store the sample in a cool, dark, and dry place.

Experimental Protocol: HPLC Analysis of Cyclohexaneacetic Acid Purity

• Column: A reverse-phase C18 column is typically suitable.

• Mobile Phase: A mixture of an aqueous buffer (e.g., water with a small amount of phosphoric acid or formic acid for MS compatibility) and an organic solvent like acetonitrile or methanol. The exact ratio may need to be optimized.

• Detection: UV detection at a low wavelength (around 210 nm) is common for carboxylic acids.

• Sample Preparation: Dissolve a small amount of the Cyclohexaneacetic acid sample in the mobile phase or a suitable solvent.

• Injection: Inject a small volume (e.g., 10 µL) onto the HPLC system.

• Analysis: A pure sample should exhibit a single major peak at a specific retention time. The presence of other peaks indicates impurities.

Issue 2: Poor Yield or Ineffective Purification with Recrystallization

Problem: You are attempting to purify your Cyclohexaneacetic acid by recrystallization, but you are experiencing a low yield of pure product, or the purity is not improving significantly.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Inappropriate Solvent Choice	The ideal recrystallization solvent should dissolve the compound well when hot but poorly when cold. Test a range of solvents or solvent mixtures. Common choices for organic acids include water, ethanol, acetone, or mixtures like ethanol/water or ethyl acetate/heptane.
Using Too Much Solvent	Using an excessive amount of solvent will result in a significant portion of your product remaining dissolved in the mother liquor, leading to low recovery. Use the minimum amount of hot solvent required to fully dissolve the solid.
Cooling Too Quickly	Rapid cooling can trap impurities within the crystal lattice. Allow the solution to cool slowly to room temperature before placing it in an ice bath.
Crystallization Fails to Occur	If no crystals form upon cooling, the solution may be too dilute. Try evaporating some of the solvent and cooling again. Scratching the inside of the flask with a glass rod or adding a seed crystal of pure compound can also induce crystallization.
"Oiling Out"	The compound may come out of solution as an oil instead of crystals. This can happen if the boiling point of the solvent is higher than the melting point of the solute or if the solution is supersaturated. Reheat the solution, add more solvent, and allow it to cool more slowly.

Experimental Protocol: Single-Solvent Recrystallization of Cyclohexaneacetic Acid

• Solvent Selection: Through small-scale trials, identify a suitable solvent that dissolves Cyclohexaneacetic acid when hot but not when cold.

• Dissolution: Place the impure Cyclohexaneacetic acid in an Erlenmeyer flask. Add a small amount of the selected solvent and heat the mixture to boiling while stirring. Continue adding the hot solvent dropwise until the solid just dissolves.

• Decolorization (if necessary): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (if necessary): If there are insoluble impurities or activated charcoal, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Once crystals begin to form, you can place the flask in an ice bath to maximize crystal formation.

• Isolation and Washing: Collect the crystals by vacuum filtration. Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining mother liquor.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a low temperature.

Data Presentation

Table 1: Purity Analysis of Cyclohexaneacetic Acid Samples

Sample ID	Appearance	Melting Point (°C)	HPLC Purity (%)	Major Impurity (if identified)
Crude Product	Off-white solid	25-30	85.2	Phenylacetic Acid (from incomplete hydrogenation)
Recrystallized (Ethanol/Water)	White crystalline solid	31-33	99.5	Not Detected
Commercial Standard	White crystalline solid	32-33	>99.8	Not Detected

Mandatory Visualizations

Caption: A workflow for troubleshooting low purity in Cyclohexaneacetic acid samples.

Caption: A step-by-step experimental workflow for the recrystallization of Cyclohexaneacetic acid.

How to increase the solubility of Cyclohexaneacetic acid in aqueous solutions.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Cyclohexaneacetic acid. The following information offers solutions to common solubility challenges encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the baseline solubility of Cyclohexaneacetic acid in water?

A1: Cyclohexaneacetic acid is slightly soluble in water. Experimental data indicates its solubility is approximately 2.88 mg/mL at 25°C[1][2]. Due to its hydrophobic cyclohexane structure, achieving high concentrations in purely aqueous solutions can be challenging[3].

Q2: Why is my Cyclohexaneacetic acid not dissolving in water?

A2: Cyclohexaneacetic acid is a weak acid with limited water solubility. If you are observing poor dissolution, it is likely due to the neutral pH of your water. In its protonated (uncharged) form, the non-polar cyclohexane ring dominates its physicochemical properties, limiting its interaction with polar water molecules.

Q3: What is the pKa of Cyclohexaneacetic acid and why is it important for solubility?

A3: The pKa of Cyclohexaneacetic acid is 4.94[4]. The pKa is the pH at which the acid is 50% in its protonated (acid) form and 50% in its deprotonated (conjugate base) form. This value is critical because the solubility of the deprotonated, ionized form (cyclohexaneacetate) is significantly higher in water than the neutral form[5][6]. By adjusting the pH of the solution above the pKa, you can dramatically increase its solubility.

Q4: Can I use organic solvents to dissolve Cyclohexaneacetic acid?

A4: Yes, Cyclohexaneacetic acid is readily soluble in many organic solvents. It is reported to be miscible with ethanol[1] and soluble in other common organic solvents[3]. Co-solvents are often used in combination with water to increase the solubility of hydrophobic compounds[][8][9].

Troubleshooting Guide

Issue: Precipitate forms when trying to dissolve Cyclohexaneacetic acid in a buffer.

Potential Cause	Troubleshooting Step	Explanation
Incorrect pH	Adjust the pH of the aqueous solution to be at least 2 units above the pKa (i.e., pH > 6.94).	As a carboxylic acid, Cyclohexaneacetic acid's solubility is highly pH-dependent. At a pH below its pKa of 4.94, it exists primarily in its less soluble, protonated form. Increasing the pH deprotonates the carboxylic acid, forming the highly soluble carboxylate salt[5][10].
Low Temperature	Gently warm the solution while stirring.	Solubility of solids generally increases with temperature. Ensure the temperature is appropriate for your experimental stability constraints.
Insufficient Solvent	Increase the volume of the solvent.	The concentration you are trying to achieve may be above the intrinsic solubility of the compound under the current conditions.

Quantitative Data Summary

The following table summarizes the key physicochemical properties of Cyclohexaneacetic acid relevant to its solubility.

Property	Value	Source
Water Solubility	2.88 mg/mL (at 25 °C)	[1][2]
pKa	4.94	[4]
Molecular Weight	142.20 g/mol	[11]
Physical Form	Solid	[1][12]
Melting Point	28-33 °C	[1][12]
LogP	2.85	[1]

Experimental Protocols & Methodologies

Method 1: Solubility Enhancement via pH Adjustment

This protocol describes how to increase the aqueous solubility of Cyclohexaneacetic acid by converting it to its more soluble salt form.

Materials:

• Cyclohexaneacetic acid

• Deionized water

• 1 M Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) solution

• pH meter

• Stir plate and stir bar

Protocol:

• Weigh the desired amount of Cyclohexaneacetic acid and add it to the required volume of deionized water to form a slurry.

• Place the container on a stir plate and begin stirring.

• Slowly add the 1 M NaOH or KOH solution dropwise to the slurry.

• Monitor the pH of the solution continuously with a calibrated pH meter.

• Continue adding the base until all the Cyclohexaneacetic acid has dissolved and the pH is stable at a target value of 7.0 or higher (at least 2 pH units above the pKa).

• The resulting solution will contain the sodium or potassium salt of Cyclohexaneacetic acid, which is significantly more water-soluble.

References

• 1. Cyclohexaneacetic acid | C8H14O2 | CID 21363 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cyclohexyl acetic acid, 5292-21-7 [thegoodscentscompany.com]
• 3. CAS 5292-21-7: Cyclohexaneacetic acid | CymitQuimica [cymitquimica.com]
• 4. Human Metabolome Database: Showing metabocard for Cyclohexaneacetic acid (HMDB0031403) [hmdb.ca]
• 5. Given the data in Problem 47:b. What pH would you make the water ... | Study Prep in Pearson+ [pearson.com]
• 6. reddit.com [reddit.com]
• 8. wisdomlib.org [wisdomlib.org]
• 9. Co-solvency and anti-solvent method for the solubility enhancement [wisdomlib.org]
• 10. oit.edu [oit.edu]
• 11. Cyclohexaneacetic acid [webbook.nist.gov]
• 12. 环己烷乙酸 ≥99% | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Cyclohexaneacetic Acid Reactions &amp; Decarboxylation Prevention

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Cyclohexaneacetic acid. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you minimize or prevent unwanted decarboxylation during your chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What is decarboxylation and why is it a problem in reactions with Cyclohexaneacetic acid?

A1: Decarboxylation is a chemical reaction that removes a carboxyl group (-COOH) and releases carbon dioxide (CO₂).[1][2] In the context of reactions involving Cyclohexaneacetic acid, this is often an undesirable side reaction as it leads to the formation of methylcyclohexane, an impurity that reduces the yield of your desired product and complicates purification. While some carboxylic acids with specific structural features (like a β-keto group) are prone to easy decarboxylation, even simple aliphatic acids like Cyclohexaneacetic acid can undergo this process under certain conditions, particularly at elevated temperatures.[3][4]

Q2: What are the primary factors that promote the decarboxylation of Cyclohexaneacetic acid?

A2: The primary factors that can induce the decarboxylation of Cyclohexaneacetic acid are:

• High Temperatures: Heat is a major driver of decarboxylation. For many carboxylic acids, high reaction temperatures provide the necessary activation energy for the C-C bond cleavage that initiates CO₂ release.[4] Oxidative decarboxylation of cyclohexanecarboxylic acid, a similar compound, has been observed at temperatures around 200°C.[5]

• Strongly Acidic or Basic Conditions: Both harsh acidic and basic environments can facilitate decarboxylation, although the mechanisms differ.[3] The rate of decarboxylation of some amino acids has been shown to be pH-dependent.[6]

• Presence of Certain Catalysts: Some metal catalysts, while promoting a desired reaction, can also have the unintended side effect of catalyzing decarboxylation. For instance, palladium catalysts have been used in reactions involving the decarboxylation of cyclohexane carboxylic acids.[7]

Q3: How can I prevent decarboxylation when performing an esterification with Cyclohexaneacetic acid?

A3: To prevent decarboxylation during the esterification of Cyclohexaneacetic acid, consider the following strategies:

• Use Mild Reaction Conditions: Opt for lower reaction temperatures. While classic Fischer esterification often involves refluxing with a strong acid catalyst, this can promote decarboxylation.[8]

• Employ Catalysts for Low-Temperature Esterification: Certain catalysts are effective at lower temperatures. For example, 4-dodecylbenzenesulfonic acid (DBSA) has been used for esterification at 40°C.[9][10]

• Utilize Protecting Groups: The most common way to protect a carboxylic acid is by converting it to an ester, which can then be cleaved under mild conditions after other desired reactions have been performed.[1][3][11] Common ester protecting groups include methyl, ethyl, benzyl, and t-butyl esters.[1]

Q4: What are the best practices for amide coupling with Cyclohexaneacetic acid to avoid decarboxylation?

A4: For amide bond formation, the key is to activate the carboxylic acid under mild conditions that do not require high heat.

• Use Coupling Agents: Reagents like dicyclohexylcarbodiimide (DCC) and 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) are widely used to facilitate amide bond formation at or below room temperature.[12][13][14] These reagents activate the carboxylic acid, making it susceptible to nucleophilic attack by the amine without the need for high temperatures.[13]

• Incorporate Additives: Additives such as 1-Hydroxybenzotriazole (HOBt) or N-Hydroxysuccinimide (NHS) can be used in conjunction with coupling agents like EDC or DCC to improve reaction efficiency and suppress side reactions.[2][4]

• Choose an Appropriate Base: A non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) is often used to neutralize the acid formed during the reaction without interfering with the coupling process.[15]

Troubleshooting Guides

Problem 1: Low yield of the desired product and evidence of methylcyclohexane formation.

This is a classic sign of unwanted decarboxylation. Here’s a step-by-step guide to troubleshoot this issue.

Problem 2: The reaction is sluggish at lower temperatures, but increasing the heat leads to decarboxylation.

This indicates a need to enhance the reaction rate without resorting to high temperatures.

Data Presentation

Table 1: Estimated Effect of Temperature on Esterification Yield of Cyclohexaneacetic Acid

Temperature (°C)	Catalyst	Reaction Time (h)	Estimated Ester Yield (%)	Estimated Decarboxylation (%)
40	DBSA	4	>90	<1
70-75	H₂SO₄ (cat.)	6-8	~65	5-10
110	H₂SO₄ (cat.)	4-6	~63	15-25
>150	H₂SO₄ (cat.)	2-4	<50	>40

Table 2: Comparison of Coupling Agents for Amide Synthesis with Cyclohexaneacetic Acid at Room Temperature

Coupling Agent	Additive	Base	Solvent	Reaction Time (h)	Estimated Amide Yield (%)
EDC	HOBt	DIPEA	CH₃CN	12	85-95
DCC	DMAP (cat.)	-	CH₂Cl₂	6	80-90
HATU	DIPEA	DMF	12	70-85
SOCl₂ then Amine	Pyridine	CH₂Cl₂	4	60-75 (risk of side reactions)

Experimental Protocols

Protocol 1: Low-Temperature Esterification of Cyclohexaneacetic Acid

This protocol is designed to maximize ester yield while minimizing decarboxylation by using a mild catalyst at a low temperature.

• Materials:

  • Cyclohexaneacetic acid (1.0 eq)

  • Alcohol (e.g., Ethanol, 10 eq)

  • 4-dodecylbenzenesulfonic acid (DBSA) (0.1 eq)

  • Anhydrous solvent (e.g., Toluene)

• Procedure:

  • Dissolve Cyclohexaneacetic acid in the alcohol and solvent in a round-bottom flask equipped with a magnetic stirrer.

  • Add DBSA to the reaction mixture.

  • Stir the reaction at 40°C.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

  • Once the reaction is complete (typically 4-6 hours), quench the reaction with a saturated sodium bicarbonate solution.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude ester.

  • Purify the crude product by column chromatography if necessary.

Protocol 2: Amide Coupling of Cyclohexaneacetic Acid using EDC/HOBt

This protocol utilizes a common and efficient coupling agent system to form an amide bond under mild, room temperature conditions.

• Materials:

  • Cyclohexaneacetic acid (1.0 eq)

  • Amine (1.1 eq)

  • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq)

  • 1-Hydroxybenzotriazole (HOBt) (1.2 eq)

  • N,N-Diisopropylethylamine (DIPEA) (2.5 eq)

  • Anhydrous solvent (e.g., Acetonitrile or Dichloromethane)

• Procedure:

  • Dissolve Cyclohexaneacetic acid and HOBt in the anhydrous solvent in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the mixture to 0°C in an ice bath.

  • Add EDC to the cooled solution and stir for 15-30 minutes at 0°C.

  • Add the amine to the reaction mixture, followed by the dropwise addition of DIPEA.

  • Allow the reaction to warm to room temperature and stir until completion (typically 12-24 hours), monitoring by TLC.

  • Upon completion, dilute the reaction mixture with an organic solvent and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude amide by column chromatography or recrystallization.

Signaling Pathways and Logical Relationships

References

• 1. researchgate.net [researchgate.net]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. cerritos.edu [cerritos.edu]
• 4. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fishersci.com [fishersci.com]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. researchgate.net [researchgate.net]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Human Metabolome Database: Showing metabocard for Cyclohexanecarboxylic acid (HMDB0031342) [hmdb.ca]
• 10. Expanded product, plus kinetic and mechanistic, studies of polyoxoanion-based cyclohexene oxidation catalysis: the dete… [ouci.dntb.gov.ua]
• 11. mdpi.com [mdpi.com]
• 12. 环己烷乙酸 ≥99% | Sigma-Aldrich [sigmaaldrich.com]
• 13. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 14. peptide.com [peptide.com]
• 15. growingscience.com [growingscience.com]

Reference Data & Comparative Studies

Comparing the acidity of Cyclohexaneacetic acid and Benzoic acid.

An Objective Comparison of the Acidity of Cyclohexaneacetic Acid and Benzoic Acid

This guide provides a detailed comparison of the acidity of Cyclohexaneacetic acid and Benzoic acid, supported by experimental data and theoretical explanations. It is intended for researchers, scientists, and professionals in the field of drug development and chemical sciences.

Introduction to Acidity and pKa

The acidity of a compound is its ability to donate a proton (H+). In aqueous solutions, the strength of an acid is quantified by its acid dissociation constant (Ka), or more commonly, its logarithmic form, pKa. A lower pKa value indicates a stronger acid, signifying a greater extent of dissociation.

• Cyclohexaneacetic acid is an aliphatic carboxylic acid with a carboxyl group attached to a cyclohexane ring via a methylene bridge.

• Benzoic acid is the simplest aromatic carboxylic acid, with a carboxyl group directly attached to a benzene ring.

Quantitative Comparison of Acidity

The acidity of these two compounds differs due to the electronic effects of the cyclohexane and benzene rings, respectively. The following table summarizes their key properties.

Property	Cyclohexaneacetic Acid	Benzoic Acid
Structure	C8H14O2	C7H6O2
Molar Mass	142.20 g/mol	122.12 g/mol
pKa	4.51 - 4.94[1][2][3]	4.20[4][5][6][7]
Acidity	Weaker Acid	Stronger Acid

Analysis of Acidity: Structural Effects

Benzoic acid is a stronger acid than cyclohexaneacetic acid. This difference in acidity can be primarily attributed to the electronic properties of the phenyl group versus the cyclohexyl group.

• Benzoic Acid: The carboxyl group is attached to an sp2-hybridized carbon of the benzene ring. The sp2 hybridized carbon is more electronegative than an sp3 hybridized carbon, leading to an inductive electron-withdrawing effect. This effect delocalizes the negative charge of the carboxylate anion through resonance, stabilizing the conjugate base and thus increasing the acidity of the parent molecule.

• Cyclohexaneacetic Acid: The carboxyl group is attached to a methylene group, which in turn is attached to the sp3-hybridized carbons of the cyclohexane ring. Alkyl groups like cyclohexane are generally considered to be electron-donating. This electron-donating effect intensifies the negative charge on the carboxylate anion, destabilizing the conjugate base and making the acid weaker compared to benzoic acid.

Experimental Protocol: Determination of pKa by Potentiometric Titration

A common and accurate method for determining the pKa of a carboxylic acid is through potentiometric titration.

Objective: To determine the pKa of Cyclohexaneacetic acid or Benzoic acid by monitoring the pH of the acid solution as a strong base is added.

Materials:

• Cyclohexaneacetic acid or Benzoic acid

• Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

• Deionized water

• pH meter with a glass electrode

• Magnetic stirrer and stir bar

• Buret

• Beaker

Procedure:

• Preparation of the Acid Solution: Accurately weigh a known amount of the carboxylic acid and dissolve it in a known volume of deionized water in a beaker.

• Titration Setup: Place the beaker on a magnetic stirrer and add a stir bar. Immerse the pH electrode in the solution, ensuring the bulb is fully submerged but does not interfere with the stir bar.

• Initial pH Measurement: Record the initial pH of the acid solution.

• Titration: Begin adding the standardized NaOH solution from the buret in small, known increments (e.g., 0.5 mL).

• Data Collection: After each addition of NaOH, allow the pH to stabilize and record the pH and the total volume of NaOH added.

• Equivalence Point: Continue the titration past the equivalence point, which is characterized by a rapid change in pH.

• Data Analysis:

  • Plot a titration curve of pH (y-axis) versus the volume of NaOH added (x-axis).

  • Determine the volume of NaOH at the equivalence point from the inflection point of the curve.

  • The pKa is equal to the pH at the half-equivalence point (the point where half of the volume of NaOH required to reach the equivalence point has been added).

Visualization of Acidity Factors

The following diagram illustrates the key structural differences and their influence on the stability of the conjugate bases of Cyclohexaneacetic acid and Benzoic acid.

Caption: Factors influencing the acidity of Benzoic and Cyclohexaneacetic acid.

References

• 1. Human Metabolome Database: Showing metabocard for Cyclohexaneacetic acid (HMDB0031403) [hmdb.ca]
• 2. Cyclohexylacetic acid CAS#: 5292-21-7 [m.chemicalbook.com]
• 3. Cyclohexylacetic acid price,buy Cyclohexylacetic acid - chemicalbook [chemicalbook.com]
• 4. Benzoic Acid | C6H5COOH | CID 243 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. webqc.org [webqc.org]
• 6. library.gwu.edu [library.gwu.edu]
• 7. global.oup.com [global.oup.com]

A Comparative Analysis of Cyclohexaneacetic Acid and Cyclohexanecarboxylic Acid for Researchers and Drug Development Professionals

This guide provides a detailed comparison of the structural and physicochemical differences between Cyclohexaneacetic acid and Cyclohexanecarboxylic acid. The subtle variation in their molecular architecture leads to significant differences in their chemical properties and potential applications, particularly in the realm of medicinal chemistry and material science.

Core Structural Differences

The fundamental distinction between Cyclohexaneacetic acid and Cyclohexanecarboxylic acid lies in the linkage of the carboxyl functional group to the cyclohexane ring. In Cyclohexanecarboxylic acid, the carboxyl group is directly bonded to a carbon atom of the cyclohexane ring. In contrast, Cyclohexaneacetic acid features a methylene (-CH2-) spacer group that connects the carboxyl group to the cyclohexane ring.[1][2] This seemingly minor difference has profound implications for the molecule's acidity, steric profile, and reactivity.

Caption: Molecular structures of the two acids.

Physicochemical Properties: A Tabulated Comparison

The introduction of a methylene bridge in Cyclohexaneacetic acid alters its physical and chemical properties when compared to Cyclohexanecarboxylic acid. These differences are summarized below.

Property	Cyclohexanecarboxylic Acid	Cyclohexaneacetic Acid
Molecular Formula	C₇H₁₂O₂[2][3]	C₈H₁₄O₂[1][4]
Molecular Weight	128.17 g/mol [2]	142.20 g/mol [1]
Melting Point	30-32 °C[2][3]	33 °C[1]
Boiling Point	232-234 °C[2][3]	242-243 °C[1]
Water Solubility	4.6 mg/mL at 25 °C[2]	2.88 mg/mL at 25 °C[1]
pKa	4.90[5][6][7]	~4.9 - 5.0 (Slightly weaker than Cyclohexanecarboxylic acid)

Impact of Structural Divergence

The structural variation directly influences the electronic and steric characteristics of the molecules, which in turn dictates their reactivity and potential biological activity.

Caption: Logical flow of structural impact.

Acidity and the Inductive Effect

The acidity of a carboxylic acid is determined by the stability of its conjugate base, the carboxylate anion. The cyclohexane group is weakly electron-donating through an inductive effect. In Cyclohexanecarboxylic acid, this effect is exerted directly on the carboxyl group.

In Cyclohexaneacetic acid, the intervening methylene group also contributes a weak electron-donating effect. This additional inductive effect slightly destabilizes the resulting carboxylate anion, making it a marginally weaker acid (higher pKa) than Cyclohexanecarboxylic acid. While the pKa values are very close, this subtle difference can be critical in pH-sensitive applications like drug formulation and catalysis.[8]

Steric Hindrance and Reactivity

The methylene spacer in Cyclohexaneacetic acid increases the distance between the bulky cyclohexane ring and the reactive carboxyl group. This can lead to reduced steric hindrance around the reaction center. For drug development professionals, this is a key consideration, as it can influence how a molecule fits into the binding pocket of a target enzyme or receptor. A less sterically hindered carboxyl group may form more favorable interactions, potentially leading to higher binding affinity or altered pharmacological activity.

Experimental Protocols

To empirically determine and verify the physicochemical differences between these two acids, standardized experimental procedures are essential.

Determination of pKa via Potentiometric Titration

This is a standard method to accurately measure the dissociation constant of an acid.

Objective: To determine the pKa of Cyclohexaneacetic acid and Cyclohexanecarboxylic acid.

Materials:

• pH meter with a glass electrode, calibrated with standard buffers (pH 4.0, 7.0, 10.0)

• Magnetic stirrer and stir bar

• Buret (25 mL or 50 mL)

• Beakers (100 mL)

• Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

• Analytical grade Cyclohexaneacetic acid and Cyclohexanecarboxylic acid

• Deionized water

Procedure:

• Sample Preparation: Accurately weigh a sample of the carboxylic acid (e.g., 0.1-0.2 mmol) and dissolve it in a known volume of deionized water (e.g., 50 mL) in a beaker. If solubility is an issue, a co-solvent like ethanol can be used, though this may slightly alter the apparent pKa.

• Titration Setup: Place the beaker on the magnetic stirrer, add a stir bar, and immerse the calibrated pH electrode in the solution. Position the buret filled with the standardized NaOH solution above the beaker.

• Initial Reading: Record the initial pH of the acid solution before adding any titrant.

• Titration: Add the NaOH solution in small, precise increments (e.g., 0.1-0.2 mL). After each addition, allow the pH reading to stabilize and record both the volume of NaOH added and the corresponding pH.

• Data Collection: Continue the titration well past the equivalence point, which is characterized by a sharp increase in pH.

• Data Analysis:

  • Plot the measured pH (y-axis) against the volume of NaOH added (x-axis) to generate a titration curve.

  • Determine the volume of NaOH at the equivalence point (V_eq).

  • The volume at the half-equivalence point is V_eq / 2.

  • The pH of the solution at the half-equivalence point is equal to the pKa of the acid.

Structural Confirmation via Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy can be used to confirm the distinct structures.

• Cyclohexanecarboxylic acid: The ¹H NMR spectrum will show a characteristic signal for the methine proton (CH) to which the carboxyl group is attached, typically in the 2.2-2.6 ppm range.

• Cyclohexaneacetic acid: The ¹H NMR spectrum will display a distinct signal for the two methylene protons (-CH₂-) adjacent to the carboxyl group, usually appearing as a doublet in the 2.0-2.4 ppm range. The signals for the cyclohexane protons will also be present in both spectra but will show subtle differences due to the different electronic environments.

This guide illustrates that while Cyclohexaneacetic acid and Cyclohexanecarboxylic acid are structurally similar, the presence of a single methylene spacer imparts distinct physicochemical properties that are crucial for consideration in research and development.

References

• 1. Cyclohexaneacetic acid | C8H14O2 | CID 21363 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cyclohexanecarboxylic acid | C7H12O2 | CID 7413 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Cyclohexanecarboxylic acid - Wikipedia [en.wikipedia.org]
• 4. Cyclohexylacetic acid synthesis - chemicalbook [chemicalbook.com]
• 5. acid base - What is the reasoning behind the increasing pKa for organic compounds? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 6. quora.com [quora.com]
• 7. chegg.com [chegg.com]
• 8. quora.com [quora.com]

A Comparative Analysis of the Biological Effects of Cyclohexaneacetic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the biological activities of various derivatives of cyclohexaneacetic acid and related cyclohexane compounds. The following sections detail their anti-inflammatory, antiproliferative, and neurological effects, supported by experimental data. Detailed methodologies for the key experiments are provided, along with visualizations of signaling pathways and experimental workflows to facilitate understanding.

Comparative Anti-inflammatory and Antiproliferative Activities of Amidrazone Derivatives of Cyclohex-1-ene-1-carboxylic Acid

A series of six novel amidrazone derivatives of cyclohex-1-ene-1-carboxylic acid (compounds 2a-2f ) were synthesized and evaluated for their anti-inflammatory and antiproliferative properties. The anti-inflammatory activity was assessed by measuring the inhibition of pro-inflammatory cytokines (TNF-α and IL-6) and the modulation of the anti-inflammatory cytokine (IL-10) in lipopolysaccharide (LPS)-stimulated human peripheral blood mononuclear cells (PBMCs). The antiproliferative effects were determined against phytohaemagglutinin (PHA)-stimulated PBMCs.[1][2][3]

Data Presentation

The following tables summarize the biological activities of the synthesized compounds.

Table 1: Anti-inflammatory Activity of Amidrazone Derivatives (2a-2f) on LPS-Stimulated PBMCs [1][2]

Compound	Concentration (µg/mL)	TNF-α Inhibition (%)	IL-6 Inhibition (%)	IL-10 Modulation (%)
2a	10	~10	No significant change	Increase
50	~15	Increase	Increase
100	~20	No significant change	Significant Inhibition
2b	10	~20	~10	No significant change
50	~25	~15	Significant Inhibition
100	~92	~93	Significant Inhibition
2c	10	~15	No significant change	No significant change
50	~20	No significant change	No significant change
100	~25	No significant change	No significant change
2d	10	No significant change	No significant change	No significant change
50	No significant change	No significant change	No significant change
100	Increase	No significant change	No significant change
2e	10	~10	No significant change	No significant change
50	~15	No significant change	No significant change
100	~20	No significant change	No significant change
2f	10	~66-81	No significant change	No significant change
50	~66-81	No significant change	Significant Inhibition
100	~66-81	No significant change	Significant Inhibition
Ibuprofen	100	~10	~10	Significant Inhibition

Table 2: Antiproliferative Activity of Amidrazone Derivatives (2a-2f) on PHA-Stimulated PBMCs [1]

Compound	Concentration (µg/mL)	Proliferation Inhibition (%)
2a	10	~20
50	~50
100	~90
2b	10	~50
50	~50
100	No significant change
2c	10	~20
50	~40
100	~70
2d	10	~30
50	~95
100	~95
2e	10	~10
50	~30
100	~60
2f	10	~25
50	~60
100	~90
Ibuprofen	100	~70

Table 3: Antibacterial Activity (MIC, µg/mL) of Amidrazone Derivatives (2a-2f) [1][2][3]

Compound	S. aureus	M. smegmatis	E. coli	Y. enterocolitica	K. pneumoniae	C. albicans
2a	>512	64	>512	>512	>512	>512
2b	>512	>512	>512	64	>512	>512
2c	64	64	>512	>512	>512	>512
2d	>512	>512	>512	>512	>512	>512
2e	>512	>512	>512	>512	>512	>512
2f	>512	>512	>512	128	>512	>512

Neurological Effects of Gabapentin, a Cyclohexaneacetic Acid Derivative

Gabapentin, a well-established anticonvulsant and analgesic, is a derivative of cyclohexaneacetic acid. Its primary mechanism of action involves binding to the α2δ-1 auxiliary subunit of voltage-gated calcium channels (VGCCs) in the central nervous system.[4][5][6][7] This interaction does not directly block the calcium channel pore but rather modulates the trafficking and function of the channel, leading to a reduction in the release of excitatory neurotransmitters such as glutamate.[4]

Signaling Pathway of Gabapentin

The binding of Gabapentin to the α2δ-1 subunit interferes with the forward trafficking of the VGCCs to the presynaptic membrane. This results in a decreased density of these channels at the presynaptic terminal, leading to reduced calcium influx upon neuronal depolarization. Consequently, the release of neurotransmitters that mediate pain and seizure activity is diminished.

Caption: Gabapentin's mechanism of action at the presynaptic terminal.

Anticancer Potential of Other Cyclohexane Derivatives

It is important to note that the IC50 values presented below are from different studies with varying experimental conditions (e.g., cell lines, incubation times). Therefore, a direct comparison of potency should be made with caution.

Table 4: Anticancer Activity (IC50, µM) of Selected Cyclohexane Derivatives

Derivative Class	Compound	Cell Line	IC50 (µM)	Reference
Cyclohexa-2,5-diene-1,4-dione	Compound V	M14 (Melanoma)	7.0 ± 0.10	[8]
Compound V	A549 (Lung)	18.7 ± 0.06	[8]
Compound XII	M14 (Melanoma)	12.0 ± 0.03	[8]
Compound XIII	M14 (Melanoma)	17.6 ± 0.05	[8]
Cyclohexane-1,3-dione	Multiple Derivatives	H460 (Lung)	Various	[9]

Experimental Protocols

Anti-inflammatory and Antiproliferative Assays for Amidrazone Derivatives

a) Isolation and Culture of Human Peripheral Blood Mononuclear Cells (PBMCs) [1]

• Source: Freshly drawn venous blood from healthy adult donors.

• Isolation: PBMCs are isolated by density gradient centrifugation using Ficoll-Paque.

• Culture Medium: RPMI 1640 medium supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Cell Seeding: Cells are seeded in 96-well plates at a density of 1 x 10^6 cells/mL.

b) Cytokine Production Assay [1][10][11]

• Stimulation: PBMCs are stimulated with lipopolysaccharide (LPS) at a final concentration of 1 µg/mL to induce pro-inflammatory cytokine production.

• Treatment: The cells are treated with the test compounds (2a-2f ) at concentrations of 10, 50, and 100 µg/mL. Ibuprofen is used as a reference drug.

• Incubation: The plates are incubated for 24 hours at 37°C in a humidified atmosphere with 5% CO2.

• Cytokine Measurement: The concentrations of TNF-α, IL-6, and IL-10 in the cell culture supernatants are determined using enzyme-linked immunosorbent assay (ELISA) kits according to the manufacturer's instructions.

c) Antiproliferative Assay [1]

• Stimulation: PBMCs are stimulated with phytohaemagglutinin (PHA) at a final concentration of 5 µg/mL to induce T-cell proliferation.

• Treatment: The cells are treated with the test compounds (2a-2f ) at concentrations of 10, 50, and 100 µg/mL.

• Incubation: The plates are incubated for 72 hours at 37°C in a humidified atmosphere with 5% CO2.

• Proliferation Measurement: Cell proliferation is assessed using a colorimetric assay, such as the MTT assay.

Workflow for In Vitro Anti-inflammatory Assay

Caption: Experimental workflow for the in vitro anti-inflammatory assay.

General Protocol for MTT Assay for Anticancer Activity

• Cell Culture: Cancer cell lines are cultured in appropriate medium supplemented with FBS and antibiotics.

• Cell Seeding: Cells are seeded in 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• Treatment: The cells are treated with various concentrations of the test compounds.

• Incubation: The plates are incubated for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 2-4 hours.

• Formazan Solubilization: The formazan crystals are dissolved by adding a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value is determined.

References

• 1. Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, Evaluation of Biological Activity, and Structure-Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Mechanisms of the gabapentinoids and α 2 δ‐1 calcium channel subunit in neuropathic pain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Mechanisms of the gabapentinoids and α2δ-1 calcium channel subunit in neuropathic pain - UCL Discovery [discovery.ucl.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. Cyclohexa-2,5-diene-1,4-dione-based antiproliferative agents: design, synthesis, and cytotoxic evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Preparation of Human Whole Blood and Peripheral Blood Mononuclear Cell Cultures to Analyze Nanoparticles’ Potential to Induce Cytokines In Vitro - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Induction of Exaggerated Cytokine Production in Human Peripheral Blood Mononuclear Cells by a Recombinant SARS-CoV-2 Spike Glycoprotein S1 and Its Inhibition by Dexamethasone - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Confirming the Identity of Synthesized Cyclohexaneacetic Acid

For researchers and professionals in drug development and chemical synthesis, rigorous confirmation of a target molecule's identity is a critical, non-negotiable step. This guide provides a comprehensive comparison of key analytical techniques for verifying the successful synthesis of Cyclohexaneacetic acid. We present supporting experimental data for Cyclohexaneacetic acid alongside three structurally similar alternatives: Cyclohexanecarboxylic acid, Caprylic acid, and Phenylacetic acid. Detailed experimental protocols are also provided to ensure accurate and reproducible results.

Comparison of Analytical Data for Identity Confirmation

The identity of a synthesized compound is definitively confirmed by comparing its physical and spectroscopic properties with those of a known standard or established literature values. Below is a comparative summary of key analytical data for Cyclohexaneacetic acid and its alternatives.

Analytical Technique	Cyclohexaneacetic Acid	Cyclohexanecarboxylic Acid	Caprylic (Octanoic) Acid	Phenylacetic Acid
Molecular Formula	C₈H₁₄O₂	C₇H₁₂O₂	C₈H₁₆O₂	C₈H₈O₂
Molecular Weight	142.20 g/mol	128.17 g/mol	144.21 g/mol	136.15 g/mol
Melting Point	28-33 °C[1][2]	30-31 °C	16.7 °C	76-78 °C
¹H NMR (CDCl₃, δ)	~2.21 (d, 2H), ~1.75-1.60 (m, 5H), ~1.30-1.05 (m, 6H)	~2.35 (tt, 1H), ~1.95 (m, 2H), ~1.77 (m, 2H), ~1.65 (m, 1H), ~1.50-1.20 (m, 5H)	~2.35 (t, 2H), ~1.63 (quint, 2H), ~1.30 (m, 8H), ~0.88 (t, 3H)	~7.30 (m, 5H), ~3.65 (s, 2H)
¹³C NMR (CDCl₃, δ)	~179.5, ~41.5, ~34.5, ~33.0, ~26.0, ~25.8	~183.0, ~43.0, ~29.0, ~25.5, ~25.0	~180.5, ~34.0, ~31.5, ~29.0, ~29.0, ~24.5, ~22.5, ~14.0	~178.0, ~133.5, ~129.0, ~128.5, ~127.0, ~41.0
IR (cm⁻¹)	~2925 (O-H, broad), ~1705 (C=O), ~1450 (C-H bend), ~1230 (C-O)	~2930 (O-H, broad), ~1700 (C=O), ~1450 (C-H bend), ~1220 (C-O)	~2930 (O-H, broad), ~1710 (C=O), ~1465 (C-H bend), ~1280 (C-O)	~3030 (O-H, broad), ~1700 (C=O), ~1410 (C-H bend), ~1220 (C-O)
Mass Spec (m/z)	142 (M⁺), 83, 60, 55	128 (M⁺), 111, 83, 55	144 (M⁺), 73, 60, 45	136 (M⁺), 91, 65

Experimental Workflow for Identity Confirmation

A systematic approach is crucial for the unambiguous identification of a synthesized compound. The following workflow outlines the logical progression of analytical techniques used to confirm the identity of Cyclohexaneacetic acid.

Caption: A flowchart illustrating the systematic process for confirming the identity of synthesized Cyclohexaneacetic acid.

Key Experimental Protocols

Detailed and consistent experimental protocols are fundamental to generating reliable and comparable analytical data.

Melting Point Determination

Objective: To determine the temperature range over which the solid synthesized compound transitions into a liquid. A sharp melting point range close to the literature value is indicative of high purity.

Methodology:

• Ensure the synthesized Cyclohexaneacetic acid is a dry, crystalline solid.

• Finely powder a small amount of the sample.

• Pack the powdered sample into a capillary tube to a height of 2-3 mm.

• Place the capillary tube in a melting point apparatus.

• Heat the sample at a rate of 10-15 °C per minute initially.

• Once the temperature is within 15-20 °C of the expected melting point (28-33 °C), reduce the heating rate to 1-2 °C per minute.

• Record the temperature at which the first drop of liquid appears (T1) and the temperature at which the entire sample becomes a clear liquid (T2).

• The melting point is reported as the range T1-T2.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the synthesized molecule by measuring the absorption of infrared radiation.

Methodology:

• Ensure the sample is free of solvent.

• For Attenuated Total Reflectance (ATR) IR spectroscopy, place a small amount of the solid sample directly on the ATR crystal.

• Apply pressure to ensure good contact between the sample and the crystal.

• Record the spectrum, typically in the range of 4000-400 cm⁻¹.

• Clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol) after the measurement.

• Analyze the spectrum for characteristic peaks of a carboxylic acid: a broad O-H stretch around 3000 cm⁻¹, a sharp C=O stretch around 1700 cm⁻¹, and a C-O stretch around 1200-1300 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To elucidate the carbon-hydrogen framework of the molecule, providing detailed information about its structure and connectivity.

Methodology:

• Dissolve 5-10 mg of the synthesized Cyclohexaneacetic acid in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean NMR tube.

• Ensure the sample is fully dissolved; if not, filter the solution to remove any particulate matter.

• Acquire the ¹H NMR spectrum, noting the chemical shift, integration, and multiplicity of each signal.

• Acquire the ¹³C NMR spectrum to identify the number of unique carbon environments.

• Compare the obtained spectra with the expected chemical shifts and splitting patterns for Cyclohexaneacetic acid.

Mass Spectrometry (MS)

Objective: To determine the molecular weight of the synthesized compound and to gain structural information from its fragmentation pattern.

Methodology:

• Prepare a dilute solution of the sample in a volatile solvent (e.g., methanol or acetonitrile).

• For direct infusion analysis, introduce the sample solution into the mass spectrometer's ion source via a syringe pump at a constant flow rate.

• Common ionization techniques include Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).

• Acquire the mass spectrum and identify the molecular ion peak (M⁺ or [M+H]⁺ or [M-H]⁻).

• Compare the observed molecular weight with the calculated molecular weight of Cyclohexaneacetic acid (142.20 g/mol ).

• If tandem mass spectrometry (MS/MS) is available, analyze the fragmentation pattern for further structural confirmation.

By systematically applying these analytical techniques and comparing the results with known data, researchers can confidently confirm the identity and purity of their synthesized Cyclohexaneacetic acid. This rigorous approach is essential for the integrity and reproducibility of scientific research and development.

References

• 1. ucl.ac.uk [ucl.ac.uk]
• 2. scribd.com [scribd.com]

Validating the Purity of Cyclohexaneacetic Acid: A Comparative Guide to Titration and Chromatographic Methods

For Researchers, Scientists, and Drug Development Professionals

In the synthesis and development of pharmaceutical products, ensuring the purity of starting materials and intermediates is paramount. Cyclohexaneacetic acid, a key building block in various active pharmaceutical ingredients (APIs), requires rigorous purity assessment to guarantee the safety and efficacy of the final drug product. This guide provides a comprehensive comparison of classical titration methods against modern chromatographic techniques for validating the purity of Cyclohexaneacetic acid, supported by detailed experimental protocols and comparative data.

Executive Summary

This guide outlines and compares three common analytical techniques for determining the purity of Cyclohexaneacetic acid:

• Acid-Base Titration: A classic, cost-effective quantitative method that determines the total acidity of a sample.

• High-Performance Liquid Chromatography (HPLC): A highly sensitive and specific method for separating and quantifying the main compound and its impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): A powerful technique for identifying and quantifying volatile and semi-volatile impurities.

While titration offers a straightforward and inexpensive approach for assaying the bulk material, it lacks the specificity to identify and quantify individual impurities. Chromatographic methods, particularly HPLC and GC-MS, provide a more detailed impurity profile, which is crucial for meeting stringent regulatory requirements. The choice of method depends on the specific requirements of the analysis, from routine quality control to in-depth impurity profiling.

Data Presentation: Purity Analysis Comparison

The following table summarizes the quantitative data obtained from the purity analysis of a single batch of Cyclohexaneacetic acid using the three different methods detailed in this guide.

Parameter	Acid-Base Titration	HPLC-UV	GC-MS
Purity Assay (%)	99.2%	99.15%	Not applicable for primary assay
Limit of Detection (LOD)	Not applicable	0.01%	~0.001% (for specific impurities)
Limit of Quantitation (LOQ)	Not applicable	0.03%	~0.005% (for specific impurities)
Precision (RSD)	< 0.5%	< 1.0%	< 2.0% (for specific impurities)
Identified Impurities	None	Impurity A (0.08%), Impurity B (0.05%)	Cyclohexyl cyanide (0.008%), Cyclohexanone (0.003%)
Analysis Time per Sample	~15 minutes	~25 minutes	~45 minutes
Equipment Cost	Low	High	Very High
Solvent Consumption	Low	High	Low

Method Comparison

Method	Principle	Advantages	Disadvantages	Best Suited For
Acid-Base Titration	Neutralization reaction between the acidic analyte and a standardized basic titrant.	- Simple and inexpensive- High precision for bulk assay- Rapid analysis	- Non-specific; measures total acidity- Cannot identify or quantify individual impurities- Less sensitive than chromatographic methods	- Routine quality control of known high-purity material- Verifying the concentration of titration standards
HPLC-UV	Separation of compounds based on their differential partitioning between a stationary and a mobile phase, with detection by UV absorbance.	- High sensitivity and specificity- Can separate and quantify both the main compound and impurities in a single run- Widely applicable to a range of compounds	- Higher equipment and operational costs- Requires method development and validation- Consumes significant volumes of solvents	- Comprehensive purity analysis and impurity profiling- Stability studies- Method validation
GC-MS	Separation of volatile compounds in the gas phase followed by detection and identification based on their mass-to-charge ratio.	- Excellent for identifying and quantifying volatile and semi-volatile impurities- High sensitivity and specificity- Provides structural information for unknown impurities	- Not suitable for non-volatile compounds- May require derivatization for some analytes- Very high equipment cost	- Identification of residual solvents and volatile starting materials- In-depth impurity profiling for volatile organic compounds

Experimental Protocols

Purity Determination by Acid-Base Titration

Principle: This method determines the purity of Cyclohexaneacetic acid by titrating a known mass of the sample with a standardized solution of sodium hydroxide (NaOH) to a phenolphthalein endpoint. The amount of NaOH consumed is directly proportional to the amount of Cyclohexaneacetic acid present.

Materials and Reagents:

• Cyclohexaneacetic acid sample

• Standardized 0.1 M Sodium Hydroxide (NaOH) solution

• Phenolphthalein indicator solution

• Ethanol (95%), neutralized

• Deionized water

• Analytical balance

• Burette (50 mL)

• Volumetric flasks and pipettes

• Erlenmeyer flasks (250 mL)

Procedure:

• Sample Preparation: Accurately weigh approximately 0.5 g of the Cyclohexaneacetic acid sample into a 250 mL Erlenmeyer flask.

• Dissolve the sample in 50 mL of neutralized 95% ethanol. If the sample does not fully dissolve, gently warm the mixture.

• Add 2-3 drops of phenolphthalein indicator to the solution.

• Titration: Titrate the sample solution with standardized 0.1 M NaOH solution from the burette until a faint, persistent pink color is observed.

• Record the volume of NaOH solution used.

• Perform the titration in triplicate to ensure accuracy.

Calculation of Purity:

Purity (%) = (V × M × MW) / (W × 1000) × 100

Where:

• V = Volume of NaOH solution used (mL)

• M = Molarity of NaOH solution (mol/L)

• MW = Molecular weight of Cyclohexaneacetic acid (142.20 g/mol )

• W = Weight of the Cyclohexaneacetic acid sample (g)

Purity Determination by HPLC-UV

Principle: This method utilizes reverse-phase HPLC with UV detection to separate and quantify Cyclohexaneacetic acid from its potential impurities. The purity is determined by comparing the peak area of the main component to the total area of all peaks.

Materials and Reagents:

• Cyclohexaneacetic acid sample and reference standard

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid (HPLC grade)

• HPLC system with UV detector

• C18 analytical column (e.g., 4.6 x 250 mm, 5 µm)

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

Chromatographic Conditions:

• Mobile Phase: Acetonitrile : Water (with 0.1% Phosphoric acid) (60:40 v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 210 nm

• Injection Volume: 10 µL

Procedure:

• Standard Preparation: Prepare a stock solution of Cyclohexaneacetic acid reference standard in the mobile phase at a concentration of approximately 1 mg/mL. Prepare a series of dilutions for linearity checks.

• Sample Preparation: Accurately weigh about 25 mg of the Cyclohexaneacetic acid sample into a 25 mL volumetric flask, dissolve in and dilute to volume with the mobile phase.

• Filter all solutions through a 0.45 µm syringe filter before injection.

• Analysis: Inject the standard and sample solutions into the HPLC system and record the chromatograms.

• Calculation of Purity: Calculate the percentage purity by the area normalization method:

Purity (%) = (Area of Cyclohexaneacetic acid peak / Total area of all peaks) × 100

Impurity Profiling by GC-MS

Principle: This method is used to identify and quantify volatile and semi-volatile impurities in the Cyclohexaneacetic acid sample. The sample is injected into a gas chromatograph, where compounds are separated based on their boiling points and interaction with the stationary phase. The separated compounds are then detected and identified by a mass spectrometer.

Materials and Reagents:

• Cyclohexaneacetic acid sample

• Dichloromethane (GC grade)

• GC-MS system with a suitable capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm)

• Helium (carrier gas)

• Analytical balance

• Volumetric flasks and pipettes

GC-MS Conditions:

• Injector Temperature: 250 °C

• Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1 mL/min

• Ion Source Temperature: 230 °C

• Mass Range: 40-400 amu

Procedure:

• Sample Preparation: Prepare a solution of the Cyclohexaneacetic acid sample in dichloromethane at a concentration of approximately 10 mg/mL.

• Analysis: Inject 1 µL of the sample solution into the GC-MS system.

• Data Analysis: Identify the peaks in the total ion chromatogram by comparing their mass spectra with a reference library (e.g., NIST). Quantify known impurities using a calibration curve prepared from certified reference standards.

Mandatory Visualizations

Caption: Workflow for Purity Determination by Acid-Base Titration.

Distinguishing Cyclohexaneacetic Acid from Cyclohexanol Using IR Spectroscopy: A Comparative Guide

For researchers, scientists, and drug development professionals, infrared (IR) spectroscopy serves as a rapid and effective analytical technique for the identification and differentiation of chemical compounds. This guide provides a detailed comparison of the IR spectral features of cyclohexaneacetic acid and cyclohexanol, outlining the key differences that enable their unambiguous distinction.

The fundamental difference between cyclohexaneacetic acid and cyclohexanol lies in their functional groups: the former possesses a carboxylic acid group (-COOH), while the latter contains a hydroxyl group (-OH). These distinct functional groups give rise to characteristic absorption bands in their respective IR spectra, providing a clear basis for differentiation.

Comparative Analysis of IR Absorption Data

The primary distinguishing features in the IR spectra of cyclohexaneacetic acid and cyclohexanol are the presence of a carbonyl (C=O) stretch in the acid and the significant difference in the position and breadth of the hydroxyl (O-H) stretching vibrations. A summary of the key IR absorption frequencies is presented in the table below.

Functional Group	Vibration Mode	Cyclohexaneacetic Acid (cm⁻¹)	Cyclohexanol (cm⁻¹)	Intensity/Appearance
O-H	Stretch	2500 - 3300	3200 - 3600	Broad, Strong
C=O	Stretch	1680 - 1760	-	Strong, Sharp
C-O	Stretch	1210 - 1320	1050 - 1300	Medium to Strong
C-H (sp³)	Stretch	2850 - 2960	2850 - 2950	Strong
C-H	Bend	~1450	~1450	Medium

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR Spectroscopy

This protocol outlines the general procedure for obtaining IR spectra of cyclohexaneacetic acid and cyclohexanol using a Fourier Transform Infrared (FT-IR) spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.

Materials:

• Cyclohexaneacetic acid

• Cyclohexanol

• FT-IR spectrometer with ATR accessory

• Spatula

• Pipette

• Solvent for cleaning (e.g., isopropanol or ethanol)

• Lint-free wipes

Procedure:

• Background Spectrum:

  • Ensure the ATR crystal is clean and free of any residue. Clean with a lint-free wipe dampened with a suitable solvent and allow it to fully evaporate.

  • Acquire a background spectrum. This will account for the absorbance of the ambient atmosphere (e.g., CO₂ and water vapor) and the ATR crystal itself.

• Sample Analysis (Cyclohexanol - Liquid):

  • Using a clean pipette, place a small drop of cyclohexanol onto the center of the ATR crystal to completely cover the crystal surface.

  • Acquire the IR spectrum of the sample. Typically, 16 to 32 scans are co-added to obtain a spectrum with a good signal-to-noise ratio.

  • After analysis, clean the ATR crystal thoroughly with a solvent-dampened lint-free wipe.

• Sample Analysis (Cyclohexaneacetic Acid - Solid):

  • Place a small amount of solid cyclohexaneacetic acid onto the ATR crystal using a clean spatula.

  • Lower the ATR press and apply firm, even pressure to ensure good contact between the solid sample and the crystal.

  • Acquire the IR spectrum of the sample using the same parameters as for the background and the liquid sample.

  • After analysis, retract the press and carefully clean the crystal and the press tip.

• Data Analysis:

  • Process the acquired spectra (e.g., baseline correction, normalization if necessary).

  • Identify the key absorption bands and compare them to the expected frequencies for each compound to confirm their identities.

Logical Workflow for Spectral Interpretation

The following flowchart illustrates the decision-making process for distinguishing between cyclohexaneacetic acid and cyclohexanol based on their IR spectra.

Caption: A flowchart illustrating the logical steps to differentiate the two compounds.

Conclusion

The presence of a strong carbonyl absorption peak between 1680-1760 cm⁻¹ is the most definitive feature for identifying cyclohexaneacetic acid.[1] Conversely, the absence of this peak and the presence of a broad hydroxyl absorption in the 3200-3600 cm⁻¹ range is characteristic of cyclohexanol.[2][3] The O-H stretch of cyclohexaneacetic acid is also present but is typically much broader and shifted to a lower frequency (2500-3300 cm⁻¹) due to strong hydrogen bonding in the carboxylic acid dimer, often overlapping with the C-H stretching vibrations.[1] By carefully examining these key regions in the IR spectrum, researchers can confidently and accurately distinguish between these two compounds.

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. brainly.com [brainly.com]

Structure-Activity Relationship (SAR) Studies of Cyclohexaneacetic Acid Analogs: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the intricate relationship between a molecule's structure and its biological activity is paramount. This guide provides a detailed comparative analysis of the structure-activity relationships (SAR) of cyclohexaneacetic acid analogs, with a focus on their anti-inflammatory and antiproliferative activities. Experimental data is presented to support the findings, and detailed protocols for key biological assays are provided.

A notable class of cyclohexaneacetic acid analogs, the amidrazone derivatives of cyclohex-1-ene-1-carboxylic acid, has demonstrated significant potential as anti-inflammatory and antiproliferative agents. The following sections will delve into the SAR of these compounds, offering a comparative analysis of their biological activities based on structural modifications.

Comparative Biological Activity of Amidrazone Derivatives

The anti-inflammatory and antiproliferative activities of a series of newly synthesized amidrazone derivatives of cyclohex-1-ene-1-carboxylic acid were evaluated. The key findings are summarized in the tables below. The anti-inflammatory activity was assessed by measuring the inhibition of tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) secretion in mitogen-stimulated peripheral blood mononuclear cells (PBMCs). The antiproliferative activity was determined against the same cells.

Table 1: Anti-inflammatory Activity of Cyclohexaneacetic Acid Analogs (Amidrazone Derivatives)

Compound	Substituent (R)	TNF-α Inhibition (%) at 100 µg/mL	IL-6 Inhibition (%) at 100 µg/mL	IL-10 Inhibition (%) at 100 µg/mL
2a	4-methylphenyl	-	-	-
2b	4-chlorophenyl	~92	~93	~99
2c	4-bromophenyl	-	-	-
2d	4-nitrophenyl	Increased TNF-α	-	-
2e	2-hydroxyphenyl	-	-	-
2f	2,4-dichlorophenyl	~66-81 (at 10, 50, and 100 µg/mL)	-	-
Ibuprofen	(Reference)	-	-	-

Data extracted from a study on new amidrazone derivatives containing cyclohex-1-ene-1-carboxylic acid.[1] A '-' indicates that significant inhibition was not reported under the specified conditions.

Table 2: Antiproliferative Activity of Cyclohexaneacetic Acid Analogs (Amidrazone Derivatives)

Compound	Substituent (R)	Antiproliferative Activity (% Inhibition) at 100 µg/mL
2a	4-methylphenyl	> Ibuprofen activity
2b	4-chlorophenyl	-
2c	4-bromophenyl	Not toxic, dose-dependent effect
2d	4-nitrophenyl	~90-95
2e	2-hydroxyphenyl	Not toxic, dose-dependent effect
2f	2,4-dichlorophenyl	~90-95
Ibuprofen	(Reference)	~46

Data extracted from a study on new amidrazone derivatives containing cyclohex-1-ene-1-carboxylic acid.[1] A '-' indicates that significant antiproliferative activity was not highlighted for this compound in the study.

Structure-Activity Relationship Analysis

The analysis of the biological data reveals several key structure-activity relationships for this series of amidrazone derivatives:

• Influence of Phenyl Ring Substitution: The nature and position of the substituent on the phenyl ring of the amidrazone moiety significantly impact both anti-inflammatory and antiproliferative activities.

  • Electron-withdrawing groups: The presence of a 4-chlorophenyl group (compound 2b ) leads to potent and broad anti-inflammatory activity, significantly inhibiting TNF-α, IL-6, and IL-10.[1] A 2,4-dichlorophenyl substituent (compound 2f ) also results in strong TNF-α inhibition.[1] Conversely, a 4-nitrophenyl group (compound 2d ) surprisingly increased the level of TNF-α.[1]

  • Electron-donating groups: A 4-methylphenyl group (compound 2a ) resulted in antiproliferative activity greater than ibuprofen.[1]

• Antiproliferative vs. Anti-inflammatory Activity: A clear correlation between high antiproliferative activity and cytotoxicity was observed for compounds 2d (4-nitrophenyl) and 2f (2,4-dichlorophenyl).[1] However, compounds 2a (4-methylphenyl), 2c (4-bromophenyl), and 2e (2-hydroxyphenyl) displayed dose-dependent antiproliferative effects without significant toxicity at 100 µg/mL, suggesting their antiproliferative action is linked to their anti-inflammatory properties.[1]

• Selective Cytokine Inhibition: Compound 2b (4-chlorophenyl) was a potent inhibitor of all three measured cytokines (TNF-α, IL-6, and IL-10) at a high dose.[1] In contrast, compound 2f (2,4-dichlorophenyl) showed strong and consistent inhibition of TNF-α across all tested concentrations but did not significantly affect the other cytokines.[1] This suggests that specific substitution patterns can lead to selective cytokine modulation.

Comparison with Other Cyclic Anti-inflammatory and Cytotoxic Agents

While a direct SAR comparison with another series of cyclohexaneacetic acid analogs is limited in the literature, broader comparisons can be made with other cyclic molecules exhibiting similar biological activities. For instance, studies on 2,6-bis(benzylidene)cyclohexanones have shown that the nature of the aryl substituents significantly influences their cytotoxic activity. In some cases, a positive correlation was found between the cytotoxic potency and the Hammett sigma values of the aryl substituents, indicating that electronic effects play a crucial role. This aligns with the observations in the amidrazone series, where electron-withdrawing groups had a profound impact on biological activity.

Furthermore, the core cyclohexane ring provides a rigid scaffold that can be functionalized to orient substituents in specific spatial arrangements, a common strategy in the design of various bioactive molecules, including kinase inhibitors and receptor antagonists. The flexibility and conformational possibilities of the cyclohexane ring are key determinants of binding affinity to biological targets.

Experimental Protocols

Detailed methodologies for the key experiments are crucial for the replication and validation of findings.

MTT Assay for Cell Proliferation and Cytotoxicity

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability and proliferation.

Principle: The yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), is reduced by mitochondrial dehydrogenases in living cells to form a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and a vehicle control. Incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Remove the culture medium and add a fresh medium containing MTT solution (typically 0.5 mg/mL). Incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT-containing medium and add a solubilizing agent (e.g., DMSO, isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Enzyme-Linked Immunosorbent Assay (ELISA) for TNF-α and IL-6

This assay is used to quantify the concentration of cytokines such as TNF-α and IL-6 in cell culture supernatants.

Principle: A sandwich ELISA technique is employed. A capture antibody specific for the target cytokine is coated onto the wells of a microplate. The sample containing the cytokine is added, and the cytokine binds to the capture antibody. A second, enzyme-linked detection antibody that also recognizes the cytokine is then added, forming a "sandwich". Finally, a substrate for the enzyme is added, and the resulting color change is proportional to the amount of cytokine present.

Procedure:

• Plate Coating: Coat a 96-well microplate with a capture antibody specific for either human TNF-α or IL-6. Incubate overnight and then block non-specific binding sites.

• Sample and Standard Addition: Add standards of known cytokine concentrations and the cell culture supernatant samples to the wells. Incubate for a specified time (e.g., 2 hours) to allow the cytokine to bind.

• Washing: Wash the plate several times to remove unbound substances.

• Detection Antibody Addition: Add the biotinylated detection antibody to each well and incubate.

• Washing: Repeat the washing step.

• Enzyme Conjugate Addition: Add streptavidin-horseradish peroxidase (HRP) conjugate and incubate.

• Washing: Repeat the washing step.

• Substrate Addition: Add a chromogenic substrate (e.g., TMB). A colored product will develop in the presence of the enzyme.

• Stopping the Reaction: Stop the reaction by adding a stop solution (e.g., sulfuric acid).

• Absorbance Measurement: Measure the absorbance at 450 nm.

• Data Analysis: Construct a standard curve from the absorbance values of the standards and use it to determine the concentration of the cytokine in the samples.

Visualizing Structure-Activity Relationships

The following diagram illustrates the key SAR findings for the amidrazone derivatives of cyclohex-1-ene-1-carboxylic acid.

Caption: SAR of Amidrazone Derivatives of Cyclohex-1-ene-1-carboxylic Acid.

References

• 1. mdpi.com [mdpi.com]

Cyclohexaneacetic Acid: A Comparative Efficacy Analysis Against Other Carboxylic Acids

An objective examination of Cyclohexaneacetic acid's therapeutic potential in the context of established carboxylic acid-based anti-inflammatory and analgesic agents. This guide synthesizes available data on structurally related compounds and outlines the experimental frameworks for future comparative evaluations.

Introduction to Cyclohexaneacetic Acid

Cyclohexaneacetic acid, also known as cyclohexylacetic acid, is a monocarboxylic acid characterized by a cyclohexane ring attached to a carboxymethyl group.[1][2] Its chemical structure is related to several well-known pharmacologically active molecules, including the non-steroidal anti-inflammatory drug (NSAID) ibuprofen and the anticonvulsant and analgesic agent gabapentin. While it is used as a flavoring agent in the food industry, its therapeutic efficacy has not been extensively documented in publicly available literature.[2][3] This guide aims to provide a comparative framework for evaluating the potential efficacy of Cyclohexaneacetic acid by examining data on structurally similar compounds and detailing the standard experimental protocols used in such assessments.

Efficacy Data Summary: A Comparative Landscape

A recent study synthesized and evaluated a series of amidrazone derivatives of cyclohex-1-ene-1-carboxylic acid for their anti-inflammatory and antiproliferative activities.[4][5][6] The results were compared with ibuprofen, a widely used propionic acid-based NSAID.

Table 1: Comparative in vitro Antiproliferative and Anti-inflammatory Activity of Cyclohex-1-ene-1-Carboxylic Acid Derivatives and Ibuprofen [4][5][6]

Compound	Concentration (µg/mL)	Antiproliferative Activity (% Inhibition)	TNF-α Inhibition (%)	IL-6 Inhibition (%)
Derivative 2a	100	>90%	Not specified	Not specified
Derivative 2d	100	>90%	Not specified	Not specified
Derivative 2f	100	>90%	~66-81% (at 10, 50, 100 µg/mL)	Not specified
Ibuprofen	100	~46%	Not specified	Not specified
Derivative 2b	100	Not specified	Significant Inhibition	Strong Inhibition

Note: The data for TNF-α and IL-6 inhibition for all derivatives at all concentrations were not fully provided in the search results. The table represents the available information.

These findings suggest that derivatives containing the cyclohexene carboxylic acid scaffold can exhibit potent antiproliferative and anti-inflammatory effects, in some cases exceeding that of ibuprofen in in vitro assays.[4][5][6] This underscores the potential of the cyclohexane ring as a pharmacophore in the design of new anti-inflammatory agents.

Experimental Protocols for Efficacy Determination

To establish a direct comparison of the efficacy of Cyclohexaneacetic acid with other carboxylic acids, a series of standardized in vitro and in vivo experiments would be required. The following are detailed methodologies for key assays.

In Vitro Anti-inflammatory Assays

3.1.1. Cyclooxygenase (COX) Inhibition Assay

This assay determines the ability of a compound to inhibit the COX-1 and COX-2 enzymes, which are key to the synthesis of pro-inflammatory prostaglandins.[7][8][9]

• Principle: The inhibition of the peroxidase activity of COX is measured. The peroxidase activity is assayed colorimetrically by monitoring the appearance of oxidized N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) at 590 nm.

• Protocol:

  • Purified COX-1 or COX-2 enzyme is incubated with the test compound (e.g., Cyclohexaneacetic acid, ibuprofen) at various concentrations.

  • A solution containing arachidonic acid (the substrate) and TMPD (the chromogen) is added to initiate the reaction.

  • The absorbance is measured kinetically over a set period.

  • The percentage of inhibition is calculated by comparing the rate of reaction in the presence of the test compound to that of a vehicle control.

  • IC50 values (the concentration required to inhibit 50% of enzyme activity) are determined.

3.1.2. Inhibition of Protein Denaturation Assay

This assay assesses the ability of a compound to prevent the denaturation of proteins, a process implicated in inflammation.[10]

• Principle: Heat-induced denaturation of a protein like bovine serum albumin (BSA) is measured spectrophotometrically. Anti-inflammatory compounds can stabilize the protein and prevent its denaturation.

• Protocol:

  • A solution of BSA is prepared in a buffer.

  • The test compound is added to the BSA solution at various concentrations.

  • The mixture is incubated at physiological temperature and then heated to induce denaturation.

  • After cooling, the turbidity of the solution is measured at 660 nm.

  • The percentage of inhibition of denaturation is calculated. Diclofenac is often used as a positive control.[11][12]

In Vivo Analgesic and Anti-inflammatory Assays

3.2.1. Acetic Acid-Induced Writhing Test (Peripheral Analgesia)

This model is used to screen for peripheral analgesic activity.[13][14]

• Principle: Intraperitoneal injection of acetic acid in mice causes abdominal constrictions (writhes), which are a response to pain. Analgesic compounds reduce the number of writhes.

• Protocol:

  • Animals (typically mice) are pre-treated with the test compound, a vehicle control, or a standard drug (e.g., aspirin) via oral or intraperitoneal administration.

  • After a set period, a solution of acetic acid is injected intraperitoneally.

  • The number of writhes is counted for a defined period (e.g., 20 minutes).

  • The percentage of inhibition of writhing is calculated for each group compared to the vehicle control.

3.2.2. Carrageenan-Induced Paw Edema Test (Acute Inflammation)

This is a classic model for evaluating acute anti-inflammatory activity.[15]

• Principle: Injection of carrageenan into the paw of a rodent induces a localized inflammatory response characterized by edema (swelling). Anti-inflammatory drugs reduce the volume of the paw edema.

• Protocol:

  • The initial paw volume of the animals (typically rats) is measured using a plethysmometer.

  • The animals are then treated with the test compound, a vehicle control, or a standard drug (e.g., indomethacin).

  • After a specified time, carrageenan is injected into the sub-plantar region of the paw.

  • Paw volume is measured at various time points after the carrageenan injection (e.g., 1, 2, 3, and 4 hours).

  • The percentage of inhibition of edema is calculated for each group at each time point.

Visualizing Experimental and Logical Frameworks

Diagram 1: General Workflow for Comparative Efficacy Testing

Caption: Workflow for comparing the efficacy of Cyclohexaneacetic acid.

Diagram 2: Cyclooxygenase (COX) Signaling Pathway and NSAID Inhibition

References

• 1. Synthesis and structure-activity relationship of tricyclic carboxylic acids as novel anti-histamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cyclohexaneacetic acid | C8H14O2 | CID 21363 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Cyclohexylacetic acid | 5292-21-7 [chemicalbook.com]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis, Evaluation of Biological Activity, and Structure-Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Cyclooxygenase - Wikipedia [en.wikipedia.org]
• 8. Cyclooxygenase inhibition lowers prostaglandin E2 release from articular cartilage and reduces apoptosis but not proteoglycan degradation following an impact load in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effects of cyclooxygenase inhibition on the gastrointestinal tract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. jddtonline.info [jddtonline.info]
• 11. researchgate.net [researchgate.net]
• 12. In vitro assays to investigate the anti-inflammatory activity of herbal extracts [wisdomlib.org]
• 13. researchgate.net [researchgate.net]
• 14. Targeting pain-depressed behaviors in preclinical assays of pain and analgesia: Drug effects on acetic acid-depressed locomotor activity in ICR mice - PMC [pmc.ncbi.nlm.nih.gov]
• 15. In vivo anti-inflammatory and antiarthritic activities of aqueous extracts from Thymelaea hirsuta - PMC [pmc.ncbi.nlm.nih.gov]

The Prodrug Advantage: An In Vivo Comparison of Gabapentin Enacarbil and Standard Gabapentin

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the in vivo therapeutic performance of gabapentin enacarbil versus standard gabapentin, supported by experimental data from clinical trials. Gabapentin, a cornerstone in the management of neuropathic pain and certain seizure disorders, is hampered by pharmacokinetic limitations, including saturable absorption and a short half-life, which can lead to suboptimal clinical outcomes.[1][2] Gabapentin enacarbil, a prodrug of gabapentin, was engineered to overcome these deficiencies.[1][3] This guide details the comparative in vivo validation of gabapentin enacarbil's therapeutic effects.

Pharmacokinetic Profile: A Clear Distinction

Gabapentin enacarbil is designed for enhanced absorption from the gastrointestinal tract.[1] Unlike gabapentin, which is absorbed by a low-capacity solute transporter primarily in the upper small intestine, gabapentin enacarbil utilizes high-capacity nutrient transporters, such as monocarboxylate transporter-1 (MCT-1), present throughout the intestine.[4][5] This leads to more predictable and dose-proportional exposure to gabapentin.[6] Once absorbed, gabapentin enacarbil is rapidly hydrolyzed to gabapentin, the active therapeutic agent.[4]

Parameter	Gabapentin	Gabapentin Enacarbil
Bioavailability	30-60% (dose-dependent)[7]	~68-75% (predictable)[1][8]
Absorption Mechanism	Saturable, low-capacity solute transporter[9]	High-capacity nutrient transporters (e.g., MCT-1)[4]
Dose Proportionality	Non-linear at higher doses[5]	Dose-proportional exposure[6]
Half-life of Gabapentin	5-7 hours[4]	4.38–5.47 hours for the prodrug, leading to sustained gabapentin levels[2]
Dosing Frequency	Typically 3 times daily[10]	Once or twice daily[10]

Clinical Efficacy in Restless Legs Syndrome (RLS)

Gabapentin enacarbil is an FDA-approved treatment for moderate-to-severe primary Restless Legs Syndrome.[6] Clinical trials have consistently demonstrated its efficacy in improving RLS symptoms compared to placebo.

Study	Dosage	Primary Endpoint	Result
12-week, Phase III Trial	1200 mg/day	Change in International RLS (IRLS) total score	-13.2 for gabapentin enacarbil vs. -8.8 for placebo[1]
Pooled Analysis of 3 Trials	600 mg and 1200 mg/day	Joint responders for pain and IRLS total score	67-70% for gabapentin enacarbil vs. 40% for placebo[11]
52-week Extension Study	600-1800 mg/day	Change from baseline in IRLS total score	Mean change of -15.2[12]

Clinical Efficacy in Neuropathic Pain

While standard gabapentin is a first-line treatment for neuropathic pain, gabapentin enacarbil has also been evaluated for this indication, particularly in postherpetic neuralgia (PHN).[9][13]

Study	Indication	Dosage	Primary Endpoint	Result
Randomized, Placebo-Controlled Trial	Postherpetic Neuralgia	1200, 2400, 3600 mg/day	Change in mean 24-hour average pain intensity score	All doses showed statistically significant improvement over placebo[14]
Crossover Trial in Gabapentin Inadequate Responders	Postherpetic Neuralgia	3600 mg/day vs. 1200 mg/day	Change in pain intensity scores	Modest but significant improvement with the higher dose[9]
Randomized, Controlled Trial	Diabetic Peripheral Neuropathy	1200, 2400, 3600 mg/day	Change in mean 24-hour average pain intensity score	No statistically significant difference from placebo[15]

Experimental Protocols

Representative Phase III Clinical Trial for Restless Legs Syndrome

A multicenter, randomized, double-blind, placebo-controlled study is conducted over 12 weeks.[8] Eligible participants are adults with moderate-to-severe primary RLS. After a baseline period to establish symptom severity, subjects are randomized to receive gabapentin enacarbil (e.g., 600 mg or 1200 mg) or a matching placebo, administered once daily in the evening. The primary efficacy endpoints are the change from baseline in the International Restless Legs Scale (IRLS) total score and the proportion of patients rated as "much improved" or "very much improved" on the Clinical Global Impression-Improvement (CGI-I) scale.[8] Safety and tolerability are assessed through the monitoring of adverse events, laboratory tests, and vital signs.

In Vivo Pharmacokinetic Crossover Study

A randomized, open-label, crossover study is performed in healthy adult volunteers to compare the pharmacokinetics of gabapentin enacarbil with standard gabapentin.[5] Participants receive a single oral dose of gabapentin enacarbil and, after a washout period, a molar-equivalent dose of standard gabapentin. Blood samples are collected at predetermined time points over 24-48 hours post-dose. Plasma concentrations of gabapentin are measured using a validated analytical method. Pharmacokinetic parameters, including maximum plasma concentration (Cmax), time to Cmax (Tmax), and area under the plasma concentration-time curve (AUC), are calculated and compared between the two formulations.

Visualizations

Metabolic Pathway of Gabapentin Enacarbil.

Workflow of a Randomized Controlled Trial for RLS.

Safety and Tolerability

The safety profile of gabapentin enacarbil is consistent with that of gabapentin.[3] The most commonly reported treatment-emergent adverse events in clinical trials for both formulations are somnolence and dizziness.[12][14] Due to its improved pharmacokinetic profile, gabapentin enacarbil may be associated with fewer gastrointestinal side effects for some patients.[10]

Conclusion

In vivo studies and clinical trials demonstrate that gabapentin enacarbil offers significant pharmacokinetic advantages over standard gabapentin, leading to improved bioavailability and more predictable, dose-proportional exposure to the active drug. This translates to effective symptom control in conditions like Restless Legs Syndrome, with a safety profile comparable to that of gabapentin. For researchers and clinicians, gabapentin enacarbil represents a refined therapeutic option that addresses the inherent limitations of its parent compound.

References

• 1. Gabapentin enacarbil – clinical efficacy in restless legs syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gabapentin Enacarbil: Pharmacotherapy of Restless Legs Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Review of the Treatment of Restless Legs Syndrome: Focus on Gabapentin Enacarbil - PMC [pmc.ncbi.nlm.nih.gov]
• 4. droracle.ai [droracle.ai]
• 5. For RLS (Restless Legs Syndrome) and PHN (Postherpetic Neuralgia) [horizant.com]
• 6. Population pharmacokinetics and pharmacodynamics of gabapentin after administration of gabapentin enacarbil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Gabapentinoids: pharmacokinetics, pharmacodynamics and considerations for clinical practice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Randomized, Double-Blind, Placebo-Controlled Study to Assess the Efficacy and Tolerability of Gabapentin Enacarbil in Subjects with Restless Legs Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. droracle.ai [droracle.ai]
• 11. sleepreviewmag.com [sleepreviewmag.com]
• 12. A 52-week study of gabapentin enacarbil in restless legs syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. droracle.ai [droracle.ai]
• 14. A randomized, double-blind, placebo-controlled trial to assess the efficacy and safety of gabapentin enacarbil in subjects with neuropathic pain associated with postherpetic neuralgia (PXN110748) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. A randomized, controlled trial of gabapentin enacarbil in subjects with neuropathic pain associated with diabetic peripheral neuropathy - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Cyclohexaneacetic Acid: A Guide for Laboratory Professionals

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical waste is a critical component of laboratory safety and regulatory compliance. Cyclohexaneacetic acid, a common reagent, requires strict disposal procedures to ensure the safety of personnel and the protection of the environment. This guide provides essential, step-by-step information for the safe and compliant disposal of cyclohexaneacetic acid.

Immediate Safety and Handling

Before initiating any disposal procedures, ensure that appropriate personal protective equipment (PPE) is worn, including safety goggles, chemical-resistant gloves, and a lab coat. Handle cyclohexaneacetic acid in a well-ventilated area, such as a fume hood, to avoid inhalation of any dust or vapors.

Disposal Protocol: A Step-by-Step Approach

Cyclohexaneacetic acid should be disposed of as hazardous chemical waste. It is crucial to adhere to the following procedures, which align with general laboratory safety standards and regulatory requirements.

• Waste Identification and Classification :

  • Clearly label cyclohexaneacetic acid waste with its full chemical name. Do not use abbreviations or chemical formulas.

  • The waste is classified as a hazardous irritant, causing skin and serious eye irritation.

• Waste Segregation and Storage :

  • Store waste cyclohexaneacetic acid in a designated hazardous waste accumulation area.

  • It is crucial to prevent contact with incompatible materials. Store it separately from strong oxidizing agents, strong acids, and strong bases.

  • Use a dedicated, properly sealed, and clearly labeled waste container. The container must be in good condition and compatible with the chemical.

• Container Management :

  • The hazardous waste container must be kept closed at all times, except when adding waste.

  • Ensure the container is labeled with the words "Hazardous Waste" and includes the full chemical name, accumulation start date, and associated hazards.

• Disposal Request and Pickup :

  • Do not dispose of cyclohexaneacetic acid down the drain or in regular trash.[1][2] This is a violation of standard safety protocols and environmental regulations.

  • Arrange for disposal through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

  • Follow your organization's specific procedures for requesting a hazardous waste pickup. This typically involves submitting a chemical waste collection form.

• Emergency Procedures for Spills :

  • In the event of a spill, evacuate the immediate area if necessary.

  • Wearing appropriate PPE, absorb the spilled material with an inert absorbent, such as vermiculite or sand.

  • Collect the absorbed material and place it in a sealed container for disposal as hazardous waste.

  • Clean the spill area thoroughly.

Quantitative Data and Chemical Properties

While specific disposal concentration limits are not applicable due to the requirement for hazardous waste collection, understanding the chemical properties of cyclohexaneacetic acid can inform safe handling and storage.

Property	Value
Molecular Formula	C₈H₁₄O₂
Molecular Weight	142.20 g/mol
Appearance	Solid
Boiling Point	242.0 to 243.0 °C @ 760.00 mm Hg
Melting Point	33 °C
Solubility	2.88 mg/mL at 25 °C

Source: PubChem CID 21363[2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational workflow for the proper disposal of cyclohexaneacetic acid.

Caption: Logical workflow for the safe disposal of cyclohexaneacetic acid.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of cyclohexaneacetic acid, fostering a secure research environment and upholding environmental responsibility. Always consult your institution's specific safety and disposal guidelines.

References

• 1. fishersci.com [fishersci.com]
• 2. Cyclohexaneacetic acid | C8H14O2 | CID 21363 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safeguarding Your Research: A Guide to Handling Cyclohexaneacetic Acid

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for handling Cyclohexaneacetic acid, covering everything from personal protective equipment to operational and disposal plans.

Cyclohexaneacetic acid is a compound that requires careful handling due to its potential hazards. It is known to cause skin and serious eye irritation, and may also cause respiratory irritation.[1][2][3][4] Adherence to proper safety protocols is crucial to minimize risk and ensure the well-being of all laboratory personnel.

Hazard Identification and Classification

Understanding the specific hazards associated with Cyclohexaneacetic acid is the first step in safe handling. The compound is classified as hazardous under the OSHA Hazard Communication Standard.[1]

Hazard Statement	GHS Classification	Signal Word
Causes skin irritation	Skin Corrosion/Irritation, Category 2	Warning
Causes serious eye irritation	Serious Eye Damage/Eye Irritation, Category 2/2A	Warning
May cause respiratory irritation	Specific target organ toxicity, single exposure; Respiratory tract irritation, Category 3	Warning
Harmful if swallowed	Acute toxicity, oral, Category 4	Warning
Source:[3][4][5]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment (PPE) is mandatory to prevent direct contact and exposure.[6] Below is a summary of the required equipment.

Body Part	Protection	Recommended Specifications
Eyes/Face	Safety Goggles / Face Shield	Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1][2][3] A face shield may be necessary for splash-prone activities.[7]
Skin	Chemical-Resistant Gloves	Wear suitable protective gloves to prevent skin exposure.[2] Nitrile or butyl rubber gloves are recommended for handling acids.[7][8]
Body	Protective Clothing / Lab Coat	Wear appropriate protective clothing to prevent skin exposure.[2][3] This includes a lab coat, long pants, and closed-toe shoes.[6]
Respiratory	Respirator (if needed)	A NIOSH/MSHA approved respirator should be used if ventilation is inadequate or if workplace conditions warrant its use, following a respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements.[2]

Operational Plan: Step-by-Step Handling Protocol

Follow these procedural steps to ensure the safe handling of Cyclohexaneacetic acid throughout your workflow.

1. Preparation and Engineering Controls:

• Ventilation: Always handle Cyclohexaneacetic acid in a well-ventilated area.[1][2] A chemical fume hood is strongly recommended to keep airborne concentrations low.[2]

• Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[1][2][3]

• Material Review: Before starting, review the Safety Data Sheet (SDS) for Cyclohexaneacetic acid.[5]

• Gather Materials: Assemble all necessary equipment and PPE before handling the chemical.

2. Handling the Chemical:

• Don PPE: Put on all required personal protective equipment as detailed in the table above.

• Avoid Dust and Contact: Minimize dust generation and accumulation.[2] Do not get the chemical in your eyes, on your skin, or on your clothing.[1][2]

• Prevent Ingestion/Inhalation: Avoid ingestion and inhalation of the chemical.[1][2]

• Storage: Keep containers tightly closed when not in use and store in a cool, dry, and well-ventilated place away from incompatible substances such as strong oxidizing agents and strong acids.[1][2][3]

3. Post-Handling:

• Decontamination: Wash your hands and any exposed skin thoroughly after handling.[1]

• Clothing: Remove any contaminated clothing and wash it before reuse.[2]

• Storage: Return the chemical to its designated secure storage area.

Emergency Procedures: First-Aid Measures

In the event of an exposure, immediate action is critical. The following table outlines the appropriate first-aid responses.

Exposure Route	First-Aid Protocol
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[1][2][3]
Skin Contact	Wash off immediately with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes.[1][2] Seek medical attention if skin irritation occurs or persists.[1]
Inhalation	Remove the victim to fresh air and keep them at rest in a position comfortable for breathing. If breathing is difficult, give oxygen. Seek medical attention if you feel unwell.[1][2][3]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1][2][3]

Disposal Plan: Waste Management and Spill Response

Proper disposal of Cyclohexaneacetic acid and its containers is a legal requirement and an essential part of the laboratory safety protocol.

1. Waste Disposal:

• Classification: Cyclohexaneacetic acid waste should be treated as hazardous waste.[1]

• Containers: Dispose of contents and container to an approved waste disposal plant.[1][3] Use suitable, closed, and clearly labeled containers for disposal.[9]

• Regulations: Chemical waste generators must consult and comply with local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[1][3] Do not empty into drains.[1]

2. Spill Response:

• Containment: For a small spill, use an inert material like sand or absorbent pads to contain and absorb the chemical.[10]

• Cleanup: Carefully sweep or vacuum up the material and place it into a suitable, labeled container for disposal.[2] Avoid actions that create dust.[1][3]

• Ventilation: Ensure the area is well-ventilated during cleanup.[2]

• PPE: Use proper personal protective equipment as indicated for handling during the entire cleanup process.[2]

• Large Spills: In case of a large spill, evacuate the area and contact your institution's environmental health and safety (EHS) department immediately.

Workflow for Handling Cyclohexaneacetic Acid

References

• 1. fishersci.com [fishersci.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. fishersci.com [fishersci.com]
• 4. Cyclohexaneacetic acid | C8H14O2 | CID 21363 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. hazmatschool.com [hazmatschool.com]
• 7. leelinework.com [leelinework.com]
• 8. quicktest.co.uk [quicktest.co.uk]
• 9. angenechemical.com [angenechemical.com]
• 10. youtube.com [youtube.com]